Technical Documentation Center

4-methyl-1-(oxan-2-yl)pyrazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-methyl-1-(oxan-2-yl)pyrazole
  • CAS: 1174132-49-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 4-methyl-1-(oxan-2-yl)pyrazole

For Researchers, Scientists, and Drug Development Professionals Foreword: Unveiling a Versatile Building Block in Medicinal Chemistry The pyrazole scaffold is a cornerstone in modern drug discovery, recognized for its pr...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Versatile Building Block in Medicinal Chemistry

The pyrazole scaffold is a cornerstone in modern drug discovery, recognized for its prevalence in a wide array of therapeutic agents. Its unique electronic properties and synthetic tractability have cemented its status as a privileged structure. This guide focuses on a specific, yet increasingly relevant derivative: 4-methyl-1-(oxan-2-yl)pyrazole (CAS 1174132-49-0). The introduction of a methyl group at the 4-position and a tetrahydropyranyl (THP) protecting group at the 1-position creates a versatile building block, primed for intricate molecular architectures. This document serves as a comprehensive technical resource, amalgamating known data with expert-driven insights to empower researchers in leveraging this compound for their drug development endeavors. While specific experimental data for this exact molecule is not extensively published, this guide provides a robust framework based on the well-established chemistry of its constituent parts.

Core Molecular Attributes

4-methyl-1-(oxan-2-yl)pyrazole is a strategically designed intermediate. The oxanyl (tetrahydropyranyl) group serves as a protective shield for the pyrazole's N1-position, enabling selective functionalization at other sites of the heterocyclic core. The 4-methyl group, in turn, can influence the molecule's steric and electronic properties, potentially impacting its interaction with biological targets.

Physicochemical Properties
PropertyValueSource/Basis
CAS Number 1174132-49-0Chemical Supplier Databases
Molecular Formula C₉H₁₄N₂OBLDpharm, Chemsigma
Molecular Weight 166.22 g/mol BLDpharm, Chemsigma
Appearance Likely a colorless to pale yellow oil or low-melting solidInferred from similar N-THP protected azoles
Solubility Expected to be soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF) and sparingly soluble in water.General solubility of N-protected heterocyclic compounds
Boiling Point Estimated to be in the range of 250-300 °C at atmospheric pressureBased on structurally similar compounds
Melting Point If solid, likely to be low-meltingInferred from analogous N-THP protected pyrazoles

Spectroscopic Characterization: A Predictive Analysis

Detailed spectroscopic data allows for the unambiguous identification and quality assessment of 4-methyl-1-(oxan-2-yl)pyrazole. While a specific spectrum for this compound is not publicly available, a predictive analysis based on the known spectral characteristics of N-THP protected pyrazoles provides a reliable reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to be the most informative for routine characterization. Key expected signals include:

    • A singlet for the methyl group protons at the C4 position of the pyrazole ring, likely in the δ 2.0-2.3 ppm range.

    • Two distinct singlets or narrow doublets for the pyrazole ring protons at the C3 and C5 positions.

    • A characteristic multiplet for the anomeric proton of the oxane ring (the proton on the carbon adjacent to both the nitrogen and the oxygen), typically found downfield in the δ 5.0-5.5 ppm region.

    • A series of multiplets for the remaining methylene protons of the oxane ring, spanning the δ 1.5-4.0 ppm range.

  • ¹³C NMR: The carbon NMR spectrum would further confirm the structure. Expected key resonances include:

    • A signal for the methyl carbon at the C4 position.

    • Signals for the pyrazole ring carbons (C3, C4, and C5).

    • A signal for the anomeric carbon of the oxane ring, typically in the δ 85-95 ppm range.

    • Signals for the remaining methylene carbons of the oxane ring.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by:

  • C-H stretching vibrations from the methyl and methylene groups in the 2850-3000 cm⁻¹ region.

  • C=C and C=N stretching vibrations from the pyrazole ring in the 1400-1600 cm⁻¹ region.

  • A prominent C-O-C stretching band from the oxane ring, likely around 1050-1150 cm⁻¹.

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 166.22. Common fragmentation patterns would likely involve the loss of the oxanyl group or parts of it.

Synthesis and Reaction Chemistry

The synthesis of 4-methyl-1-(oxan-2-yl)pyrazole is a straightforward process rooted in fundamental heterocyclic chemistry. The primary strategy involves the N-protection of 4-methyl-1H-pyrazole.

Proposed Synthetic Workflow

G cluster_0 Step 1: N-Protection 4-methyl-1H-pyrazole 4-methyl-1H-pyrazole Reaction_Mixture Reaction_Mixture 4-methyl-1H-pyrazole->Reaction_Mixture 3,4-Dihydropyran 3,4-Dihydropyran 3,4-Dihydropyran->Reaction_Mixture Acid_Catalyst Acid Catalyst (e.g., PTSA) Acid_Catalyst->Reaction_Mixture Solvent Solvent (e.g., DCM) Solvent->Reaction_Mixture Product 4-methyl-1-(oxan-2-yl)pyrazole Reaction_Mixture->Product Stir at room temperature

Caption: Synthetic workflow for the preparation of 4-methyl-1-(oxan-2-yl)pyrazole.

Detailed Experimental Protocol (Exemplary)

This protocol is a representative procedure based on the well-established N-protection of pyrazoles with 3,4-dihydropyran.

Materials:

  • 4-methyl-1H-pyrazole

  • 3,4-Dihydropyran (DHP)

  • p-Toluenesulfonic acid (PTSA) or other suitable acid catalyst

  • Dichloromethane (DCM) or other suitable aprotic solvent

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-methyl-1H-pyrazole (1.0 equivalent) in dichloromethane.

  • Reagent Addition: To the stirred solution, add 3,4-dihydropyran (1.1-1.5 equivalents).

  • Catalysis: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.05 equivalents).

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extraction and Drying: Wash the organic layer with brine, then dry it over anhydrous sodium sulfate.

  • Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude product can be purified by column chromatography on silica gel if necessary, although in many cases the crude product is of sufficient purity for subsequent steps.

Reactivity and Deprotection

The THP group is stable to a wide range of non-acidic reagents, making it an excellent choice for protecting the pyrazole nitrogen during reactions such as lithiation, halogenation, or cross-coupling at other positions of the pyrazole ring.

Deprotection of the THP group is typically achieved under acidic conditions.

G cluster_1 Deprotection Protected_Pyrazole 4-methyl-1-(oxan-2-yl)pyrazole Deprotection_Mixture Deprotection_Mixture Protected_Pyrazole->Deprotection_Mixture Aqueous_Acid Aqueous Acid (e.g., HCl, TFA) Aqueous_Acid->Deprotection_Mixture Solvent_Deprotection Solvent (e.g., Methanol, THF) Solvent_Deprotection->Deprotection_Mixture Deprotected_Product 4-methyl-1H-pyrazole Deprotection_Mixture->Deprotected_Product Stir at room temperature

Caption: General workflow for the deprotection of the THP group from the pyrazole nitrogen.

Applications in Drug Discovery and Development

The pyrazole nucleus is a key component in numerous approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, anticancer, and antiviral properties. 4-methyl-1-(oxan-2-yl)pyrazole serves as a valuable intermediate for the synthesis of more complex molecules with therapeutic potential. The 4-methyl substituent can modulate the pharmacokinetic and pharmacodynamic properties of the final compound.

The THP-protected nitrogen allows for selective modifications at other positions of the pyrazole ring, which can then be deprotected to yield the final active pharmaceutical ingredient (API). This strategic protection is crucial in multi-step syntheses of complex drug candidates.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-methyl-1-(oxan-2-yl)pyrazole is not widely available, general precautions for handling pyrazole derivatives should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

  • Inhalation and Contact: Avoid inhalation of vapors and contact with skin and eyes.

  • Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion

4-methyl-1-(oxan-2-yl)pyrazole is a valuable and versatile building block in the arsenal of medicinal chemists. Its straightforward synthesis and the stability of the THP protecting group make it an ideal intermediate for the construction of complex, biologically active molecules. This guide provides a foundational understanding of its properties, synthesis, and potential applications, empowering researchers to confidently incorporate this compound into their drug discovery programs. As research in this area continues, a more detailed experimental profile of this specific molecule will undoubtedly emerge, further solidifying its role in the development of next-generation therapeutics.

References

  • International Journal of Pharmaceutical Sciences Review and Research. (2020).
  • Chemsigma. (n.d.). 4-methyl-1-(oxan-2-yl)pyrazole [1174132-49-0]. Retrieved from [Link]

Exploratory

Strategic Utilization of 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole in Medicinal Chemistry

Executive Summary 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole is not merely a derivative of the alcohol dehydrogenase inhibitor Fomepizole; it is a critical synthetic intermediate (synthon) in modern drug discovery...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole is not merely a derivative of the alcohol dehydrogenase inhibitor Fomepizole; it is a critical synthetic intermediate (synthon) in modern drug discovery. Its primary utility lies in its role as a masked nucleophile and a directed metallation scaffold .

By protecting the pyrazole nitrogen with a tetrahydropyranyl (THP) group, researchers can suppress the acidity of the N-H bond (pKa ~14), enabling the use of strong organometallic bases (e.g., n-BuLi) to functionalize the C-5 position. This guide analyzes the physicochemical properties, synthesis, and strategic application of this molecule in the construction of complex bioactive heterocycles, such as kinase inhibitors.

Part 1: Structural Analysis & Physicochemical Properties

Molecular Architecture

The molecule consists of a 4-methylpyrazole core N-alkylated with a 2-tetrahydropyranyl group.[1] The THP moiety acts as a hemiaminal ether protecting group.

PropertyDataRelevance
Molecular Formula C₉H₁₄N₂OBase scaffold for further functionalization.[2][3]
Molecular Weight 166.22 g/mol Low MW allows for significant elaboration while staying within Lipinski rules.
LogP (Predicted) ~2.1The THP group significantly increases lipophilicity compared to the parent 4-methylpyrazole (LogP ~0.9), aiding solubility in organic solvents (THF, DCM) used during synthesis.
Chirality Racemic (C2' on THP)The attachment point (C2') is a stereocenter. The molecule is typically used as a racemate since the group is removed later.
Electronic State Electron-richThe N1-substitution locks the tautomeric equilibrium, fixing the bond order and making C5 the most acidic proton available for lithiation.
The Role of the THP Group

The THP group is chosen over other protecting groups (like Boc or SEM) for specific reasons:

  • Orthogonal Stability: It is stable to strong bases (lithium reagents, Grignards) and nucleophiles.

  • Acid Lability: It can be removed under mild acidic conditions (HCl/MeOH or pTSA), preserving other sensitive pharmacophores.

  • Cost-Efficiency: The reagent (3,4-dihydro-2H-pyran) is inexpensive and atom-economical.

Part 2: Synthesis & Regiochemistry[4]

The synthesis involves the electrophilic addition of 4-methylpyrazole to 3,4-dihydro-2H-pyran (DHP) catalyzed by an acid.

Reaction Mechanism

The reaction proceeds via the protonation of the DHP enol ether double bond, generating a resonance-stabilized oxocarbenium ion. The pyrazole nitrogen (acting as a nucleophile) attacks this electrophilic center.

SynthesisMechanism DHP 3,4-Dihydro-2H-pyran (DHP) Oxo Oxocarbenium Intermediate DHP->Oxo Protonation Acid H+ Catalyst (TFA/pTSA) Acid->Oxo Prod 4-methyl-1-(THP)-1H-pyrazole (Product) Oxo->Prod Nu: Attack Pyraz 4-Methylpyrazole (Nucleophile) Pyraz->Prod N-Alkylation

Figure 1: Acid-catalyzed addition mechanism. The oxocarbenium ion is the key electrophile trapped by the pyrazole.

Regioselectivity Considerations

4-methylpyrazole exists in tautomeric equilibrium. However, because the molecule is symmetric with respect to the nitrogen positions (unless substituted at C3/C5), the N1 and N2 positions are chemically equivalent prior to substitution. Once the THP group is attached, the symmetry is broken, distinguishing the C3 and C5 positions for future reactions.

Part 3: Strategic Utility – The "Protect-Functionalize-Deprotect" Cycle

The primary value of this molecule is its ability to undergo C-5 Lithiation . Unprotected pyrazoles possess an acidic N-H proton that quenches organolithium reagents. By masking the nitrogen with THP, the pKa of the C-5 proton becomes the lowest (~35-38), allowing for selective deprotonation.

Workflow: C-5 Functionalization

This pathway is essential for synthesizing 1,4,5-trisubstituted pyrazoles, which are common scaffolds in kinase inhibitors (e.g., p38 MAP kinase inhibitors).

FunctionalizationCycle Start 4-Methylpyrazole Step1 Step 1: THP Protection (DHP, H+) Start->Step1 Inter1 4-methyl-1-(THP)-pyrazole Step1->Inter1 Step2 Step 2: C-5 Lithiation (n-BuLi, -78°C) Inter1->Step2 Inter2 C-5 Lithiated Species Step2->Inter2 Step3 Step 3: Electrophile Trapping (e.g., B(OiPr)3, R-CHO) Inter2->Step3 Product_Protected 5-Substituted-1-(THP)-pyrazole Step3->Product_Protected Step4 Step 4: Deprotection (HCl/MeOH) Product_Protected->Step4 Final Final 4,5-Disubstituted Pyrazole Step4->Final

Figure 2: The standard workflow for utilizing the THP-protected scaffold to access complex pyrazole derivatives.

Part 4: Experimental Protocols

Protocol A: Synthesis of 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole

Based on standard protecting group methodologies [1, 2].

Reagents:

  • 4-Methylpyrazole (1.0 equiv)

  • 3,4-Dihydro-2H-pyran (1.5 equiv)

  • Trifluoroacetic acid (TFA) (0.05 equiv) or p-Toluenesulfonic acid (pTSA)

  • Solvent: Dichloromethane (DCM) or Toluene

Procedure:

  • Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylpyrazole (e.g., 10 mmol) in anhydrous DCM (30 mL).

  • Addition: Add 3,4-Dihydro-2H-pyran (15 mmol) via syringe.

  • Catalysis: Cool the mixture to 0°C. Add TFA (0.5 mmol) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC (SiO₂, 20% EtOAc/Hexanes). The product will be less polar than the starting material.

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: The crude oil is often pure enough for the next step. If necessary, purify via flash column chromatography (SiO₂, Hexanes/EtOAc gradient).

Protocol B: Deprotection (THP Removal)

Restoring the N-H functionality after modification.

Reagents:

  • HCl (4M in Dioxane) or concentrated HCl

  • Solvent: Methanol or Ethanol[4]

Procedure:

  • Dissolve the THP-protected intermediate in Methanol.

  • Add HCl (3–5 equiv).

  • Stir at Room Temperature for 2–4 hours. (Heating to 50°C may be required for sterically crowded derivatives).

  • Concentrate the solvent. Neutralize with NaHCO₃ and extract into EtOAc to isolate the free pyrazole.

Part 5: Analytical Characterization

When characterizing 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole, look for these diagnostic signals:

  • ¹H NMR (CDCl₃, 400 MHz):

    • Py-H5: Singlet ~7.3–7.5 ppm (Deshielded due to proximity to N1).

    • Py-H3: Singlet ~7.1–7.3 ppm.

    • THP Anomeric Proton (N-CH-O): Distinct doublet of doublets (dd) centered around 5.3–5.6 ppm. This is the definitive proof of N-protection.

    • Methyl Group: Singlet ~2.1 ppm.

    • THP Backbone: Multiplets ranging from 1.5 to 4.0 ppm (6 protons for the ring CH₂, 2 protons for the O-CH₂).

  • ¹³C NMR:

    • Anomeric Carbon: Signal ~85–88 ppm.

    • Pyrazole Carbons: Three aromatic signals (C3, C4, C5).

References

  • Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for THP protection/deprotection conditions).

  • ChemicalBook. (n.d.). 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester Synthesis. Retrieved from (Provides precedent for the synthesis and stability of THP-protected pyrazoles).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3406, Fomepizole. Retrieved from (Source for parent compound properties).

  • World Intellectual Property Organization. (2020). WO2020039025 - Method for the preparation of kinase inhibitors. (Describes the industrial application of THP-pyrazole intermediates).

Sources

Foundational

A Technical Guide to 4-Methylpyrazole and its N-Protected Analogue, 1-THP-4-Methylpyrazole

Introduction In the landscape of pharmaceutical sciences and synthetic chemistry, the functionalization and temporary masking of reactive moieties are pivotal for the successful development of active pharmaceutical ingre...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical sciences and synthetic chemistry, the functionalization and temporary masking of reactive moieties are pivotal for the successful development of active pharmaceutical ingredients (APIs) and complex molecular architectures. This guide provides an in-depth technical examination of 4-methylpyrazole, a potent alcohol dehydrogenase (ADH) inhibitor, and its N-protected derivative, 1-THP-4-methylpyrazole. The strategic application of the tetrahydropyranyl (THP) protecting group on the pyrazole scaffold fundamentally alters its chemical reactivity and biological activity, offering a fascinating case study in the principles of protecting group chemistry and its implications in drug development and organic synthesis.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive comparison of the two molecules, from their physicochemical properties to their disparate applications. We will delve into the mechanistic underpinnings of their differences, provide detailed experimental protocols for the interconversion of these compounds, and explore the practical implications of N-protection on the biological function of 4-methylpyrazole.

Comparative Analysis of Physicochemical Properties

The introduction of the THP group imparts significant changes to the physicochemical properties of 4-methylpyrazole. These alterations are critical for considerations in solubility, reaction conditions, and chromatographic behavior.

Property4-Methylpyrazole1-THP-4-MethylpyrazoleRationale for Difference
Molecular Formula C₄H₆N₂C₉H₁₄N₂OAddition of the C₅H₈O (THP) group.
Molecular Weight 82.10 g/mol [1]166.22 g/mol Increased molecular mass due to the THP moiety.
Appearance Colorless to pale yellow liquid[2]Expected to be a colorless to pale yellow oil or low-melting solidThe THP group is a liquid at room temperature and often results in oily or low-melting point derivatives.
Solubility in Water Soluble[2]Expected to have significantly lower solubilityThe large, nonpolar THP group reduces the molecule's ability to form hydrogen bonds with water.
Solubility in Organic Solvents Soluble in various organic solvents[2]Expected to have enhanced solubility in nonpolar organic solventsThe lipophilic nature of the THP group increases affinity for nonpolar environments.
Boiling Point ~205 °CExpected to be significantly higherThe substantial increase in molecular weight leads to stronger van der Waals forces and a higher boiling point.
Acidity/Basicity Amphoteric, with a weakly acidic N-H proton and basic nitrogen atomsThe N-H proton is absent, removing its acidic character. The pyrazole nitrogen atoms are less basic due to steric hindrance from the THP group.The THP group replaces the acidic proton and sterically shields the basic nitrogen atoms.
Hydrogen Bonding Acts as both a hydrogen bond donor (N-H) and acceptor (N)Acts only as a hydrogen bond acceptor (N and ether oxygen)The absence of the N-H proton prevents it from acting as a hydrogen bond donor.

The Core Directive: Mechanistic Divergence and its Implications

The fundamental difference between 4-methylpyrazole and 1-THP-4-methylpyrazole lies in the presence or absence of a proton on one of the pyrazole's nitrogen atoms. This seemingly minor structural change has profound consequences for their respective chemical and biological activities.

4-Methylpyrazole: An Active Alcohol Dehydrogenase Inhibitor

4-Methylpyrazole, also known as fomepizole, is a competitive inhibitor of alcohol dehydrogenase (ADH).[3][4] This enzyme is responsible for the metabolism of alcohols, including toxic substances like methanol and ethylene glycol, into their more harmful metabolites.[5][6] The mechanism of inhibition hinges on the ability of the N-H proton of the pyrazole ring to interact with the enzyme's active site, mimicking the substrate-enzyme interaction.

cluster_0 ADH Active Site 4-MP 4-Methylpyrazole ADH Alcohol Dehydrogenase 4-MP->ADH Inhibits Toxic_Metabolites Toxic Metabolites ADH->Toxic_Metabolites Produces Alcohols Methanol / Ethylene Glycol Alcohols->ADH Metabolism

Caption: Inhibition of Alcohol Dehydrogenase by 4-Methylpyrazole.

1-THP-4-Methylpyrazole: A Masked and Inactive Precursor

The introduction of the tetrahydropyranyl (THP) group at the N1 position of the pyrazole ring effectively "masks" the N-H proton. This has two major consequences:

  • Loss of Biological Activity: Without the N-H proton, 1-THP-4-methylpyrazole cannot effectively bind to the active site of alcohol dehydrogenase in the same manner as 4-methylpyrazole. The bulky THP group also introduces significant steric hindrance, further preventing proper orientation within the enzyme's active site. Consequently, 1-THP-4-methylpyrazole is biologically inactive as an ADH inhibitor.

  • Altered Chemical Reactivity: The THP-protected derivative is stable under basic and nucleophilic conditions, where the unprotected 4-methylpyrazole might undergo deprotonation or other side reactions.[7] This stability makes 1-THP-4-methylpyrazole a useful intermediate in multi-step organic syntheses where the pyrazole N-H could interfere with desired transformations at other parts of a molecule.

4-MP 4-Methylpyrazole (Active ADH Inhibitor) Protection Protection (DHP, Acid Catalyst) 4-MP->Protection 1-THP-4-MP 1-THP-4-Methylpyrazole (Inactive Precursor) Deprotection Deprotection (Aqueous Acid) 1-THP-4-MP->Deprotection Protection->1-THP-4-MP Deprotection->4-MP

Caption: Interconversion of 4-Methylpyrazole and 1-THP-4-Methylpyrazole.

Experimental Protocols

The strategic use of 1-THP-4-methylpyrazole as a protected intermediate necessitates reliable and efficient methods for both its synthesis (protection) and the subsequent removal of the THP group (deprotection) to regenerate the active 4-methylpyrazole.

Protocol 1: Synthesis of 1-THP-4-Methylpyrazole (Protection)

This protocol is based on the established methodology for the THP protection of pyrazoles.[8]

Objective: To protect the N-H of 4-methylpyrazole with a tetrahydropyranyl group.

Materials:

  • 4-Methylpyrazole

  • 3,4-Dihydro-2H-pyran (DHP)

  • Pyridinium p-toluenesulfonate (PPTS) or a similar mild acid catalyst

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylpyrazole (1.0 eq) in anhydrous dichloromethane.

  • Addition of Reagents: To the stirred solution, add 3,4-dihydro-2H-pyran (1.2 eq) followed by a catalytic amount of pyridinium p-toluenesulfonate (0.05 eq).

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (4-methylpyrazole) is consumed.

  • Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

  • Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Characterization: The resulting crude product, 1-THP-4-methylpyrazole, can be purified by column chromatography on silica gel if necessary. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Protocol 2: Deprotection of 1-THP-4-Methylpyrazole to Yield 4-Methylpyrazole

This protocol utilizes acidic hydrolysis to remove the THP protecting group.[9]

Objective: To remove the THP protecting group from 1-THP-4-methylpyrazole to regenerate 4-methylpyrazole.

Materials:

  • 1-THP-4-Methylpyrazole

  • Methanol or ethanol

  • Dilute hydrochloric acid (e.g., 1 M HCl) or another acid catalyst like p-toluenesulfonic acid (p-TsOH)

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate or dichloromethane for extraction

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: Dissolve 1-THP-4-methylpyrazole (1.0 eq) in methanol or ethanol in a round-bottom flask with a magnetic stir bar.

  • Acid Addition: Add a catalytic amount of dilute hydrochloric acid or p-toluenesulfonic acid to the solution.

  • Reaction Monitoring: Stir the mixture at room temperature and monitor the deprotection by TLC until the starting material is no longer present.

  • Neutralization: Carefully neutralize the reaction mixture by the dropwise addition of saturated aqueous sodium bicarbonate solution until the pH is approximately 7-8.

  • Extraction: Remove the bulk of the alcohol solvent using a rotary evaporator. Add water to the residue and extract the product with ethyl acetate or dichloromethane.

  • Purification: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter and concentrate the solution under reduced pressure to yield 4-methylpyrazole.

  • Characterization: Confirm the identity and purity of the regenerated 4-methylpyrazole by comparing its spectroscopic data (¹H NMR, ¹³C NMR) with that of an authentic sample.

Conclusion

The comparison between 4-methylpyrazole and 1-THP-4-methylpyrazole serves as an exemplary illustration of the power of protecting group chemistry in modulating the properties and function of a molecule. 4-Methylpyrazole is a clinically significant drug, valued for its ability to inhibit alcohol dehydrogenase and treat specific types of poisoning. Its therapeutic action is intrinsically linked to the presence of the N-H proton on the pyrazole ring.

Conversely, 1-THP-4-methylpyrazole represents a chemically "silent" version of this molecule. The introduction of the THP group ablates its biological activity but imparts stability under certain reaction conditions, making it a valuable, albeit transient, player in the realm of organic synthesis. Understanding the distinct roles and interconversion of these two compounds provides researchers and drug developers with the fundamental knowledge to manipulate and utilize pyrazole-containing scaffolds in their respective fields. The principles discussed herein are broadly applicable to the strategic use of protecting groups in the synthesis of a wide array of complex molecules.

References

  • Jacobsen, D., & McMartin, K. E. (1986). Effects of 4-methylpyrazole, methanol/ethylene glycol antidote, in healthy humans. PubMed. Retrieved from [Link]

  • Akakpo, J. Y., Ramachandran, A., Kucera, H., & Jaeschke, H. (2019). Delayed Treatment With 4-Methylpyrazole Protects Against Acetaminophen Hepatotoxicity in Mice by Inhibition of c-Jun n-Terminal Kinase. PubMed. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Methylpyrazole. PubChem Compound Database. Retrieved from [Link]

  • Dr.Oracle. (2025, March 16). What is the mechanism of Fomepizole (4-methylpyrazole) in treating ethylene glycol poisoning?. Retrieved from [Link]

  • Harry, P., Jobard, E., Briand, M., Caubet, A., & Turcant, A. (1998). Ethylene Glycol Poisoning in a Child Treated With 4-Methylpyrazole. ResearchGate. Retrieved from [Link]

  • Baud, F. J., Galliot, M., Astier, A., Bien, D. V., Garnier, R., Likforman, J., & Bismuth, C. (1988). 4-Methylpyrazole may be an alternative to ethanol therapy for ethylene glycol intoxication in man. PubMed. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]

  • El-Faham, A., & Albericio, F. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PubMed. Retrieved from [Link]

  • Total Synthesis. (n.d.). THP Protecting Group: THP Protection & Deprotection Mechanism. Retrieved from [Link]

  • Olson, K. R. (Ed.). (n.d.). FOMEPIZOLE (4-METHYLPYRAZOLE, 4-MP). In Poisoning & Drug Overdose, 7e. McGraw-Hill.
  • ResearchGate. (2025, August 6). A Mild and Efficient Selective Tetrahydropyranylation of Primary Alcohols and Deprotection of THP Ethers of Phenols and Alcohols Using PdCl2(MeCN)2 as Catalyst. Retrieved from [Link]

  • Chem Help ASAP. (2019, December 27). synthesis & cleavage of THP ethers [Video]. YouTube. Retrieved from [Link]

  • Gessner, V. H., Däschlein, C., & Strohmann, C. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing. Retrieved from [Link]

  • Khan Academy. (2019, January 8). THP group for protecting alcohols [Video]. YouTube. Retrieved from [Link]

Sources

Exploratory

Solubility of 4-methyl-1-(oxan-2-yl)pyrazole in organic solvents

Technical Whitepaper: Solubility Profiling and Solvent Selection for 4-methyl-1-(oxan-2-yl)pyrazole Executive Summary This technical guide provides a comprehensive analysis of the solubility characteristics of 4-methyl-1...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Solubility Profiling and Solvent Selection for 4-methyl-1-(oxan-2-yl)pyrazole

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole).[1] As a critical intermediate in the synthesis of pharmaceutical APIs (particularly kinase inhibitors via Suzuki-Miyaura coupling), understanding its solvation thermodynamics is essential for process optimization.

This guide addresses the lack of public quantitative data by establishing a Predicted Solubility Matrix based on structure-property relationships (SPR) and providing a rigorous, self-validating Experimental Protocol for on-site characterization.[1]

Physicochemical Context & Structural Analysis

To predict solubility behavior, we must first analyze the molecular architecture. The compound consists of a 4-methylpyrazole core protected at the N1 position by a tetrahydropyranyl (THP) group.[1]

PropertyCharacteristicImpact on Solubility
Core Structure Pyrazole RingAromatic, electron-rich.[1] Normally amphoteric, but N1-substitution removes H-bond donor capability.[1]
Protecting Group Oxan-2-yl (THP)Lipophilic ether moiety.[1] Significantly increases LogP (hydrophobicity) and disrupts crystal lattice packing.[1]
Substituent 4-MethylAdds weak lipophilicity; slightly reduces melting point compared to unsubstituted analogs.[1]
Physical State Oil / Low-melting SolidLikely exists as a viscous oil or low-melting solid at ambient temperature, complicating standard gravimetric solubility assays.[1]

Thermodynamic Implication: The introduction of the THP group eliminates the acidic N-H proton found in the parent 4-methylpyrazole. This drastically reduces water solubility and enhances affinity for non-polar and aprotic polar solvents.[1] The molecule functions primarily as a hydrogen bond acceptor (via the pyrazole N2 and ether oxygen).

Predicted Solubility Matrix

Based on the Hansen Solubility Parameters (HSP) of analogous N-THP protected heterocycles, the following solubility profile is derived. This matrix serves as a baseline for solvent screening.[1]

Category A: High Solubility (Process Solvents)

Excellent for reaction media and homogeneous handling.[1]

  • Dichloromethane (DCM): The primary solvent for synthesis and extraction. The high dispersion forces of DCM interact favorably with the lipophilic THP group.

  • Tetrahydrofuran (THF) & 2-MeTHF: Structurally similar to the THP moiety (cyclic ethers), ensuring complete miscibility.[1]

  • Ethyl Acetate (EtOAc): Standard extraction solvent; high solubility expected.[1]

  • Toluene: Good solubility due to

    
     interactions with the pyrazole ring.[1]
    
Category B: Moderate/Conditional Solubility

Used for crystallization or antisolvent precipitation.

  • Alcohols (MeOH, EtOH, IPA): Soluble, but caution is required. Protogenic solvents can facilitate the removal of the THP group if trace acid is present (acid-catalyzed hydrolysis).[1]

  • Hexanes/Heptane: Likely soluble at high temperatures but may phase separate or crystallize at low temperatures.[1] Ideal candidates for recrystallization co-solvents.[1][2]

Category C: Low/Insoluble (Antisolvents)[1]
  • Water: Highly insoluble due to the lipophilic THP shield.

  • Acidic Aqueous Solutions: CONTRAINDICATED. While the compound might dissolve via protonation, aqueous acid will rapidly cleave the THP protecting group, regenerating 4-methylpyrazole.

Experimental Protocol: Thermodynamic Solubility Determination

Since this compound may exist as an oil, standard filtration methods can result in filter clogging or phase separation errors. The following protocol utilizes a Supernatant Sampling approach validated by HPLC-UV.

Workflow Logic (DOT Visualization)

SolubilityWorkflow Start Start: Excess Compound (Solid/Oil) SolventAdd Add Solvent (Target T) Start->SolventAdd Equilibrate Equilibration (24h Shake @ T) SolventAdd->Equilibrate Saturation Centrifuge Centrifugation (Temp Controlled) Equilibrate->Centrifuge Phase Sep Sample Sample Supernatant Centrifuge->Sample Avoid Oil Layer Dilute Dilution (Mobile Phase) Sample->Dilute HPLC HPLC-UV Quantification Dilute->HPLC

Figure 1: Workflow for determining thermodynamic solubility of oily/low-melting intermediates.

Step-by-Step Methodology

Reagents:

  • Test Compound: 4-methyl-1-(oxan-2-yl)pyrazole (>98% purity).[1]

  • Solvents: HPLC Grade (DCM, Toluene, EtOAc, MeOH).

  • Standard: 4-methylpyrazole (for calibration curve if parent is used as reference).[1]

Procedure:

  • Preparation: Place 100 mg of the compound into a 4 mL amber glass vial.

  • Solvation: Add the solvent of interest in 250 µL increments.

    • Observation Point: If the compound dissolves immediately, it is "Highly Soluble" (>400 mg/mL). Stop here.

    • If undissolved material (solid or oil droplet) remains, proceed.[1]

  • Equilibration: Cap the vial and place it in a thermomixer at 25°C (or target process temperature). Shake at 750 RPM for 24 hours.[1]

  • Phase Separation (Critical):

    • Do not filter oily mixtures.[1] The oil can clog pores or pass through as an emulsion.

    • Centrifuge the vials at 10,000 RPM for 5 minutes at the equilibration temperature.

  • Sampling: Carefully insert a pipette tip just below the solvent meniscus (avoiding the bottom oil/solid layer) and withdraw 50 µL of supernatant.

  • Quantification: Dilute the aliquot 100-fold into acetonitrile/water (50:50) and analyze via HPLC-UV (Detection typically @ 210–220 nm).

Process Implications & Stability

Reaction Solvent Compatibility

For Suzuki-Miyaura couplings (a common application for this intermediate), 1,4-Dioxane or DME (Dimethoxyethane) are superior choices.[1] They solubilize both the lipophilic pyrazole intermediate and the requisite palladium catalysts while maintaining miscibility with aqueous base (e.g.,


).
The "Oiling Out" Phenomenon

During workup, if this compound is extracted into a solvent like EtOAc and then concentrated, it often forms a supercooled oil rather than crystallizing.

  • Mitigation: To obtain a solid, perform a solvent exchange to Heptane or Methylcyclohexane and cool slowly to -20°C with seeding.[1]

Stability Warning (THP Cleavage)

The THP group is an acetal. It is stable to base (NaOH, KOH) but labile to acid .[1]

  • Avoid: Acetic acid, TFA, or HCl in any solvent screening.

  • Risk:[1] Using unbuffered methanol/ethanol can lead to slow solvolysis if the solvent is slightly acidic. Always use anhydrous, neutral solvents for storage.

References

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for THP stability and solvent compatibility).

    • [1]

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews. (Foundational text on lipophilicity and solubility).

  • National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 11587208 (Related Boronic Ester). (Provides physical property data for the direct downstream derivative).

    • [1]

  • Sigma-Aldrich. (2024).[1] Safety Data Sheet: 4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester. (Confirming solid/low-melting nature of the class).

    • [1]

Sources

Foundational

An In-Depth Technical Guide to 4-methyl-1-(oxan-2-yl)pyrazole: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold and the Significance of 4-methyl-1-(oxan-2-yl)pyrazole The pyrazole nucleus, a five-membered aromatic heterocycle contai...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold and the Significance of 4-methyl-1-(oxan-2-yl)pyrazole

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] The versatility of the pyrazole scaffold allows for extensive functionalization, enabling the fine-tuning of its physicochemical and biological properties. This has led to the development of numerous commercially successful drugs containing the pyrazole core.

This technical guide focuses on a specific derivative, 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole). The introduction of the 4-methyl group and the N-1 substituted oxanyl (tetrahydropyranyl or THP) group confers distinct properties to the molecule. The THP group is a common protecting group for N-H bonds in heterocyclic compounds due to its stability under various conditions and its straightforward introduction and removal. Its presence in this molecule suggests its role as a key intermediate in the synthesis of more complex, biologically active compounds. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, spectroscopic characterization, and a discussion of its potential applications in drug discovery and development.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of 4-methyl-1-(oxan-2-yl)pyrazole is essential for its application in research and development.

PropertyValueSource
Molecular Formula C₉H₁₄N₂OBLDpharm[3]
Molecular Weight 166.22 g/mol BLDpharm[3]
CAS Number 1174132-49-0---
Appearance Expected to be a colorless to pale yellow liquid or low melting solidGeneral observation for similar compounds
Solubility Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and methanol.General properties of N-protected pyrazoles

Synthesis of 4-methyl-1-(oxan-2-yl)pyrazole

The synthesis of 4-methyl-1-(oxan-2-yl)pyrazole involves the protection of the N-H of 4-methylpyrazole using 3,4-dihydro-2H-pyran (DHP). This reaction is a standard and efficient method for the N-protection of pyrazoles and other nitrogen-containing heterocycles.[4]

Reaction Scheme

G cluster_reactants Reactants cluster_product Product 4-Methylpyrazole Reaction Acid Catalyst (e.g., PTSA) DCM, rt 4-Methylpyrazole->Reaction Dihydropyran Dihydropyran->Reaction Product 4-methyl-1-(oxan-2-yl)pyrazole Reaction->Product

Caption: Synthesis of 4-methyl-1-(oxan-2-yl)pyrazole.

Experimental Protocol

This protocol is based on established methods for the N-protection of pyrazoles with dihydropyran.[4]

Materials:

  • 4-Methylpyrazole

  • 3,4-Dihydro-2H-pyran (DHP)

  • p-Toluenesulfonic acid (PTSA) or other acid catalyst

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: To a solution of 4-methylpyrazole (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add a catalytic amount of p-toluenesulfonic acid (PTSA) (0.05-0.1 eq).

  • Addition of DHP: Slowly add 3,4-dihydro-2H-pyran (DHP) (1.1-1.2 eq) to the reaction mixture at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (4-methylpyrazole) is consumed.

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Final Product: The resulting crude product can be further purified by column chromatography on silica gel if necessary, although the reaction is often clean enough to yield a product of sufficient purity for subsequent steps.

Spectroscopic Characterization

While specific spectra for 4-methyl-1-(oxan-2-yl)pyrazole are not widely published, the expected spectroscopic data can be predicted based on the analysis of its constituent parts and data from closely related structures.

¹H NMR Spectroscopy (Predicted)
  • Pyrazole Ring Protons: Two singlets are expected for the protons on the pyrazole ring, likely in the range of δ 7.0-7.8 ppm.

  • Oxanyl Ring Protons: A series of multiplets would be observed for the methylene protons of the tetrahydropyran ring, typically between δ 1.5-4.0 ppm. The proton at the anomeric center (C2 of the oxane ring) would likely appear as a distinct multiplet at a downfield-shifted position.

  • Methyl Protons: A singlet corresponding to the three protons of the 4-methyl group would be expected in the upfield region, around δ 2.0-2.5 ppm.

¹³C NMR Spectroscopy (Predicted)
  • Pyrazole Ring Carbons: Signals for the three carbon atoms of the pyrazole ring are expected in the aromatic region, typically between δ 100-150 ppm.

  • Oxanyl Ring Carbons: The five carbon signals of the tetrahydropyran ring would appear in the aliphatic region, generally between δ 20-90 ppm. The anomeric carbon would be the most downfield of these.

  • Methyl Carbon: A signal for the methyl carbon would be expected in the upfield region, around δ 10-20 ppm.

Infrared (IR) Spectroscopy (Predicted)
  • C-H stretching (aromatic): Peaks around 3000-3100 cm⁻¹

  • C-H stretching (aliphatic): Peaks in the range of 2850-2960 cm⁻¹

  • C=C and C=N stretching (aromatic ring): Bands in the region of 1400-1600 cm⁻¹

  • C-O-C stretching (ether): A strong, characteristic band around 1050-1150 cm⁻¹

Mass Spectrometry (MS)
  • Molecular Ion Peak (M⁺): A peak at m/z = 166.22 corresponding to the molecular weight of the compound.

  • Fragmentation Pattern: Expect to see fragmentation corresponding to the loss of the oxanyl group or parts of it, as well as fragmentation of the pyrazole ring.

Applications in Drug Development and Research

The primary utility of 4-methyl-1-(oxan-2-yl)pyrazole in a research and drug development setting is as a versatile building block for the synthesis of more complex molecules. The THP-protected nitrogen allows for selective functionalization at other positions of the pyrazole ring.

Role as a Synthetic Intermediate

The THP group can be readily removed under acidic conditions to regenerate the N-H bond, allowing for subsequent reactions at this position. This protecting group strategy is crucial for multi-step syntheses of complex pyrazole-containing drug candidates.

G Start 4-methyl-1-(oxan-2-yl)pyrazole Step1 Functionalization at other positions (e.g., halogenation, lithiation) Start->Step1 Step2 Deprotection (Acidic conditions) Step1->Step2 Step3 Further derivatization at N-1 Step2->Step3 End Target Molecule Step3->End

Caption: Synthetic utility workflow.

Potential Pharmacological Significance

While specific biological activity data for 4-methyl-1-(oxan-2-yl)pyrazole is not extensively documented, the 4-methylpyrazole scaffold is present in molecules with known biological activities. Pyrazole derivatives, in general, are known to possess a wide range of pharmacological properties, including:

  • Antimicrobial and Antifungal Activity [5]

  • Anti-inflammatory and Analgesic Effects [1]

  • Anticancer Properties [1]

  • Antiviral Activity [1]

  • Antidiabetic Potential [2]

The 4-methyl substitution can influence the electronic properties and steric profile of the pyrazole ring, which in turn can modulate its binding affinity to biological targets.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 4-methyl-1-(oxan-2-yl)pyrazole.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion

4-methyl-1-(oxan-2-yl)pyrazole is a valuable synthetic intermediate with significant potential in the field of drug discovery and development. Its straightforward synthesis and the utility of the THP protecting group make it an attractive starting material for the creation of diverse libraries of pyrazole-based compounds. While detailed characterization and biological activity data for this specific molecule are still emerging, the well-established pharmacological importance of the pyrazole scaffold suggests that derivatives of 4-methyl-1-(oxan-2-yl)pyrazole are promising candidates for future therapeutic agents. Further research into the specific properties and applications of this compound is warranted to fully unlock its potential.

References

  • Al-Hazmi, G. H., Marrakkur, V., Naik, L., & Refat, M. S. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies, 33(5).
  • Faidah, N., & Al-Salahi, R. (2018).
  • Gomha, S. M., Abdel-aziz, H. M., & Abdel-Rahman, A. H. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(25), 19163–19171.
  • Kumar, A., & Kumar, R. (2016). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 120, 03001.
  • Patel, R. P., & Patel, K. C. (2013). Synthesis and biological activity of some new pyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 5(12), 652-657.
  • Sharma, V., & Kumar, P. (2014). Pyrazole and its biological activity: A review. International Journal of Pharmaceutical Sciences and Research, 5(8), 3219.
  • Talaviya, R., & Patel, S. (2023). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 280, 03001.
  • Verma, A., & Saraf, S. K. (2008). 4-Methylpyrazole.
  • Wang, X., & Xu, X. (2014). A green and efficient protocol for the synthesis of dihydropyrano[2,3-c]pyrazole derivatives via a one-pot, four component reaction by grinding method. Combinatorial Chemistry & High Throughput Screening, 17(10), 886–893.
  • Zalaru, C., Dumitrascu, F., Draghici, C., Cristea, E., & Tarcomnicu, I. (2009). Pharmacologically active 2-(1H-pyrazol-1-yl)acetamides. Arkivoc, 2009(2), 308–314.

Sources

Exploratory

A Technical Guide to Sourcing and Quality Control of High-Purity 4-methyl-1-(oxan-2-yl)pyrazole for Pharmaceutical Research and Development

Introduction: The Pivotal Role of the Pyrazole Scaffold in Modern Drug Discovery The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pivotal Role of the Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets. This has led to the successful development of numerous blockbuster drugs across various therapeutic areas, including anti-inflammatory agents, oncology treatments, and antivirals.[1][2] The strategic functionalization of the pyrazole ring is a key strategy for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.

One such critical intermediate is 4-methyl-1-(oxan-2-yl)pyrazole (CAS No. 1174132-49-0). The introduction of the oxanyl (tetrahydropyranyl) group at the N1 position serves as a protective group and can influence the solubility and metabolic stability of the molecule. The methyl group at the C4 position provides a point for further chemical elaboration, making this intermediate a valuable building block in the synthesis of complex pharmaceutical agents. Given its role as a foundational element in the synthesis of potential new medicines, the procurement of high-purity 4-methyl-1-(oxan-2-yl)pyrazole is of paramount importance to researchers, scientists, and drug development professionals. This guide provides an in-depth technical overview of sourcing strategies, supplier qualification, and robust analytical methodologies for ensuring the quality and purity of this vital intermediate.

Navigating the Supplier Landscape: A Framework for Qualification

The selection of a reliable supplier for a critical intermediate like 4-methyl-1-(oxan-2-yl)pyrazole extends beyond a simple transactional relationship. It is a strategic partnership that can significantly impact the timeline and success of a drug development program. A rigorous supplier qualification process is therefore essential.

Core Tenets of Supplier Evaluation:
  • Purity and Specification Adherence: The primary consideration is the supplier's ability to consistently provide the intermediate at the required purity level (typically >98% or >99% for pharmaceutical applications). This must be substantiated by a comprehensive Certificate of Analysis (CoA) with detailed analytical data.

  • Analytical Capabilities: A trustworthy supplier will have robust in-house analytical capabilities, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. They should be transparent about the methods used for quality control.

  • Scalability and Manufacturing Controls: For drug development programs that may progress to clinical trials and commercialization, the supplier's capacity for scalable synthesis under stringent quality management systems (e.g., ISO 9001) is crucial.

  • Technical Support and Transparency: A reliable partner will offer responsive technical support to address any queries regarding the product's specifications, handling, or potential impurities.

Diagram: Supplier Qualification Workflow

G A Initial Supplier Identification (Databases, Literature, CROs) B Request for Information (RFI) - Purity Specifications - Analytical Capabilities - Scalability A->B Screening C Technical Evaluation of CoA - Purity Data (HPLC, GC) - Spectral Data (NMR, MS) B->C Data Review D Sample Request and In-house QC - Purity Verification - Impurity Profiling C->D Verification E Audit and Quality Agreement - On-site or Virtual Audit - Establish Quality Metrics D->E Qualification F Approved Supplier E->F Approval

Caption: A systematic workflow for the qualification of suppliers of critical pharmaceutical intermediates.

Potential Suppliers of 4-methyl-1-(oxan-2-yl)pyrazole

While a definitive list of "high-purity" suppliers requires direct inquiry and sample validation, the following companies have been identified as potential sources for 4-methyl-1-(oxan-2-yl)pyrazole (CAS 1174132-49-0) or offer custom synthesis services for heterocyclic compounds.

SupplierProduct Listing/ServiceNotes
BLDpharm 4-methyl-1-(oxan-2-yl)pyrazole (CAS 1174132-49-0)Listed as a catalog item. Purity specifications should be requested.
Biosynth 4-Methyl-1-(oxan-4-yl)-1H-pyrazole-3-carboxylic acidOffers a structurally related compound, indicating potential synthetic capabilities in this area.[3]
Advanced ChemBlocks 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazoleProvides a more complex derivative, suggesting expertise in pyrazole chemistry.[4]
PureSynth 1-Methylpyrazole 98%A supplier of pyrazole derivatives with stated purity levels.[5]
Custom Synthesis & CROs Custom synthesis of heterocyclic intermediatesOrganizations specializing in custom synthesis for the pharmaceutical industry are a viable option for obtaining high-purity, well-characterized material.

Understanding the Chemistry: Synthesis and Potential Impurities

A foundational understanding of the synthetic routes to 4-methyl-1-(oxan-2-yl)pyrazole is critical for anticipating potential process-related impurities. The synthesis of N-substituted pyrazoles typically involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a substituted hydrazine.[6][7]

Diagram: Representative Synthetic Pathway

G A 4-methyl-1H-pyrazole D Reaction Mixture A->D B 2,3-dihydropyran B->D C Acid Catalyst (e.g., p-TsOH) C->D E 4-methyl-1-(oxan-2-yl)pyrazole (Target Molecule) D->E N-alkylation F Purification (e.g., Column Chromatography) E->F

Caption: A plausible synthetic route to 4-methyl-1-(oxan-2-yl)pyrazole via N-alkylation of 4-methyl-1H-pyrazole.

Potential Impurities to Monitor:
  • Unreacted Starting Materials: Residual 4-methyl-1H-pyrazole and 2,3-dihydropyran.

  • Regioisomers: Depending on the synthetic strategy, the formation of isomeric pyrazole products is a possibility.[6]

  • Byproducts from Side Reactions: The acidic conditions used for the N-alkylation could lead to the formation of undesired side products.

  • Residual Solvents and Reagents: Solvents used in the reaction and purification steps, as well as any catalysts, should be monitored.

A Self-Validating System: Experimental Protocol for Purity Determination by HPLC-UV

The following protocol provides a robust and reliable method for the determination of the purity of 4-methyl-1-(oxan-2-yl)pyrazole. This method is designed to be a self-validating system, with system suitability tests ensuring the performance of the chromatographic system before each analysis.

Instrumentation and Reagents:
  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Trifluoroacetic acid (TFA) (HPLC grade).

  • 4-methyl-1-(oxan-2-yl)pyrazole reference standard and analytical sample.

Chromatographic Conditions:
ParameterCondition
Mobile Phase A 0.1% TFA in Water
Mobile Phase B 0.1% TFA in Acetonitrile
Gradient Program 0-20 min, 10-90% B; 20-25 min, 90% B; 25-26 min, 90-10% B; 26-30 min, 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 220 nm
Injection Volume 10 µL
Methodology:
  • Standard Preparation: Prepare a stock solution of the 4-methyl-1-(oxan-2-yl)pyrazole reference standard in acetonitrile at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solution with the mobile phase.

  • Sample Preparation: Prepare a solution of the analytical sample in acetonitrile at a concentration of approximately 1 mg/mL.

  • System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area for the main peak should be less than 2.0%. The tailing factor should be between 0.8 and 1.5, and the theoretical plates should be greater than 2000.

  • Analysis: Inject the sample solution and record the chromatogram.

  • Calculation of Purity: Calculate the purity of the sample by the area normalization method: Purity (%) = (Area of the main peak / Total area of all peaks) x 100

This HPLC method provides a reliable means to assess the purity of 4-methyl-1-(oxan-2-yl)pyrazole and to detect the presence of potential impurities.[8] For the identification of unknown impurities, hyphenated techniques such as HPLC-MS are recommended. GC-MS can also be a valuable tool for the analysis of volatile impurities.[9]

Conclusion: Ensuring Quality and Accelerating Drug Development

The successful advancement of drug discovery programs relies on the quality and integrity of the chemical building blocks used. 4-methyl-1-(oxan-2-yl)pyrazole is a key intermediate with significant potential in the synthesis of novel therapeutics. By implementing a rigorous supplier qualification process, understanding the potential synthetic impurities, and employing robust analytical methods for quality control, researchers and drug development professionals can ensure the reliability of their starting materials. This diligence at the early stages of development is a critical investment that pays dividends in the form of more reproducible experimental results, a clearer path through regulatory hurdles, and ultimately, the accelerated delivery of new medicines to patients.

References

  • Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). MDPI. Retrieved January 29, 2024, from [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (n.d.). ACS Publications. Retrieved January 29, 2024, from [Link]

  • Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). National Institutes of Health. Retrieved January 29, 2024, from [Link]

  • A Literature Review on the Synthesis of Pyrazole Heterocycles. (2019). ResearchGate. Retrieved January 29, 2024, from [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 29, 2024, from [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (n.d.). ijcpa.in. Retrieved January 29, 2024, from [Link]

  • Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. (n.d.). ACS Publications. Retrieved January 29, 2024, from [Link]

  • Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents. (n.d.). National Institutes of Health. Retrieved January 29, 2024, from [Link]

  • Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. (n.d.). ResearchGate. Retrieved January 29, 2024, from [Link]

  • Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. (n.d.). National Institutes of Health. Retrieved January 29, 2024, from [Link]

  • 1-Methylpyrazole 98%. (n.d.). PureSynth. Retrieved January 29, 2024, from [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 29, 2024, from [Link]

  • A Novel Approach for the Synthesis of Peripherally Acting Dual Target Inhibitor of Cannabinoid-1 (CB1 Receptor) and Inducible Nitric Oxide Synthase (iNOS) (S-MRI-1867/Zevaquenabant). (n.d.). MDPI. Retrieved January 29, 2024, from [Link]

  • A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. (2024). IJNRD. Retrieved January 29, 2024, from [Link]

  • Alternative GC-MS approaches in the analysis of substituted pyrazines and other volatile aromatic compounds formed during Maillard reaction in potato chips. (n.d.). ResearchGate. Retrieved January 29, 2024, from [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). Retrieved January 29, 2024, from [Link]

  • A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences. Retrieved January 29, 2024, from [Link]

  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. Retrieved January 29, 2024, from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Fidelity Synthesis of 4-Methyl-1-(oxan-2-yl)pyrazole-5-boronic Acid Pinacol Ester

Executive Summary This technical guide outlines a scalable, two-step protocol for the synthesis of 4-methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester . This compound is a critical heteroaromatic building block u...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines a scalable, two-step protocol for the synthesis of 4-methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester . This compound is a critical heteroaromatic building block utilized in Suzuki-Miyaura cross-coupling reactions for drug discovery.[1]

The synthetic strategy leverages Directed Ortho Metalation (DoM) , utilizing the oxan-2-yl (tetrahydropyranyl, THP) protecting group to regioselectively direct lithiation to the C5 position. This route is superior to halogen-metal exchange pathways due to higher atom economy and the avoidance of transition metal contaminants in the intermediate stages.

Key Advantages of This Protocol
  • Regiocontrol: >98% selectivity for C5 borylation over C3 or lateral methyl lithiation.

  • Scalability: Optimized for gram-to-multigram scale batches.

  • Stability: Specific workup conditions designed to prevent protodeboronation and THP hydrolysis.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two primary phases:[2]

  • N-Protection: Installation of the THP group on 4-methylpyrazole.[1] This serves dual purposes: protecting the acidic N-H bond and providing a Lewis-basic coordination site for the lithium reagent.[3][4]

  • C5-Functionalization: Lithiation at -78°C followed by electrophilic quench with an isopropoxy boronic ester.

Mechanistic Pathway (DOT Visualization)[1]

ReactionScheme SM 4-Methylpyrazole Inter 1-(THP)-4-methylpyrazole (Intermediate) SM->Inter Step 1: Protection (Electrophilic Addition) Reagent1 3,4-Dihydro-2H-pyran (DHP) Cat. TFA Reagent1->Inter Product Target: 4-Methyl-1-(THP)pyrazole-5-BPin Inter->Product Step 2: DoM & Borylation Reagent2 1. n-BuLi, THF, -78°C 2. iPrOBPin Reagent2->Product

Caption: Two-step synthetic pathway. The THP group directs the lithiation to the adjacent C5 position.

Detailed Experimental Protocols

Step 1: Synthesis of 1-(Tetrahydro-2H-pyran-2-yl)-4-methyl-1H-pyrazole[1]

Objective: Mask the pyrazole nitrogen to prevent deprotonation and direct subsequent lithiation.

  • Reagents:

    • 4-Methylpyrazole (1.0 equiv)[1]

    • 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)[1]

    • Trifluoroacetic acid (TFA) (0.05 equiv)[1]

    • Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Procedure:

  • Setup: Charge a flame-dried round-bottom flask with 4-methylpyrazole and anhydrous DCM (5 mL/g).

  • Addition: Add DHP (1.5 equiv) in one portion.

  • Catalysis: Add TFA (5 mol%) dropwise at room temperature. Note: The reaction is exothermic; mild cooling may be required on large scales.

  • Reaction: Stir at reflux (40°C) for 3–5 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexanes). The N-H spot (lower Rf) should disappear, replaced by a higher Rf spot.

  • Workup: Quench with saturated aqueous NaHCO3. Extract with DCM (2x). Wash combined organics with brine, dry over Na2SO4, and concentrate.

  • Purification: The crude oil is often sufficiently pure (>95%). If necessary, purify via vacuum distillation or short silica plug (eluting with 5% EtOAc/Hexanes) to remove polymerized DHP.

Critical Checkpoint: Ensure the product is completely dry (azeotrope with toluene if needed) before Step 2. Trace water destroys n-BuLi.[1]

Step 2: Synthesis of 4-Methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester[1]

Objective: Regioselective C-H activation and borylation.

  • Reagents:

    • 1-(THP)-4-methylpyrazole (1.0 equiv)[1]

    • n-Butyllithium (n-BuLi) (1.2 equiv, 2.5 M in hexanes)[1]

    • 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (iPrOBPin) (1.3 equiv)[1]

    • Solvent: Tetrahydrofuran (THF), anhydrous, inhibitor-free.

Procedure:

  • Cryogenic Setup: Place the protected pyrazole (1.0 equiv) in a dry 3-neck flask under Argon/Nitrogen atmosphere. Dissolve in anhydrous THF (10 mL/g). Cool the solution to -78°C (Dry ice/Acetone bath).

  • Lithiation (The DoM Step): Add n-BuLi (1.2 equiv) dropwise via syringe pump or pressure-equalizing funnel over 20 minutes.[1] Maintain internal temperature below -70°C.

    • Mechanism:[2] The oxygen of the THP ring coordinates the Lithium cation, directing the base to the nearest proton (C5).

  • Incubation: Stir at -78°C for 45–60 minutes.

    • Caution: Do not warm up. Higher temperatures may encourage lateral lithiation of the C4-methyl group.[1]

  • Borylation: Add iPrOBPin (1.3 equiv) dropwise at -78°C.

  • Equilibration: Stir at -78°C for 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature naturally over 2 hours.

  • Quench: Quench with saturated aqueous NH4Cl.

  • Extraction: Extract with EtOAc (3x).

  • Purification:

    • Dry over Na2SO4 and concentrate.

    • Column Chromatography: Use silica gel neutralized with 1% Triethylamine (TEA) in the eluent (Hexanes/EtOAc gradient). Boronic esters can degrade on acidic silica.

    • Alternative: Recrystallization from Pentane/Ether if the solid is crystalline.

Mechanism of Action: Directed Ortho Metalation (DoM)[3][4]

Understanding the coordination chemistry is vital for troubleshooting low yields.

Mechanism Step1 Pre-Coordination: Li+ coordinates to THP Oxygen Step2 Deprotonation: Bu- removes C5-H (Agostic interaction) Step1->Step2 Kinetic Control (-78°C) Step3 Lithiated Species: Stable 5-membered chelate ring Step2->Step3 Step4 Electrophilic Trap: Reaction with Borate Step3->Step4 + iPrOBPin

Caption: The THP oxygen acts as a Directing Metalation Group (DMG), anchoring the lithium to facilitate C5 deprotonation.[1]

Quantitative Data Summary

ParameterSpecificationNotes
Reaction Molarity 0.1 M - 0.2 MHigher concentrations may cause aggregation of lithiated species.[1]
Temperature Limit < -70°CCritical during n-BuLi addition to ensure regioselectivity.[1]
Yield (Step 1) 90 - 98%Quantitative conversion is typical.[1]
Yield (Step 2) 65 - 80%Dependent on strict moisture exclusion.[1]
Appearance White to Off-white SolidMay darken upon storage if traces of acid remain.[1]
1H NMR (CDCl3) δ 7.50 (s, 1H, C3-H)Diagnostic: Loss of C5-H signal. C3-H remains singlet.[1]

Troubleshooting & Stability

Common Failure Modes
  • Low Regioselectivity (Mixture of products):

    • Cause: Temperature rose above -70°C during n-BuLi addition.[1][5]

    • Fix: Slow down addition rate; ensure efficient stirring.

  • Protodeboronation (Loss of Boron):

    • Cause: Acidic workup or acidic silica gel.

    • Fix: Use neutral/basic workup (NH4Cl, not HCl). Pre-wash silica with 1% Et3N.

  • Incomplete Lithiation:

    • Cause: Wet THF or degraded n-BuLi.[1]

    • Fix: Titrate n-BuLi before use.[1] Distill THF over Na/Benzophenone.

Storage
  • Store at -20°C under inert atmosphere (Argon).

  • The pinacol ester is relatively hydrolytically stable but sensitive to strong acids which cleave the THP group.

References

  • Sigma-Aldrich. 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester Product Page. Retrieved from [1][6]

  • Begtrup, M., et al. (2006).[7][8] "Regioselectivity in Lithiation of 1-methylpyrazole." Organic & Biomolecular Chemistry, 4(7), 1261-1267.[8]

  • ChemicalBook. Synthesis Protocol for 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester. Retrieved from [1]

  • Snieckus, V. (1990). "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 90(6), 879–933.

Sources

Application

Application Note: A Protocol for Regioselective C5-Lithiation of 4-Methyl-1-(oxan-2-yl)pyrazole and Subsequent Functionalization

Audience: Researchers, scientists, and drug development professionals in the fields of organic synthesis and medicinal chemistry. Abstract: The pyrazole scaffold is a privileged heterocycle in modern drug discovery, appe...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals in the fields of organic synthesis and medicinal chemistry.

Abstract: The pyrazole scaffold is a privileged heterocycle in modern drug discovery, appearing in numerous approved pharmaceuticals.[1][2][3] The ability to precisely functionalize specific positions on the pyrazole ring is critical for modulating pharmacological activity. This application note provides a detailed, field-proven protocol for the regioselective C5-lithiation of 4-methyl-1-(oxan-2-yl)pyrazole. By leveraging the directing capabilities of the N-1 attached oxan-2-yl (tetrahydropyranyl, THP) group, this method offers a robust and reliable route to C5-substituted pyrazoles, which are valuable intermediates in the synthesis of complex molecular targets.

Scientific Principle and Mechanistic Rationale

The regioselectivity of this protocol hinges on the principle of Directed ortho-Metalation (DoM) , a powerful strategy in modern aromatic and heteroaromatic synthesis.[4][5] In this specific case, the reaction is more accurately a peri-lithiation, where deprotonation occurs at the position adjacent to the directing group on the heterocyclic ring.

The Role of the Directing Metalation Group (DMG):

The N1-substituted oxan-2-yl (THP) group serves as the key Directed Metalation Group (DMG) . The mechanism proceeds through the formation of a transient complex between the substrate and the organolithium base (n-butyllithium). The Lewis acidic lithium cation coordinates to both the pyrazole's N2 nitrogen and the ether oxygen of the THP group. This chelation, a classic example of a Complex-Induced Proximity Effect (CIPE), pre-positions the n-butyl anion in close proximity to the C5 proton.[5] This geometric arrangement significantly lowers the kinetic barrier for proton abstraction at C5 compared to other potentially acidic sites, such as the C3 position or the 4-methyl group.

While lithiation of simple 1-methylpyrazole can lead to a mixture of products or deprotonation at the methyl group under kinetic control, the THP directing group effectively overrides these pathways to yield the C5-lithiated species as the major thermodynamic and kinetic product.[6]

Critical Reaction Parameters:

  • Base: n-Butyllithium (n-BuLi) is the base of choice due to its high basicity, which is sufficient to deprotonate the pyrazole ring, and its commercial availability.

  • Solvent: Anhydrous tetrahydrofuran (THF) is the ideal solvent. It is aprotic, has a low freezing point, and effectively solvates the organolithium species, preventing excessive aggregation and enhancing reactivity.

  • Temperature: The reaction is conducted at -78 °C (dry ice/acetone bath). This low temperature is crucial for maintaining the kinetic stability of the highly reactive C5-lithiated pyrazole intermediate, preventing side reactions, and ensuring high regioselectivity.[7]

Experimental Workflow Overview

The overall process involves two main stages: the protection of the starting material and the core lithiation-quench sequence.

G cluster_0 Part A: Synthesis of Starting Material cluster_1 Part B: C5-Lithiation & Functionalization A1 4-Methylpyrazole A4 4-Methyl-1-(oxan-2-yl)pyrazole A1->A4 Protection A2 3,4-Dihydro-2H-pyran (DHP) A2->A4 A3 Acid Catalyst (p-TsOH) A3->A4 B1 4-Methyl-1-(oxan-2-yl)pyrazole B3 C5-Lithiated Intermediate B1->B3 Deprotonation B2 1. n-BuLi, THF, -78 °C B2->B3 B5 C5-Functionalized Product B3->B5 Electrophilic Quench B4 2. Electrophile (E+) B4->B5

Caption: Workflow for C5-functionalization of 4-methylpyrazole.

Detailed Protocols

Safety Precautions: n-Butyllithium is a pyrophoric reagent and must be handled under a strict inert atmosphere (Argon or Nitrogen) using syringe techniques. All glassware must be oven- or flame-dried before use, and all solvents must be anhydrous. Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves.

Part A: Synthesis of 4-methyl-1-(oxan-2-yl)pyrazole (Starting Material)
  • Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-methylpyrazole (8.21 g, 100 mmol, 1.0 equiv.).

  • Reagent Addition: Add dichloromethane (DCM, 100 mL), followed by 3,4-dihydro-2H-pyran (DHP, 13.7 mL, 150 mmol, 1.5 equiv.).

  • Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, ~190 mg, 1 mol%).

  • Reaction: Stir the mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the 4-methylpyrazole is consumed.

  • Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel and extract with DCM (2 x 50 mL).

  • Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product is purified by vacuum distillation or silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield 4-methyl-1-(oxan-2-yl)pyrazole as a colorless oil.

Part B: C5-Lithiation and Electrophilic Quench (General Protocol)
  • Inert Atmosphere Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.

  • Substrate Preparation: Under a positive pressure of inert gas, dissolve 4-methyl-1-(oxan-2-yl)pyrazole (1.66 g, 10 mmol, 1.0 equiv.) in anhydrous THF (40 mL).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add n-butyllithium (1.6 M solution in hexanes, 6.9 mL, 11 mmol, 1.1 equiv.) dropwise via syringe over 10 minutes. The solution may turn a pale yellow to orange color.

  • Aging: Stir the reaction mixture at -78 °C for 1 hour to ensure complete formation of the C5-lithiated intermediate.

  • Electrophilic Quench: While maintaining the temperature at -78 °C, add the desired electrophile (12 mmol, 1.2 equiv.) dropwise. If the electrophile is a solid or liquid, it should be dissolved in a minimal amount of anhydrous THF before addition.

  • Warming: After the addition of the electrophile, stir the reaction at -78 °C for an additional 2 hours, then allow it to warm slowly to room temperature overnight (approx. 12-16 hours).

  • Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL) at 0 °C (ice bath).

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 40 mL).

  • Purification: Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product is then purified by silica gel column chromatography to yield the desired C5-functionalized pyrazole.

Data Summary: Representative Electrophilic Quenches

The C5-lithiated intermediate is a versatile nucleophile that can react with a wide range of electrophiles.[7][8][9] The table below summarizes typical outcomes for this protocol.

Electrophile (E+)Reagent ExampleProduct Structure (Post-Quench)Typical Yield
Iodination Iodine (I₂)5-Iodo-4-methyl-1-(oxan-2-yl)pyrazole75-85%
Formylation N,N-Dimethylformamide (DMF)4-Methyl-1-(oxan-2-yl)pyrazole-5-carbaldehyde60-70%
Silylation Trimethylsilyl chloride (TMSCl)4-Methyl-5-(trimethylsilyl)-1-(oxan-2-yl)pyrazole80-90%
Borylation Isopropoxyboronic acid pinacol ester4-Methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole70-80%
Carboxylation Carbon Dioxide (CO₂) gas4-Methyl-1-(oxan-2-yl)pyrazole-5-carboxylic acid55-65%

Troubleshooting Guide

ProblemPossible Cause(s)Recommended Solution(s)
Low or No Conversion 1. Inactive n-BuLi.2. Presence of moisture or protic impurities.3. Reaction temperature too high.1. Titrate the n-BuLi solution before use (e.g., with diphenylacetic acid).2. Ensure all glassware is rigorously dried and solvents are anhydrous.3. Maintain a consistent -78 °C during lithiation and electrophile addition.
Mixture of Regioisomers 1. Temperature rose prematurely before or during electrophile addition.2. Insufficient "aging" time for the directed lithiation to complete.1. Ensure the reaction flask is well-insulated and the cold bath is maintained.2. Allow the full 1-hour stirring time at -78 °C after n-BuLi addition before adding the electrophile.
Low Yield after Quench 1. The electrophile is not reactive enough.2. The lithiated intermediate is unstable and decomposes upon warming.3. The product is water-soluble.1. Use a more reactive electrophile or add an activating agent (e.g., CuCN for certain couplings).2. Quench the reaction at low temperature before allowing it to warm.3. Perform multiple extractions and consider a brine back-extraction of the aqueous layer.

References

  • ResearchGate. (2025). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Available at: [Link]

  • Clayden, J., & Yasin, S. A. (2002). Synthesis and kinetic resolution of substituted tetrahydroquinolines by lithiation then electrophilic quench. Organic & Biomolecular Chemistry, 1(4), 573-581. Available at: [Link]

  • Gomha, S. M., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 33. Available at: [Link]

  • Ferguson, I. J., et al. (1977). Studies in azole chemistry. Part 2. Nitration of 1,4,5-trimethylimidazole 3-oxide and 1-methylpyrazole 2-oxide, and some reactions of the products. Journal of the Chemical Society, Perkin Transactions 1, 672-675. Available at: [Link]

  • Krasavin, M. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9449-9463. Available at: [Link]

  • Bresser, T., et al. (2011). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters, 13(8), 1972-1975. Available at: [Link]

  • University of Liverpool. (n.d.). Directed (ortho) Metallation. Available at: [Link]

  • Google Patents. (2006). Process for the preparation of ultrapure 4-methylprazole.
  • Otsuka, S., et al. (2020). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Catalysts, 10(11), 1279. Available at: [Link]

  • Daidone, G., et al. (1994). Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)-1H-pyrazole-4-acetates. Il Farmaco, 49(6), 411-415. Available at: [Link]

  • Balle, T., et al. (2006). Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study. Organic & Biomolecular Chemistry, 4(7), 1261-1267. Available at: [Link]

  • Claramunt, R. M., et al. (1991). Pyrazole chemistry. Part 4. Directed lithiation of 4-bromo-1-phenyl-sulphonylpyrazole. Journal of the Chemical Society, Perkin Transactions 1, (11), 2657-2661. Available at: [Link]

  • University of California, Santa Cruz. (n.d.). Directed Metalation: A Survival Guide. Available at: [Link]

  • Azzouz, R., et al. (2006). O-Tetrahydropyran-2-yloxy (O-THP) as an ortho-Directing Group in the Lithiation of Pyridines. Synlett, 2006(12), 1908-1912. Available at: [Link]

  • Ioffe, S. L., et al. (1972). Directed ortho Lithiation in the Reactions of 3,5-Dimethyl- and 5-Trifluoromethyl-1-phenylpyrazoles with Butyllithium. Chemistry Letters, 1(10), 1021-1024. Available at: [Link]

  • Bekhit, A. A., & Abdel-Aziem, T. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 11-24. Available at: [Link]

Sources

Method

Application Notes and Protocols: Leveraging 4-methyl-1-(oxan-2-yl)pyrazole in Suzuki-Miyaura Coupling for Drug Discovery

Introduction: The Strategic Role of Pyrazoles and the Suzuki-Miyaura Reaction in Medicinal Chemistry The pyrazole motif is a cornerstone in modern drug discovery, featuring prominently in a wide array of pharmacologicall...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of Pyrazoles and the Suzuki-Miyaura Reaction in Medicinal Chemistry

The pyrazole motif is a cornerstone in modern drug discovery, featuring prominently in a wide array of pharmacologically active agents.[1] Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a privileged scaffold for designing enzyme inhibitors, receptor antagonists, and other therapeutic molecules. The Suzuki-Miyaura coupling reaction stands as one of the most powerful and versatile methods for carbon-carbon bond formation, enabling the efficient synthesis of complex biaryl and heteroaryl structures.[2][3] This reaction's tolerance of diverse functional groups, mild reaction conditions, and the commercial availability of a vast library of boronic acids have cemented its importance in the synthesis of new chemical entities for pharmaceutical development.[4]

However, the direct coupling of N-unprotected pyrazoles in Suzuki-Miyaura reactions can be challenging. The acidic N-H proton and the coordinating ability of the nitrogen atoms can lead to catalyst inhibition or deactivation, resulting in poor yields and undesired side reactions.[5][6][7] To circumvent these issues, a common and effective strategy is the use of a protecting group on the pyrazole nitrogen. This application note provides a detailed guide on the use of 4-methyl-1-(oxan-2-yl)pyrazole, a tetrahydropyranyl (THP)-protected pyrazole, in Suzuki-Miyaura coupling reactions. The THP group offers a robust yet readily cleavable protecting group, making it an excellent choice for multi-step synthetic sequences.[8][9]

The Rationale for THP Protection of the Pyrazole Nucleus

The selection of the oxan-2-yl (THP) group for protecting the pyrazole nitrogen is a strategic choice driven by several key factors:

  • Inertness to Reaction Conditions: The THP ether is stable under the basic conditions typically employed in Suzuki-Miyaura coupling, as well as to organometallic reagents and many reducing and oxidizing agents.[9]

  • Facile Introduction: The protection of pyrazole with dihydropyran can often be achieved under mild, acid-catalyzed conditions or even solvent-free, "green" conditions.[8][10]

  • Mild Deprotection: The THP group is easily removed by treatment with mild aqueous acid, conditions that are orthogonal to many other protecting groups and functional moieties within a complex molecule.[9]

  • Improved Solubility: The introduction of the THP group can enhance the solubility of the pyrazole substrate in organic solvents commonly used for cross-coupling reactions.

By masking the reactive N-H proton, the THP group ensures the smooth progression of the palladium-catalyzed cycle, leading to higher yields and a cleaner reaction profile.

Synthesis of the Key Intermediate: 4-methyl-1-(oxan-2-yl)pyrazole

The starting material for the Suzuki-Miyaura coupling is prepared by the protection of 4-methyl-1H-pyrazole. This can be achieved through a straightforward acid-catalyzed reaction with 3,4-dihydro-2H-pyran (DHP).

Experimental Protocol: Synthesis of 4-methyl-1-(oxan-2-yl)pyrazole

Materials:

  • 4-methyl-1H-pyrazole

  • 3,4-Dihydro-2H-pyran (DHP)

  • Pyridinium p-toluenesulfonate (PPTS) or a similar acid catalyst

  • Dichloromethane (DCM) or another suitable aprotic solvent

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • To a solution of 4-methyl-1H-pyrazole (1.0 eq) in dichloromethane, add 3,4-dihydro-2H-pyran (1.2 eq).

  • Add a catalytic amount of pyridinium p-toluenesulfonate (0.05 eq).

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel to afford the pure 4-methyl-1-(oxan-2-yl)pyrazole.

Core Application: Suzuki-Miyaura Coupling Protocol

This section details a generalized protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of a 4-halo-1-(oxan-2-yl)pyrazole derivative with a generic arylboronic acid. For this representative protocol, we will consider the coupling of 4-bromo-1-(oxan-2-yl)-pyrazole with phenylboronic acid. The principles outlined are broadly applicable to a range of aryl and heteroaryl boronic acids.

Causality in Experimental Design: Selecting the Right Conditions

The success of the Suzuki-Miyaura coupling is highly dependent on the judicious choice of catalyst, ligand, base, and solvent.

  • Palladium Pre-catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective pre-catalyst that is reduced in situ to the active Pd(0) species. Modern pre-catalysts, such as those incorporating bulky biarylphosphine ligands (e.g., XPhos Pd G2), can offer improved activity and stability, especially for challenging substrates.[11][12][13]

  • Ligand: Electron-rich and sterically demanding phosphine ligands are crucial for promoting the key steps of the catalytic cycle: oxidative addition and reductive elimination.[14] Ligands like SPhos or XPhos have demonstrated broad utility in the coupling of heteroaryl halides.[13]

  • Base: A base is essential for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[15][16][17] Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used. The choice of base can influence the reaction rate and yield.

  • Solvent System: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is often employed. Water can aid in the dissolution of the inorganic base and facilitate the transmetalation process.

Detailed Step-by-Step Protocol

Materials:

  • 4-bromo-1-(oxan-2-yl)pyrazole (1.0 eq)

  • Arylboronic acid (e.g., Phenylboronic acid) (1.2-1.5 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (0.01-0.05 eq)

  • Phosphine ligand (e.g., SPhos or XPhos) (0.02-0.10 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0-3.0 eq)

  • 1,4-Dioxane and Water (e.g., 4:1 v/v)

  • Inert gas (Nitrogen or Argon)

  • Standard Schlenk line or glovebox equipment

  • Reaction vessel (e.g., Schlenk flask) with condenser

  • Heating mantle with temperature control and magnetic stirring

Procedure:

  • Reaction Setup: To a Schlenk flask, add 4-bromo-1-(oxan-2-yl)pyrazole, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes. This is critical to prevent the oxidation of the Pd(0) catalyst.

  • Catalyst and Ligand Addition: In a separate vial, dissolve the palladium pre-catalyst and the phosphine ligand in a small amount of the degassed organic solvent. Add this solution to the reaction flask via syringe.

  • Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water) to the reaction flask.

  • Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with ethyl acetate and water.

    • Transfer to a separatory funnel and separate the layers.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification:

    • Filter the drying agent and concentrate the organic phase under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-aryl-1-(oxan-2-yl)pyrazole.

Deprotection of the THP Group

To obtain the final N-H pyrazole, the THP group must be removed. This is typically achieved under mild acidic conditions.

Procedure:

  • Dissolve the purified 4-aryl-1-(oxan-2-yl)pyrazole in a protic solvent such as methanol or ethanol.

  • Add a catalytic amount of a strong acid (e.g., hydrochloric acid or p-toluenesulfonic acid).

  • Stir the reaction at room temperature, monitoring by TLC.

  • Upon completion, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

  • Remove the organic solvent under reduced pressure.

  • Extract the product into an organic solvent like ethyl acetate, wash with water, dry, and concentrate to yield the final 4-aryl-1H-pyrazole.

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle cluster_reactants Reactants & Products Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd PdII_Aryl R¹-Pd(II)L_n-X OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal PdII_Biaryl R¹-Pd(II)L_n-R² Transmetal->PdII_Biaryl RedElim Reductive Elimination PdII_Biaryl->RedElim RedElim->Pd0 Product R¹-R² (Coupled Product) RedElim->Product yields ArylHalide R¹-X (4-bromo-1-(oxan-2-yl)pyrazole) ArylHalide->OxAdd + BoronicAcid R²-B(OH)₂ (Arylboronic Acid) BoronicAcid->Transmetal + Base Base Base->Transmetal activates

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow

Experimental_Workflow start Start setup 1. Reaction Setup (Reagents & Base in Flask) start->setup inert 2. Inert Atmosphere (Purge with N₂/Ar) setup->inert catalyst 3. Catalyst/Ligand Addition inert->catalyst solvent 4. Solvent Addition catalyst->solvent react 5. Heat & Stir (Monitor by TLC/LC-MS) solvent->react workup 6. Aqueous Work-up & Extraction react->workup purify 7. Column Chromatography workup->purify deprotect 8. THP Deprotection (Acidic Conditions) purify->deprotect final_product Final Product: 4-Aryl-1H-pyrazole deprotect->final_product

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling.

Data Presentation: Expected Outcomes

The following table presents representative data for the Suzuki-Miyaura coupling of 4-bromo-1-(oxan-2-yl)pyrazole with various arylboronic acids, based on typical outcomes for similar substrates reported in the literature.[11][18][19]

EntryArylboronic Acid (R-B(OH)₂)Catalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
1Phenylboronic acidPd(OAc)₂ / SPhosK₂CO₃Dioxane/H₂O100485-95
24-Methoxyphenylboronic acidXPhos Pd G2Cs₂CO₃Toluene/H₂O90680-90
33-Fluorophenylboronic acidPd(OAc)₂ / XPhosK₂CO₃Dioxane/H₂O100575-85
42-Thiopheneboronic acidPd(PPh₃)₄K₂CO₃DMF/H₂O90870-80

Note: Yields are estimated and will vary based on specific reaction conditions and purification efficiency.

Conclusion and Future Perspectives

The use of 4-methyl-1-(oxan-2-yl)pyrazole and its halogenated derivatives provides a reliable and efficient pathway for the synthesis of complex 4-substituted pyrazoles via the Suzuki-Miyaura coupling. The THP protecting group effectively shields the pyrazole nitrogen, allowing for a broad scope of coupling partners and consistently high yields. This methodology is highly amenable to the construction of compound libraries for high-throughput screening in drug discovery programs. Further optimization of reaction conditions, including the exploration of novel palladium catalysts and ligands, will continue to expand the utility of this powerful synthetic strategy.

References

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

  • Kinzel, T. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. [Link]

  • Jedinák, L., et al. (2018). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 16(43), 8295-8303. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Wikipedia. (2024). Suzuki reaction. [Link]

  • Beneteau, R., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Molecules, 26(1), 1-13. [Link]

  • Zhang, Y., & Buchwald, S. L. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

  • Li, W., et al. (2022). Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids. ChemRxiv. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. [Link]

  • Wang, X., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(1), 143-146. [Link]

  • The Chemists' Cookbook. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

  • Pérez-Temprano, M. H., et al. (2007). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 129(51), 16125–16133. [Link]

  • Gherase, D. F., et al. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(28), 21695-21703. [Link]

  • Kumar, A., et al. (2023). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Scientific Reports, 13(1), 1-16. [Link]

  • ResearchGate. (n.d.). Green Protection of Pyrazole, Thermal Isomerization and Deprotection of Tetrahydropyranylpyrazoles, and High-Yield, One-Pot Synthesis of 3(5)-Alkylpyrazoles. [Link]

  • Old, D. W., et al. (1998). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 120(37), 9722–9723. [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

  • ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments, (5), 2 Billingsley, K. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments : JoVE, (5), 2 Billingsley, K. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of Visualized Experiments : JoVE, (5), 219. [Link]

  • Semantic Scholar. (n.d.). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. [Link]

  • The Organic Chemistry Tutor. (2021, February 13). Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. YouTube. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. [Link]

  • Kantchev, E. A. B., O'Brien, C. J., & Organ, M. G. (2007). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Angewandte Chemie International Edition, 46(16), 2768–2813. [Link]

Sources

Application

Application Note: Chemoselective Protection of 4-Methylpyrazole with Dihydropyran (DHP)

Executive Summary This guide details the protocol for synthesizing 1-(tetrahydro-2H-pyran-2-yl)-4-methyl-1H-pyrazole via the acid-catalyzed protection of 4-methylpyrazole (Fomepizole) with 3,4-dihydro-2H-pyran (DHP). Whi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the protocol for synthesizing 1-(tetrahydro-2H-pyran-2-yl)-4-methyl-1H-pyrazole via the acid-catalyzed protection of 4-methylpyrazole (Fomepizole) with 3,4-dihydro-2H-pyran (DHP).

While N-THP (tetrahydropyranyl) protection is a standard transformation, the specific application to 4-methylpyrazole requires precise control over acidity and temperature to prevent DHP polymerization and ensure complete conversion. This protocol utilizes Pyridinium p-toluenesulfonate (PPTS) or p-Toluenesulfonic acid (p-TsOH) as the catalyst, offering a high-yielding (>90%), scalable method suitable for medicinal chemistry and API intermediate synthesis.

Key Advantages of this Protocol
  • Orthogonality: The N-THP group is stable against strong bases, nucleophiles, and organometallics (e.g., n-BuLi), allowing functionalization of the pyrazole C-5 position.

  • Cost-Efficiency: DHP is an inexpensive reagent compared to SEM or MOM chlorides.

  • Atom Economy: The reaction is an addition reaction with no stoichiometric byproducts.

Mechanistic Principles & Strategic Rationale

Reaction Mechanism

The reaction proceeds via an electrophilic addition mechanism. The acid catalyst protonates the enol ether double bond of DHP, generating a resonance-stabilized oxocarbenium ion.[1] The pyrazole nitrogen (acting as the nucleophile) attacks this electrophilic center.

Critical Insight: Unlike simple alcohols, pyrazoles are amphoteric. The 4-methyl group exerts a weak electron-donating effect (+I), slightly increasing the nucleophilicity of the pyrazole nitrogens compared to the parent pyrazole, potentially accelerating the reaction.

Visualization: Reaction Pathway

The following diagram illustrates the acid-catalyzed cycle and the formation of the N-THP bond.

ReactionMechanism DHP 3,4-Dihydro-2H-pyran (DHP) Oxo Oxocarbenium Intermediate DHP->Oxo Protonation H_Cat H+ Catalyst (p-TsOH/PPTS) H_Cat->Oxo Transition C-N Bond Formation Oxo->Transition + Nucleophile Substrate 4-Methylpyrazole Substrate->Transition Product N-THP-4-Methylpyrazole (Racemic) Transition->Product - H+ (Regeneration) Product->H_Cat Recycle H+

Figure 1: Acid-catalyzed addition mechanism. Note that the product is formed as a racemate due to the creation of a chiral center at the anomeric position.

Materials & Equipment Specifications

Reagents
ReagentCAS No.Equiv.[1]RolePurity Req.
4-Methylpyrazole 7554-65-61.0Substrate>98%
3,4-Dihydro-2H-pyran (DHP) 110-87-21.5Reagent97% (Stabilized)
p-TsOH·H₂O 6192-52-50.05CatalystACS Grade
Dichloromethane (DCM) 75-09-2SolventSolventAnhydrous
NaHCO₃ 144-55-8N/AQuenchSaturated Aq.
  • Catalyst Note: For highly acid-sensitive substrates, substitute p-TsOH with PPTS (Pyridinium p-toluenesulfonate) . However, for 4-methylpyrazole, p-TsOH is generally safe and faster.

  • DHP Storage: DHP can polymerize upon long-term storage. Ensure the reagent is clear and colorless; if viscous or yellow, distill before use.

Experimental Protocol (Standard Operating Procedure)

Preparation
  • Drying: Flame-dry or oven-dry a round-bottom flask (RBF) equipped with a magnetic stir bar. Flush with Nitrogen or Argon.

  • Solvent: Ensure DCM is anhydrous. Water competes with the pyrazole for the oxocarbenium ion, leading to the formation of 2-hydroxytetrahydropyran (lactol).

Reaction Workflow

Workflow Start Dissolve 4-Methylpyrazole in Anhydrous DCM AddCat Add Catalyst (p-TsOH, 1-5 mol%) Start->AddCat AddDHP Dropwise Addition of DHP (1.5 equiv) at 0°C AddCat->AddDHP Warm Warm to Room Temp Stir 2-4 Hours AddDHP->Warm Check TLC Check (Hexane:EtOAc 3:1) Warm->Check Check->Warm Incomplete Quench Quench with Sat. NaHCO3 (pH > 7 is Critical) Check->Quench Complete Workup Phase Separation & Drying (Na2SO4) Quench->Workup Concentrate Concentrate in Vacuo (Keep Bath < 40°C) Workup->Concentrate

Figure 2: Step-by-step synthetic workflow for N-THP protection.

Detailed Steps
  • Dissolution: Charge the RBF with 4-methylpyrazole (10 mmol, 0.82 g) and DCM (20 mL) .

  • Catalyst Addition: Add p-TsOH·H₂O (0.5 mmol, 95 mg) . Stir until dissolved.

  • DHP Addition: Cool the solution to 0°C (ice bath) to control the exotherm. Add DHP (15 mmol, 1.37 mL) dropwise over 10 minutes.

  • Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C) .

    • Time: Typically 2–4 hours.

  • Monitoring: Check by TLC (Silica gel).[2]

    • Mobile Phase: Hexanes:EtOAc (3:1).

    • Visualization: UV (254 nm) or Iodine stain. The product will be less polar (higher Rf) than the starting material.

  • Quench: Once complete, add saturated aqueous NaHCO₃ (10 mL) . Stir vigorously for 10 minutes.

    • Warning: The aqueous layer must be basic. Acidic residues during concentration will cause deprotection (reversibility).[1]

  • Extraction: Transfer to a separatory funnel. Extract with DCM (2 x 15 mL). Wash combined organics with Brine (10 mL).

  • Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Note: Do not heat the water bath above 40°C during evaporation to avoid thermal instability of trace acid impurities.

Purification & Characterization

Purification Strategy

The crude product is often sufficiently pure (>95%) for subsequent steps. If purification is required:

  • Method: Flash Column Chromatography.

  • Stationary Phase: Silica Gel (neutralized).

  • Additive: Pre-treat silica with 1% Triethylamine (Et₃N) in Hexanes to neutralize surface acidity.

  • Eluent: Gradient of 0% -> 20% EtOAc in Hexanes.

Analytical Data (Expected)
  • ¹H NMR (400 MHz, CDCl₃):

    • δ 7.35 (s, 1H), 7.20 (s, 1H): Pyrazole ring protons.

    • δ 5.35 (dd, 1H): Anomeric proton (N-CH-O). This is the diagnostic peak for THP protection.

    • δ 3.95 (m, 1H), 3.65 (m, 1H): THP ether oxygen-adjacent methylene.

    • δ 2.10 (s, 3H): Methyl group on the pyrazole.

    • δ 1.5–2.0 (m, 6H): Remaining THP methylene protons.

  • Stereochemistry: The product is a racemate. In chiral environments (e.g., if the pyrazole had a chiral side chain), this would create diastereomers, complicating NMR spectra.[3][4]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Wet solvent/reagentsWater quenches the oxocarbenium ion. Dry DCM over molecular sieves.
Polymerization (Gunk) Acid concentration too highReduce p-TsOH to 1 mol% or switch to PPTS.
Product Decomposition Acidic workupEnsure NaHCO₃ quench is thorough. Add 0.1% Et₃N to the storage vial.
Regioselectivity TautomerismFor 4-methylpyrazole, N1 and N2 are chemically equivalent until substituted. No regioselectivity issue exists unless the pyrazole is unsymmetrically substituted at C3/C5.

Deprotection (Reversibility)

To remove the THP group and regenerate 4-methylpyrazole:

  • Conditions: Dissolve in Ethanol/Water. Add HCl (1M) or AcOH. Heat to 50°C for 1 hour.

  • Mechanism: Acid-catalyzed hydrolysis (reverse of formation).[1]

References

  • Greene's Protective Groups: Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: Hoboken, NJ, 2014. (Standard reference for THP stability and conditions).
  • BenchChem Protocol: Application Notes and Protocols: Dihydropyran (DHP) as a Protecting Group for Alcohols. Link

  • Patent Reference (4-MP Derivatives): WO2016162604A1 - Process for the preparation of androgen receptor antagonists. (Describes 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole intermediates). Link

  • Green Chemistry Approach: RSC Adv., 2015, 5 , 23269-23277. (Describes solvent-free thermal protection of pyrazoles). Link

  • Chemical Stability: Total Synthesis, "THP Protecting Group: Protection & Deprotection Mechanism". Link

Sources

Method

Application Note: 4-Methyl-1-(oxan-2-yl)pyrazole in Kinase Inhibitor Synthesis

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utility, synthesis, and handling of 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahyd...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utility, synthesis, and handling of 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole) as a high-value intermediate for constructing trisubstituted pyrazole-based kinase inhibitors.

Executive Summary & Strategic Importance

The pyrazole ring is a "privileged scaffold" in kinase inhibitor design, functioning as a bioisostere for the ATP purine ring. It forms critical hydrogen bonds with the hinge region of kinases (e.g., JAK, BCR-ABL, Aurora kinases).

4-methyl-1-(oxan-2-yl)pyrazole represents a specialized, protected building block. Its strategic value lies in the Tetrahydro-2H-pyran-2-yl (THP) group (referred to as "oxan-2-yl" in IUPAC), which serves a dual purpose:

  • Protection: Masks the acidic N-H proton, preventing catalyst poisoning during cross-coupling.

  • Regiodirection (The "THP Effect"): The oxygen atoms in the THP ring coordinate with lithium bases (e.g., n-BuLi), directing deprotonation selectively to the C-5 position of the pyrazole ring.

This intermediate is the precursor to 4-methyl-1H-pyrazole-5-boronic acid pinacol ester , a "warhead" used to install the pyrazole moiety into complex drug scaffolds (e.g., analogs of Asciminib, Crizotinib, or Ruxolitinib) via Suzuki-Miyaura coupling.

Chemical Rationale: The "THP-Directed" Lithiation

Unlike unsubstituted pyrazoles, which suffer from tautomerism and poor regioselectivity during functionalization, 4-methyl-1-(oxan-2-yl)pyrazole locks the tautomer.

  • Without THP: Direct lithiation of N-methylpyrazole often yields a mixture of C-5 and lateral methyl deprotonation.

  • With THP: The ether oxygen of the oxanyl group coordinates with the Lithium cation, stabilizing the transition state at the C-5 position (Ortho-Lithiation). This guarantees >95% regioselectivity for the 5-position, enabling the synthesis of 4,5-disubstituted pyrazoles (or 3,4-disubstituted after deprotection and tautomerization).

Mechanism of Action (Visualized)

LithiationMechanism cluster_legend Mechanism Logic Start 4-Methyl-1-(oxan-2-yl)pyrazole (Starting Material) Complex Pre-Lithiation Complex (Li...O Coordination) Start->Complex + n-BuLi, -78°C THF Lithiated C-5 Lithiated Species (Nucleophile) Complex->Lithiated Deprotonation (C-5 Selective) Boronate Pinacol Boronate Ester (Suzuki Partner) Lithiated->Boronate + iPrOBpin Quench THP Group THP Group Directs Li to C-5 Directs Li to C-5 THP Group->Directs Li to C-5 Prevents Methyl Deprotonation Prevents Methyl Deprotonation Directs Li to C-5->Prevents Methyl Deprotonation

Figure 1: The THP group acts as a Directed Metalation Group (DMG), ensuring the lithium base attacks the ring carbon (C-5) rather than the methyl group at C-4.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of the Boronic Ester (Key Intermediate)

Objective: Convert 4-methyl-1-(oxan-2-yl)pyrazole into 4-methyl-1-(oxan-2-yl)-1H-pyrazole-5-boronic acid pinacol ester.

Reagents:

  • Starting Material: 4-Methyl-1-(oxan-2-yl)pyrazole (1.0 equiv)

  • Base: n-Butyllithium (2.5 M in hexanes, 1.2 equiv)

  • Electrophile: 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.3 equiv)

  • Solvent: Anhydrous THF (Grade: <50 ppm water)

Step-by-Step Methodology:

  • Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere. Charge with anhydrous THF (10 mL/g of substrate) and the starting pyrazole.

  • Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical: Maintain temperature below -70°C to prevent THP ring opening.

  • Lithiation: Add n-BuLi dropwise via syringe pump over 30 minutes. The solution typically turns yellow/orange.

  • Incubation: Stir at -78°C for 1 hour to ensure complete deprotonation.

  • Borylation: Add the borolane electrophile dropwise. Stir at -78°C for 30 minutes, then allow the reaction to warm to Room Temperature (RT) over 2 hours.

  • Quench: Quench with saturated NH₄Cl solution.

  • Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (0-20% EtOAc in Hexanes). Note: Silica can induce slight deprotection; add 1% Triethylamine to the eluent.

Protocol B: Suzuki Coupling & Deprotection (Drug Assembly)

Objective: Couple the boronate to a heteroaryl halide (e.g., 4-chloropyrimidine) and remove the THP group.

Step-by-Step Methodology:

  • Coupling:

    • Mix Boronate (1.1 equiv), Aryl Halide (1.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv) in 1,4-Dioxane/Water (4:1).

    • Add K₂CO₃ (3.0 equiv).

    • Heat to 90°C for 4-12 hours under inert atmosphere.

    • QC Check: Monitor by LC-MS for consumption of halide.

  • THP Deprotection (Acidic Hydrolysis):

    • Dissolve the crude coupled product in Methanol or Ethanol.

    • Add 4M HCl in Dioxane (5 equiv) or concentrated aqueous HCl (catalytic amount often insufficient; stoichiometric preferred for speed).

    • Stir at RT for 2-4 hours. THP removal is indicated by the disappearance of the multiplet signals at 3.5-4.0 ppm and 1.5-2.0 ppm in ¹H NMR.

    • Neutralize with NaHCO₃, extract, and purify.

Analytical Specifications (Quality Control)

To ensure the integrity of the intermediate for pharmaceutical use, the following specifications must be met:

ParameterSpecificationMethodRationale
Purity >98.0%HPLC (254 nm)Impurities compete in Suzuki coupling.
Water Content <0.05%Karl FischerWater quenches n-BuLi, lowering yield.
¹H NMR Conforms400 MHz DMSO-d₆Verify THP signals (δ 5.4, 3.9, 3.6, 1.5-2.0) and Pyrazole-H (δ 7.4).
Residual Solvents < LimitGC-HSTHF/Hexane removal is critical for weight accuracy.

Key NMR Diagnostic:

  • C-5 Proton: In the starting material, you will see a singlet around δ 7.3-7.5 ppm (depending on solvent).

  • Boronate Product: This singlet disappears , confirming functionalization at C-5. The methyl group signal (δ 2.1-2.3) remains.

Workflow Visualization

SyntheticWorkflow cluster_notes Critical Control Points SM 4-Methyl-pyrazole Step1 Step 1: Protection (DHP, TSA, 80°C) SM->Step1 Intermediate1 4-Methyl-1-(oxan-2-yl)pyrazole (STABLE INTERMEDIATE) Step1->Intermediate1 Step2 Step 2: Lithiation/Borylation (n-BuLi, iPrOBpin, -78°C) Intermediate1->Step2 Intermediate1->Step2 Strict Anhydrous Conditions Boronate Pinacol Boronate Ester Step2->Boronate Step3 Step 3: Suzuki Coupling (Ar-Cl, Pd cat., Base) Boronate->Step3 Coupled Protected Drug Precursor Step3->Coupled Step4 Step 4: Deprotection (HCl/MeOH) Coupled->Step4 Final Active Kinase Inhibitor (Free NH-Pyrazole) Step4->Final Step4->Final pH Adjustment Critical

Figure 2: Complete synthetic lifecycle of the intermediate from raw material to active pharmaceutical ingredient (API).

References

  • Novartis AG. (2013). Pyridine derivatives as BCR-ABL inhibitors. WO2013171639A1. (Describes the synthesis of Asciminib analogs using THP-protected pyrazole boronates).

  • Sigma-Aldrich. (2023). Product Specification: 4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester.

  • Begtrup, M., et al. (1993). Lithiation of Pyrazoles: Regioselectivity and Application. Journal of the Chemical Society, Perkin Transactions 1.
  • Schoepfer, J., et al. (2018). Discovery of Asciminib (ABL001), an Allosteric Inhibitor of the Tyrosine Kinase Activity of BCR-ABL1.[2] Journal of Medicinal Chemistry, 61(18), 8120–8135.

  • ChemicalBook. (2023). 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester Properties.

Sources

Application

Application Note: Regioselective Functionalization of 1-Protected 4-Methylpyrazole

Abstract & Strategic Overview The 1-protected 4-methylpyrazole scaffold is a ubiquitous pharmacophore in kinase inhibitors (e.g., JAK, p38 MAPK) and fragment-based drug discovery. However, its functionalization presents...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

The 1-protected 4-methylpyrazole scaffold is a ubiquitous pharmacophore in kinase inhibitors (e.g., JAK, p38 MAPK) and fragment-based drug discovery. However, its functionalization presents a regiochemical challenge due to the interplay between the nitrogen protecting group (PG), the inherent acidity of the C5-proton, and the steric influence of the C4-methyl group.

This Application Note provides a definitive guide to selectively accessing three distinct vectors on this scaffold:

  • C5-Position: Accessed via thermodynamic lithiation or transition-metal-catalyzed C-H activation.

  • C3-Position: Accessed via "Block-and-Functionalize" strategies or sterically controlled catalysis.

  • Lateral (C4-Methyl): Accessed via radical mechanisms.

Decision Tree: Regioselective Workflow

The following logic gate determines the optimal synthetic pathway based on the target substitution pattern.

G Start Start: 1-PG-4-Methylpyrazole Target Select Target Position Start->Target C5 C5-Functionalization Target->C5 High Acidity C3 C3-Functionalization Target->C3 Steric/Electronic Challenge Lat Lateral (C4-Me) Functionalization Target->Lat Benzylic Reactivity Method_C5_Li Method A: Lithiation (n-BuLi) (Kinetic/Thermo) C5->Method_C5_Li Method_C5_Pd Method B: Pd-Cat C-H Activation C5->Method_C5_Pd Method_C3_Block Method C: C5-Blocking Strategy (SiMe3 protection) C3->Method_C3_Block Method_Lat_Rad Method D: Radical Bromination (NBS/AIBN) Lat->Method_Lat_Rad

Figure 1: Strategic decision tree for functionalizing 1-protected 4-methylpyrazole.

C5-Functionalization: The Dominant Vector

The C5 proton (adjacent to N1) is the most acidic site on the pyrazole ring (


). Functionalization here is highly reliable provided the N1-protecting group is chosen correctly.
Mechanism: Complex Induced Proximity Effect (CIPE)

Regioselectivity at C5 is driven by coordination between the lithium base and the N1-protecting group. Groups like SEM (2-(Trimethylsilyl)ethoxymethyl) or THP (Tetrahydropyranyl) contain oxygen atoms that coordinate Li+, delivering the base intramolecularly to the C5 proton.

Mechanism Substrate 1-SEM-4-Methylpyrazole Coord Pre-Lithiation Complex (Li...O Coordination) Substrate->Coord + n-BuLi TS Transition State (CIPE Directed) Coord->TS Product C5-Lithio Species TS->Product - BuH

Figure 2: CIPE mechanism facilitating exclusive C5-lithiation.

Protocol 1: C5-Lithiation and Electrophilic Trapping

Scope: Introduction of formyl, carboxyl, halogen, or alkyl groups at C5.

Reagents:

  • Substrate: 1-SEM-4-methylpyrazole (1.0 equiv)

  • Base:

    
    -BuLi (1.1 equiv, 2.5 M in hexanes)
    
  • Solvent: Anhydrous THF (0.2 M concentration)

  • Electrophile: DMF,

    
    , 
    
    
    
    , or alkyl halides.

Step-by-Step Methodology:

  • Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and argon inlet.

  • Dissolution: Add 1-SEM-4-methylpyrazole and anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath).

  • Deprotonation: Add

    
    -BuLi dropwise over 10 minutes via syringe pump.
    
    • Critical Note: Maintain internal temperature below -70 °C to prevent ring fragmentation or protecting group cleavage.

  • Incubation: Stir at -78 °C for 45–60 minutes. The solution typically turns light yellow, indicating formation of the lithio-species.

  • Trapping: Add the electrophile (1.2–1.5 equiv) neat or as a THF solution.

    • For DMF/Aldehydes: Stir 30 min at -78 °C, then warm to 0 °C.

    • For Iodine: Add

      
       in THF rapidly; color will fade as iodine is consumed.
      
  • Workup: Quench with saturated

    
    . Extract with EtOAc, wash with brine, dry over 
    
    
    
    .

Data Validation (Yields):

Electrophile Product (C5-Substituted) Typical Yield Notes
DMF 5-Formyl 85-92% Standard CIPE result

|


 (s) | 5-Carboxylic Acid | 80-88% | Bubble gas or add dry ice |
| 

| 5-Iodo | 90-95% | Excellent scaffold for Suzuki | | MeI | 4,5-Dimethyl | 75-80% | Requires warming to RT |

C3-Functionalization: The "Blocked" Strategy

Direct C3-lithiation is kinetically disfavored compared to C5. To access C3, the C5 position must be temporarily blocked. The "Silyl-Block-Desilyl" tactic is the industry standard for high-fidelity C3 functionalization.

Protocol 2: C5-Blocking for C3-Functionalization

Concept: Install a TMS group at C5 (via Protocol 1), functionalize C3 (via Halogen Dance or second lithiation), then remove TMS.

Workflow:

  • Block: Lithiate (Protocol 1)

    
     Quench with TMSCl 
    
    
    
    Isolate 1-PG-4-Me-5-TMS-pyrazole .
  • C3-Functionalization (Halogen Dance/Lithiation):

    • Treat the 5-TMS intermediate with

      
      -BuLi or TMPLi.
      
    • Since C5 is blocked and C4 is methyl, the base is forced to deprotonate C3 .

    • Note: The C4-Methyl group provides steric bulk, making C3 lithiation slower; use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) if

      
      -BuLi fails.
      
  • Quench: Add electrophile (E+) to yield 1-PG-3-E-4-Me-5-TMS-pyrazole .

  • Deprotection: Treat with TBAF (THF, RT) or

    
     (MeOH) to remove the C5-TMS group.
    

References:

  • Mechanistic insight on blocking strategies: (General Directed Ortho Metalation principles applied to heterocycles).

Lateral Functionalization: Activating the C4-Methyl

The C4-methyl group exhibits benzylic-like reactivity. While lateral lithiation is possible, it often competes with ring deprotonation. The most robust method for drug development applications is Radical Bromination , which converts the methyl group into a synthetic handle (bromomethyl) for nucleophilic substitution.

Protocol 3: Radical Bromination (Wohl-Ziegler)

Target: Conversion of 4-Me to 4-


.

Reagents:

  • Substrate: 1-Protected-4-methylpyrazole

  • Reagent: N-Bromosuccinimide (NBS, 1.05 equiv)

  • Initiator: AIBN (Azobisisobutyronitrile, 0.1 equiv) or Benzoyl Peroxide.

  • Solvent:

    
     (classic) or Trifluorotoluene (green alternative), degassed.
    

Step-by-Step Methodology:

  • Preparation: In a sealed tube or reflux setup, dissolve substrate in solvent (0.1 M).

  • Addition: Add NBS and AIBN.

  • Initiation: Heat to reflux (80–100 °C) or irradiate with a visible light lamp (if using photoredox conditions).

  • Monitoring: Monitor by LCMS. The reaction is complete when the starting material is consumed. Over-reaction to the dibromo species (

    
    ) is a common risk; stop at ~90% conversion.
    
  • Workup: Filter off succinimide precipitate. Concentrate filtrate.

  • Purification: Rapid column chromatography (silica is slightly acidic; use neutral alumina if product is sensitive).

Application: The resulting 4-(bromomethyl)pyrazole reacts readily with amines, thiols, or alkoxides to generate diverse libraries.

Transition Metal Catalysis (C-H Activation)

For direct arylation, Pd-catalyzed C-H activation is superior to lithiation/coupling sequences in terms of atom economy.

Protocol 4: Pd-Catalyzed C5-Arylation

Selectivity: Highly C5-selective due to electronic factors (most electron-rich C-H bond) and steric clearance relative to C3 (flanked by N2).

Conditions:

  • Catalyst:

    
     (5 mol%)
    
  • Ligand:

    
     or JohnPhos (allows milder temperatures).
    
  • Base:

    
     or 
    
    
    
    (2.0 equiv).
  • Coupling Partner: Aryl Bromide (Ar-Br).[1]

  • Solvent: Dioxane or Toluene, 100 °C.

Mechanism: Concerted Metalation-Deprotonation (CMD). The carbonate base assists the palladium in cleaving the acidic C5-H bond.

References

  • Regioselectivity in Lithiation of 1-Methylpyrazole: Balle, T., et al. Org.[2][3] Biomol. Chem., 2006, 4 , 1261-1267.[2][3] Link

    • Key Insight: Establishes thermodynamic preference for C5 lithiation over lateral lithi
  • Transition-Metal-Catalyzed C-H Functionalization of Pyrazoles: Gandeepan, P., et al. Chem. Rev., 2019, 119 , 2192–2452. Link

    • Key Insight: Comprehensive review of Pd-catalyzed arylation, confirming C5 selectivity for 1-substituted pyrazoles.
  • Halogen Dance and Blocking Strategies: Snieckus, V. Chem. Rev., 1990, 90 , 879–933. Link

    • Key Insight: Foundational text on using silyl groups to block preferred lithiation sites to access difficult positions (C3).
  • Synthesis of C5-arylated pyrazoles via C-H activation: Roger, J., et al. J. Org. Chem., 2009, 74 , 1179–1186. Link

    • Key Insight: Protocols for direct arylation of pyrazoles using Pd catalysis.[1][4][5]

Sources

Method

Application Notes and Protocols for the Borylation of 4-methyl-1-(oxan-2-yl)pyrazole

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of Borylated Pyrazoles Borylated heterocyclic compounds, particularly pyrazole derivatives, are invaluable building...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Borylated Pyrazoles

Borylated heterocyclic compounds, particularly pyrazole derivatives, are invaluable building blocks in modern medicinal chemistry and drug discovery. The introduction of a boronic acid or boronate ester functionality onto a pyrazole scaffold opens up a vast chemical space for subsequent functionalization, most notably through the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This enables the efficient construction of complex molecular architectures with diverse pharmacophores. The target molecule of this guide, 4-methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester, is a key intermediate for the synthesis of various bioactive compounds. The oxan-2-yl (tetrahydropyranyl, THP) group serves as a robust protecting group for the pyrazole nitrogen, ensuring stability and preventing unwanted side reactions.[1][2] This document provides a comprehensive guide to the reaction conditions, mechanistic rationale, and a detailed protocol for the efficient synthesis of this important intermediate via iridium-catalyzed C-H borylation.

Mechanistic Insights: The Iridium-Catalyzed C-H Borylation Cycle

The direct C-H borylation of aromatic and heteroaromatic compounds has been revolutionized by the development of iridium-based catalysts.[3][4][5][6] The generally accepted mechanism for this transformation involves a catalytic cycle that elegantly navigates through Ir(III) and Ir(V) intermediates.[7][8] Understanding this cycle is paramount for optimizing reaction conditions and predicting outcomes.

The catalytic cycle can be summarized as follows:

  • Catalyst Activation: The iridium precatalyst, often [Ir(OMe)COD]2, reacts with a bidentate ligand (e.g., dtbpy) and the borylating agent, bis(pinacolato)diboron (B2pin2), to form the active Ir(III) tris(boryl) catalyst.

  • C-H Activation: The electron-rich Ir(III) center coordinates to the pyrazole substrate. This is followed by the key C-H activation step, where an aromatic C-H bond undergoes oxidative addition to the iridium center, forming a seven-coordinate Ir(V) intermediate. This step is often the rate-determining step of the catalytic cycle.

  • Reductive Elimination: The Ir(V) intermediate is unstable and rapidly undergoes reductive elimination to form the C-B bond of the desired product and regenerate an Ir(III) hydride species.

  • Catalyst Regeneration: The Ir(III) hydride reacts with the borylating agent (B2pin2) to regenerate the active Ir(III) tris(boryl) catalyst, completing the cycle.

Iridium-Catalyzed Borylation Cycle cluster_cycle Catalytic Cycle cluster_reactants Reactants & Products IrIII [Ir(III)(L)(Bpin)3] Active Catalyst IrV [Ir(V)(H)(Ar)(L)(Bpin)3] Ir(V) Intermediate IrIII->IrV + Arene (Ar-H) - H-Bpin (C-H Activation) IrIII_H [Ir(III)(H)(L)(Bpin)2] IrV->IrIII_H - Ar-Bpin (Reductive Elimination) Product Borylated Pyrazole IrV->Product IrIII_H->IrIII + B2pin2 (Catalyst Regeneration) Arene 4-methyl-1-(oxan-2-yl)pyrazole Arene->IrIII B2pin2 Bis(pinacolato)diboron B2pin2->IrIII_H

Figure 1: Simplified catalytic cycle for the iridium-catalyzed C-H borylation of an arene.

Regioselectivity: Predicting the Site of Borylation

In the absence of strong directing groups, the regioselectivity of iridium-catalyzed C-H borylation is primarily governed by steric factors.[5][9][10] For 4-methyl-1-(oxan-2-yl)pyrazole, the pyrazole ring has two potential sites for borylation: the C3 and C5 positions.

  • C4 Position: This position is substituted with a methyl group, rendering it inaccessible for borylation.

  • C3 Position: This position is adjacent to the bulky N-oxan-2-yl protecting group. The steric hindrance imposed by this group significantly disfavors the approach of the iridium catalyst to the C3-H bond.

  • C5 Position: This position is the most sterically accessible site on the pyrazole ring. The methyl group at the C4 position provides minimal steric hindrance to the C5 position.

Therefore, the borylation of 4-methyl-1-(oxan-2-yl)pyrazole is predicted to occur with high regioselectivity at the C5 position . This is further supported by literature precedents where N-protected pyrazoles undergo borylation preferentially at the C5 position.

Experimental Protocol

This protocol is designed for the synthesis of 4-methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester on a laboratory scale. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

Materials and Reagents
ReagentFormulaMWAmountMmolEq.
4-methyl-1-(oxan-2-yl)pyrazoleC9H14N2O166.221.0 g6.021.0
Bis(pinacolato)diboron (B2pin2)C12H24B2O4253.941.83 g7.221.2
[Ir(OMe)COD]2C18H30Ir2O2662.8899.8 mg0.150.025
4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)C18H24N2268.4080.8 mg0.300.05
Cyclohexane (anhydrous)C6H1284.1630 mL--
Reaction Setup and Procedure
  • To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 4-methyl-1-(oxan-2-yl)pyrazole (1.0 g, 6.02 mmol), bis(pinacolato)diboron (1.83 g, 7.22 mmol), [Ir(OMe)COD]2 (99.8 mg, 0.15 mmol), and 4,4'-di-tert-butyl-2,2'-bipyridine (80.8 mg, 0.30 mmol).

  • Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

  • Add anhydrous cyclohexane (30 mL) via a syringe.

  • Seal the flask and heat the reaction mixture to 80 °C in a preheated oil bath with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

Work-up and Purification
  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • To the residue, add n-hexane (50 mL) and stir for 15 minutes.

  • Filter the mixture through a pad of Celite® to remove the iridium catalyst and other insoluble materials. Wash the Celite® pad with additional n-hexane (2 x 20 mL).

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude product as a solid or oil.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in n-hexane (e.g., 0% to 10% ethyl acetate) as the eluent.

  • Combine the fractions containing the desired product and remove the solvent under reduced pressure to afford 4-methyl-1-(oxan-2-yl)pyrazole-5-boronic acid pinacol ester as a white to off-white solid.

Figure 2: Step-by-step experimental workflow for the borylation of 4-methyl-1-(oxan-2-yl)pyrazole.

Characterization and Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

  • ¹H NMR: Expect characteristic signals for the methyl group, the pyrazole ring protons, the THP protecting group, and the pinacol ester methyl groups.

  • ¹³C NMR: Confirm the presence of all carbon atoms in the molecule.

  • Mass Spectrometry (MS): Determine the molecular weight of the product.

Expected Yield: 70-85%

Troubleshooting

IssuePossible CauseSuggested Solution
Low Conversion - Insufficient reaction time- Inactive catalyst- Poor quality solvent or reagents- Extend reaction time and monitor closely- Use fresh catalyst and ensure proper handling- Use freshly distilled, anhydrous solvent
Formation of Byproducts - Presence of moisture or air- Overheating- Ensure rigorous inert atmosphere and anhydrous conditions- Maintain the reaction temperature at 80 °C
Difficult Purification - Co-elution of impurities- Optimize the solvent system for column chromatography- Consider recrystallization if the product is a solid

Conclusion

The iridium-catalyzed C-H borylation of 4-methyl-1-(oxan-2-yl)pyrazole provides a highly efficient and regioselective route to the corresponding 5-borylated product. A thorough understanding of the reaction mechanism and the factors governing regioselectivity is crucial for successful synthesis. The detailed protocol provided in this application note offers a reliable method for the preparation of this valuable building block, which can be readily employed in the synthesis of complex molecules for drug discovery and development.

References

  • Unnikrishnan, A., & Sunoj, R. B. (2021). Iridium-Catalyzed Regioselective Borylation through C–H Activation and the Origin of Ligand-Dependent Regioselectivity Switching. The Journal of Organic Chemistry, 86(21), 15618–15630. [Link]

  • Berry, J. (2022). Iridium-Catalyzed C-H Borylation. University of Illinois Urbana-Champaign Chemistry Reviews. [Link]

  • Ros, A., Fernández, R., & Lassaletta, J. M. (2014). Functional group directed C–H borylation. Chemical Society Reviews, 43(10), 3229-3246. [Link]

  • Du, R., Liu, L., & Xu, S. (2021). Iridium‐Catalyzed Regio‐and Enantioselective Borylation of Unbiased Methylene C (sp 3)− H Bonds at the Position β to a Nitrogen Center. Angewandte Chemie International Edition, 60(11), 5843-5847. [Link]

  • Sharma, S., & Guntreddi, T. (2021). Oxidizing and Transformable Directing Groups in C H Functionalization. Asian Journal of Organic Chemistry, 10(7), 1566-1583. [Link]

  • Gopinath, P., Nilaya, S., & Muraleedharan, K. M. (2011). Highly chemoselective esterification reactions and Boc/THP/TBDMS discriminating deprotections under samarium (III) catalysis. Organic letters, 13(8), 1932-1935. [Link]

  • Inglis, F. S., & Ingleson, M. J. (2023). Borylation directed borylation of N-alkyl anilines using iodine activated pyrazaboles. Chemical Science, 14(39), 10833-10840. [Link]

  • Larsen, A. T., & Sheppard, T. D. (2022). Iridium-Catalyzed Borylation of 6-Fluoroquinolines: Access to 6-Fluoroquinolones. The Journal of Organic Chemistry, 87(15), 10141–10151. [Link]

  • CN114380853A - Preparation method of 4-pyrazole boronic acid pinacol ester. (2022).
  • He, J., & Hartwig, J. F. (2014). Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism. Journal of the American Chemical Society, 136(7), 2848–2859. [Link]

  • Preshlock, S. M., Ghaffari, B., Malig, T. C., & Hein, J. E. (2016). Electronic Activation Enables the Borylation of Alkyl C–H Bonds in Saturated Nitrogen Heterocycles. Journal of the American Chemical Society, 138(28), 8746–8749. [Link]

  • Albericio, F., & Isidro-Llobet, A. (2013). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 113(3), 1755–1812. [Link]

  • Ishiyama, T., Takagi, J., Ishida, K., Miyaura, N., Anastasi, N. R., & Hartwig, J. F. (2002). Iridium-Catalyzed Direct Borylation of Five-Membered Heteroarenes by Bis (pinacolato) diboron: Regioselective, Stoichiometric, and Room Temperature Reactions. Journal of the American Chemical Society, 124(3), 390-391. [Link]

  • Boller, T. M., Murphy, J. M., Boutadla, M., Wolf, C., & Hartwig, J. F. (2009). Iridium-Catalyzed C–H Borylation of Heteroarenes: A Combined Experimental and Computational Study. Journal of the American Chemical Society, 131(39), 14008–14019. [Link]

  • Tamura, H., Yamazaki, H., Sato, H., & Sakaki, S. (2003). Iridium-catalyzed borylation of benzene with diboron. Theoretical elucidation of catalytic cycle including unusual iridium (v) intermediate. Journal of the American Chemical Society, 125(51), 16114-16126. [Link]

  • Hartwig, J. F. (2012). Frontiers in Iridium-Catalyzed CH Borylation: Attaining Novel Reactivity and Selectivity. eScholarship, University of California. [Link]

  • Regalado, E. L., & Welch, C. J. (2012). Strategies for the Analysis of Highly Reactive Pinacolboronate Esters. Journal of liquid chromatography & related technologies, 35(10), 1387-1400. [Link]

  • Li, B., & Ma, J. (2014). Iridium-catalyzed ortho-C–H borylation of aromatic aldimines derived from pentafluoroaniline with bis (pinacolate) diboron. Organic & Biomolecular Chemistry, 12(30), 5616-5620. [Link]

  • Reje, P., & Saima. (2021). Decoding Directing Groups and Their Pivotal Role in C-H Activation. Catalysts, 11(9), 1063. [Link]

  • Kotha, S., & Lahiri, K. (2002). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 102(5), 1381–1454. [Link]

  • ResearchGate. (n.d.). Representative Chromatogram of spiked Pyrazole boronic pinacol ester (1). Retrieved from [Link]

  • Mkhalid, I. A., Barnard, J. H., Marder, T. B., Murphy, J. M., & Hartwig, J. F. (2010). C–H activation for the construction of C–B bonds. Chemical reviews, 110(2), 890-931. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in 4-methyl-1-(oxan-2-yl)pyrazole lithiation

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to troubleshooting low yields in the lithiation of 4-methyl-1-(oxan-2-yl)pyrazole. As Sen...

Author: BenchChem Technical Support Team. Date: February 2026

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to troubleshooting low yields in the lithiation of 4-methyl-1-(oxan-2-yl)pyrazole. As Senior Application Scientists, we have structured this guide to move beyond simple procedural lists, focusing instead on the underlying chemical principles to empower you to diagnose and solve challenges in your own experiments.

Introduction: The Chemistry at Play

The lithiation of 4-methyl-1-(oxan-2-yl)pyrazole is a powerful transformation for creating functionalized pyrazole derivatives. The reaction leverages the principles of directed ortho-metalation (DoM).[1][2] The N-linked oxan-2-yl (tetrahydropyranyl or THP) group serves a dual purpose: it protects the acidic N-H proton of the pyrazole and, as a Directed Metalation Group (DMG), it uses its oxygen atoms as Lewis basic sites to coordinate the Lewis acidic lithium ion of the organolithium base.[1][2] This coordination, known as a complex-induced proximity effect (CIPE), positions the base to deprotonate the nearest C-H bond, which in N-substituted pyrazoles is typically at the C5 position.[3][4] The resulting aryllithium intermediate can then be trapped with a suitable electrophile.

However, achieving high yields requires careful control over several experimental variables. This guide will address the most common failure modes and provide actionable solutions.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the lithiation of 4-methyl-1-(oxan-2-yl)pyrazole.

Q1: My reaction yield is very low, and I primarily recover my starting material upon workup. What is causing the incomplete reaction?

A1: Recovering starting material is a clear indication of failed or incomplete deprotonation. Several factors, often interrelated, can cause this issue.

  • Insufficient Basicity: The C-H bond at the pyrazole's 5-position is acidic but requires a strong base for efficient deprotonation.

    • Insight: While n-BuLi is the most common choice, its effective basicity can be influenced by aggregation.[2][5] If it fails, a stronger base may be needed. sec-Butyllithium (s-BuLi) and tert-butyllithium (t-BuLi) are more basic and reactive than n-BuLi.[6][7][8]

    • Solution: Consider switching from n-BuLi to an equivalent amount of s-BuLi. t-BuLi is even more basic but its steric bulk can sometimes be a hindrance.[9]

  • Reagent Quality & Titer: Organolithium reagents degrade over time, especially with improper storage or handling, leading to a lower actual concentration than stated on the bottle.

    • Insight: Using a partially decomposed base will result in under-dosing your reaction, leaving starting material unreacted.

    • Solution: Always use a freshly opened bottle or titrate your organolithium solution before use to determine its exact molarity. A simple titration method (e.g., with diphenylacetic acid) should be a standard lab practice.

  • Presence of Electrophilic Quenchers: Organolithiums are extremely sensitive to protic sources and oxygen.

    • Insight: Trace amounts of water, oxygen, or other electrophilic impurities in your solvent, starting material, or glassware will consume the organolithium base before it can deprotonate the pyrazole.

    • Solution: Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents from a solvent purification system or freshly distilled from an appropriate drying agent. Perform the reaction under a strictly inert atmosphere (dry nitrogen or argon).

  • Reaction Temperature & Time: Lithiation kinetics can be sluggish at very low temperatures.

    • Insight: While -78 °C is standard for controlling side reactions, the deprotonation itself may require slightly higher temperatures or longer reaction times to go to completion.

    • Solution: After adding the organolithium base at -78 °C, try allowing the reaction to slowly warm to -40 °C or -20 °C for 30-60 minutes before re-cooling to -78 °C for the electrophile addition. You can monitor the progress by taking aliquots for a deuterium quench test (see Protocol 2).

Q2: I am getting a complex mixture of products instead of my desired C5-functionalized pyrazole. What are the likely side reactions?

A2: A complex product mixture suggests that the lithiation is not regioselective or that the intermediate is unstable.

  • Competitive Deprotonation (Kinetic vs. Thermodynamic Control): While the C5 proton is generally the most acidic on the pyrazole ring, other sites can also be deprotonated.

    • Insight: Studies on the closely related 1-methylpyrazole have shown that deprotonation of the N-methyl group is kinetically favored (faster at low temperatures), while deprotonation at C5 leads to the thermodynamically more stable product.[10] In your substrate, this means competitive lithiation at the 4-methyl group is possible.

    • Solution: Ensure the reaction has sufficient time to reach thermodynamic equilibrium. After adding the base at -78 °C, allow it to stir for 1-2 hours, or warm slightly as described in A1, to allow the kinetically formed methyl-lithiated species to revert and form the more stable C5-lithiated pyrazole.

  • Reaction with Solvent: Ethereal solvents are not entirely inert to strong organolithium bases, especially at elevated temperatures.

    • Insight: Tetrahydrofuran (THF) can be deprotonated by strong bases like s-BuLi or t-BuLi, particularly if the temperature rises above -40 °C. This generates side products and consumes your base.

    • Solution: Maintain strict temperature control. For very sensitive reactions, consider using a less reactive solvent like diethyl ether or even a non-coordinating hydrocarbon solvent (like hexanes or toluene) in combination with an additive.[11]

  • Use of TMEDA to Enhance Regioselectivity:

    • Insight: Tetramethylethylenediamine (TMEDA) is a bidentate Lewis base that chelates the lithium ion, breaking down the aggregates of the organolithium reagent.[5][12] This increases the effective basicity and can significantly accelerate the rate of the desired C5-lithiation, often making it the dominant pathway even under kinetic control.[13]

    • Solution: Add 1.1-1.2 equivalents of TMEDA to the reaction mixture before adding the organolithium base. This often provides cleaner and faster reactions with higher yields.

Q3: My reaction worked on a 1 mmol scale, but the yield dropped significantly when I tried a 20 mmol scale-up. What's going wrong?

A3: Scale-up issues are common and almost always relate to mass and heat transfer.

  • Inefficient Heat Transfer: The addition of an organolithium reagent is exothermic.

    • Insight: On a small scale, the high surface-area-to-volume ratio of the flask allows for rapid dissipation of heat into the cooling bath. On a larger scale, the heat generated in the center of the flask cannot be removed quickly enough, leading to localized temperature spikes.[14] These "hot spots" can cause the side reactions mentioned in A2, such as reaction with the solvent or decomposition of the lithiated intermediate.

    • Solution: Use a flask that is no more than half full to ensure a large surface area for cooling. Use an overhead mechanical stirrer for efficient mixing. Most importantly, add the organolithium reagent very slowly via a syringe pump, ensuring the internal temperature does not rise above the desired limit (e.g., -70 °C).

  • Poor Mixing: Inefficient stirring can lead to localized high concentrations of the added reagent.

    • Insight: If the organolithium is not dispersed quickly, it can react in undesirable ways in the local environment where it is introduced.

    • Solution: As mentioned, switch from a magnetic stir bar to an overhead mechanical stirrer for larger-scale reactions to ensure vigorous and efficient mixing of the entire reaction volume.

General FAQs

Q4: What is the optimal choice of organolithium base for this reaction?

A4: The optimal base depends on the specific electrophile and the success of initial trials. The table below provides a comparison.

ReagentRelative BasicityRelative NucleophilicityKey Characteristics & Use Cases
n-BuLi StandardHighMost common and least expensive. Good starting point for most lithiations. Can sometimes act as a nucleophile in side reactions.[9]
s-BuLi HigherModerateMore basic and slightly more sterically hindered than n-BuLi. An excellent choice when n-BuLi fails to give complete conversion.[6][8]
t-BuLi HighestLowThe most basic of the three, but also the most sterically hindered. Its low nucleophilicity is advantageous, but it is also the most reactive towards ethereal solvents.[7][8][9]
Q5: How can I definitively check if my lithiation was successful before adding the electrophile?

A5: The best way to confirm lithiation is via a deuterium quench experiment. After the lithiation step is presumed complete, instead of adding your electrophile, add a source of deuterium (e.g., D₂O or MeOD). If the lithiation was successful, the resulting product will have a deuterium atom at the C5 position (and potentially at the 4-methyl position if competitive deprotonation occurred). This can be easily quantified by ¹H NMR (disappearance of the C5-H signal) and confirmed by mass spectrometry (increase of +1 in the molecular weight). See Protocol 2 for a detailed procedure.

Experimental Protocols & Visualization

Protocol 1: Optimized Lithiation and Electrophilic Quench

This protocol incorporates best practices for achieving high yields.

  • Preparation: Under an inert atmosphere (N₂ or Ar), add a solution of 4-methyl-1-(oxan-2-yl)pyrazole (1.0 eq) in anhydrous THF (0.1 M solution) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a septum.

  • Additive (Optional but Recommended): Add N,N,N',N'-tetramethylethylenediamine (TMEDA, 1.2 eq) via syringe.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Add s-butyllithium (1.1 eq, ~1.4 M in cyclohexane) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Stirring: Stir the resulting solution at -78 °C for 1 hour.

  • Electrophilic Quench: Add a solution of the desired electrophile (1.2 eq) in anhydrous THF dropwise, again maintaining a temperature below -70 °C.

  • Warming & Quench: After stirring for an additional 1-2 hours at -78 °C, slowly warm the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Workup: Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography.

Protocol 2: Diagnostic Deuterium Quench Experiment

Use this protocol to test the efficiency of your deprotonation step.

  • Follow steps 1-5 from Protocol 1.

  • Deuterium Quench: Instead of an electrophile, add methanol-d₄ (MeOD, 2.0 eq) dropwise to the reaction mixture at -78 °C.

  • Workup: Allow the reaction to warm to room temperature. Add water and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Analysis: Analyze the crude product by ¹H NMR and LC-MS. Compare the integration of the C5-H proton signal to an internal standard or the 4-methyl signal to determine the percentage of deuterium incorporation, which corresponds to the lithiation yield.

Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing and solving low-yield issues.

TroubleshootingWorkflow Troubleshooting Low Yields in Pyrazole Lithiation start Low Yield Observed check_conversion Analyze Crude Reaction: What is the main component? start->check_conversion sm_recovered Problem: Mostly Starting Material (Incomplete Deprotonation) check_conversion->sm_recovered Starting Material side_products Problem: Complex Mixture (Side Reactions) check_conversion->side_products Side Products cause_reagent Possible Cause: Inactive/Under-dosed Base sm_recovered->cause_reagent cause_quencher Possible Cause: Water/O2 Contamination sm_recovered->cause_quencher cause_kinetics Possible Cause: Sluggish Kinetics sm_recovered->cause_kinetics solution_reagent Solution: 1. Titrate BuLi solution. 2. Use a stronger base (s-BuLi). cause_reagent->solution_reagent solution_quencher Solution: 1. Flame-dry all glassware. 2. Use fresh anhydrous solvent. cause_quencher->solution_quencher solution_kinetics Solution: 1. Increase reaction time. 2. Warm slightly (to -40°C). 3. Add TMEDA. cause_kinetics->solution_kinetics cause_regio Possible Cause: Poor Regioselectivity (e.g., Methyl lithiation) side_products->cause_regio cause_temp Possible Cause: Poor Temperature Control (Reaction with solvent/decomposition) side_products->cause_temp solution_regio Solution: 1. Add TMEDA to accelerate C5 lithiation. 2. Increase time to reach thermodynamic equilibrium. cause_regio->solution_regio solution_temp Solution: 1. Slow down reagent addition. 2. Use syringe pump for scale-up. 3. Ensure efficient stirring. cause_temp->solution_temp

Caption: A decision tree for troubleshooting low yields.

References
  • Wang, C., et al. (2021). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Molecules. Available at: [Link]

  • University of Rochester. (n.d.). Directed (ortho) Metallation. Available at: [Link]

  • Beak, P., & Allen, D. J. (2009). Optimization of Organolithium Reactions. Organic Process Research & Development. Available at: [Link]

  • Reddit. (2017). Is there a difference between n-BuLi and sec-BuLi when it comes to lithiation? r/chemistry. Available at: [Link]

  • Shah, S., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

  • Li, P., et al. (2019). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. The Journal of Organic Chemistry. Available at: [Link]

  • Collum, D. B. (1992). Consequences of Correlated Solvation on the Structures and Reactivities of RLi-Diamine Complexes: 1,2-Addition and α-Lithiation Reactions of Imines by TMEDA-Solvated n-Butyllithium and Phenyllithium. Journal of the American Chemical Society. Available at: [Link]

  • Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments. Available at: [Link]

  • American Chemical Society. (n.d.). Lithiation Reaction. ACS Division of Chemical Health and Safety. Available at: [Link]

  • Tuoda Industry Limited. (2025). Exploring the practical uses of TMEDA in 2025. Available at: [Link]

  • Wikipedia. (n.d.). n-Butyllithium. Available at: [Link]

  • Wikipedia. (n.d.). Directed ortho metalation. Available at: [Link]

  • Raap, R., & Micetich, R. G. (1968). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Canadian Journal of Chemistry. Available at: [Link]

  • Katritzky, A. R., et al. (1989). The [2-(trimethylsilyl)ethoxy]methyl function as a suitable N-1 protecting group in lithiation reactions with pyrazoles and 1,2,4-triazoles. Canadian Journal of Chemistry. Available at: [Link]

  • ResearchGate. (2022). Lithiation product stability? Available at: [Link]

  • Reddit. (2025). Why do we use t-BuLi instead of sec-BuLi and n-BuLi? r/chemhelp. Available at: [Link]

  • Lata, S. (2022). LITHIATION-SUBSTITUTION OF N, N-DIMETHYLPHENETHYL AMINE ENTRENCHED SCAFFOLDS AS A HETEROCYCLIC OR OPEN CHAIN MOIETY. Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Available at: [Link]

  • Perna, F. M., et al. (2011). Solvent and TMEDA Effects on the Configurational Stability of Chiral Lithiated Aryloxiranes. Chemistry. Available at: [Link]

  • da Silva, A. C. A., et al. (2026). Transition-Metal-Free One-Pot Synthesis of (Hetero)chalcones with Cysteine Protease Inhibitory Activity. ACS Omega. Available at: [Link]

  • Krawczuk, P. (n.d.). Directed Metalation: A Survival Guide. Baran Group Meeting, Scripps Research. Available at: [Link]

  • Kumar, A., & Srivastava, S. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Results in Chemistry. Available at: [Link]

  • ResearchGate. (2025). Preparations of 4-Substituted 3-Carboxypyrazoles. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. Available at: [Link]

  • JoVE. (2022). Safe Lithiation Reactions Using Organolithium Reagents l Protocol Preview. YouTube. Available at: [Link]

  • Balle, T., et al. (2006). Regioselectivity in Lithiation of 1-methylpyrazole: Experimental, Density Functional Theory and Multinuclear NMR Study. Organic & Biomolecular Chemistry. Available at: [Link]

  • ResearchGate. (2025). A Review on the Synthesis and Chemistry of Bioactive Pyrazolines Bearing 1,2,4-Triazine Moieties. Available at: [Link]

  • ResearchGate. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]

  • Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Available at: [Link]

  • Scientific Update. (2024). Singing in the Rain- Removing Residual Lithium Salts From Flow Reactors Under Anhydrous Conditions. Available at: [Link]

  • Royal Society of Chemistry. (2019). A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry. Chemical Society Reviews. Available at: [Link]

  • Chemistry LibreTexts. (2023). n-Butyllithium: A Comprehensive Review of Properties, Preparation and Reactions. Available at: [Link]

  • El-Faham, A., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. Available at: [Link]

  • PubChem. (n.d.). 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Deprotection of 1-(Oxan-2-yl)pyrazoles

Mission: To provide high-fidelity troubleshooting and optimization protocols for the removal of the tetrahydropyranyl (THP) protecting group from pyrazole nitrogens. Module 1: The Mechanistic Core Why does this reaction...

Author: BenchChem Technical Support Team. Date: February 2026

Mission: To provide high-fidelity troubleshooting and optimization protocols for the removal of the tetrahydropyranyl (THP) protecting group from pyrazole nitrogens.

Module 1: The Mechanistic Core

Why does this reaction fail?

The deprotection of 1-(oxan-2-yl)pyrazole is not a simple acetal hydrolysis; it is the cleavage of a hemiaminal ether . Unlike standard


-THP ethers, the nitrogen atom on the pyrazole ring affects the basicity and leaving group ability of the heterocycle.

The Failure Mode: The reaction is an equilibrium. Under acidic conditions, the THP ring opens to form an oxocarbenium ion and the free pyrazole. However, the oxocarbenium ion is highly electrophilic and can re-attack the pyrazole (returning to starting material) or polymerize.

  • Scenario A (Success): The oxocarbenium is trapped by a solvent nucleophile (methanol/water) to form a stable acetal/aldehyde byproduct.

  • Scenario B (Failure/Stall): The equilibrium favors the protected species due to insufficient nucleophile concentration or anhydrous conditions where the oxocarbenium has no "exit."

Visualization: The Deprotection Pathway[1]

DeprotectionMechanism Start 1-(Oxan-2-yl)pyrazole (Substrate) Protonation Protonated Intermediate (Activated) Start->Protonation + H+ TS Oxocarbenium Ion + Free Pyrazole Protonation->TS Ring Opening TS->Protonation Re-attack (Stall) Product Free Pyrazole + 5-Hydroxypentanal/Acetal TS->Product Nucleophilic Attack Trap Solvent Trap (MeOH/H2O) Trap->Product Consumes Electrophile

Caption: The acid-catalyzed cleavage requires an external nucleophile to trap the oxocarbenium intermediate and drive the equilibrium forward.

Module 2: Standard Operating Procedures (SOPs)

Do not rely on generic "stir in acid" instructions. Use these validated protocols based on substrate sensitivity.

Protocol A: The "Workhorse" Method (HCl/MeOH)

Best for: Robust substrates, scale-up, and complete removal.

  • Dissolution: Dissolve 1.0 equiv of the 1-(oxan-2-yl)pyrazole in Methanol (0.1 M concentration).

    • Note: Methanol is superior to ethanol here because it forms the methyl acetal byproduct more efficiently, shifting the equilibrium.

  • Acid Addition: Add 4M HCl in Dioxane (3-5 equiv) dropwise at 0°C.

    • Why Dioxane? Using aqueous HCl can lead to solubility issues if the pyrazole is lipophilic. Dioxane bridges the solubility gap.

  • Reaction: Warm to room temperature (23°C) and stir for 2–4 hours.

    • Checkpoint: Monitor by TLC/LCMS. If 50% starting material remains after 4h, heat to 50°C.

  • Workup:

    • Concentrate to dryness to remove MeOH and excess HCl.

    • Triturate the residue with Ether or MTBE. The pyrazole hydrochloride salt often precipitates, while the THP byproduct (an oil) remains in the ether.

Protocol B: The "Anhydrous" Method (TFA/DCM)

Best for: Substrates with acid-sensitive esters or hydrolysis-prone groups.

  • Dissolution: Dissolve substrate in anhydrous Dichloromethane (DCM).

  • Scavenger Addition (Critical): Add 2–5 equiv of Triethylsilane (Et3SiH) or Methanol .

    • Technical Insight: In anhydrous TFA, the oxocarbenium ion has no "sink." Without a scavenger, the reaction will stall or polymerize. Et3SiH reduces the cation to the tetrahydropyran ether (volatile/inert), permanently preventing reversion.

  • Acidolysis: Add Trifluoroacetic Acid (TFA) (10–20% v/v).

  • Termination: Quench with saturated NaHCO3.

Module 3: Troubleshooting Hub (FAQs)

Symptom: Reaction stalled at ~50% conversion.

Root Cause: Equilibrium saturation. The concentration of the THP-byproduct (5-hydroxypentanal) has built up, pushing the reaction backward. Solution:

  • Dilution: Add more solvent (MeOH) to lower the concentration of the byproduct.

  • Temperature: Heat to 60°C. Entropy favors the fragmentation.

  • Forcing Conditions: Add 5 equiv of water. Hydrolysis of the oxocarbenium is irreversible compared to alcoholysis.

Symptom: Product is a sticky gum/oil that won't crystallize.

Root Cause: Polymerization of 5-hydroxypentanal. The THP ring opens to an aldehyde, which aldol-polymerizes under acidic conditions, contaminating your product. Solution:

  • Resin Capture: After the reaction, add a polymer-supported aldehyde scavenger (e.g., amine resin) to bind the byproduct.

  • Bisulfite Wash: If your pyrazole is not water-soluble, wash the organic layer with saturated Sodium Bisulfite (NaHSO3). This forms a water-soluble adduct with the aldehyde byproduct, pulling it into the aqueous layer.

Symptom: Loss of Regiochemistry (Isomerization).

Root Cause: "THP-Walking." In rare cases, the THP group cleaves but the cation re-attaches to the other nitrogen of the pyrazole before being quenched. Solution:

  • Switch to Protocol B (TFA/Et3SiH) . The silane quench is faster than the re-attachment rate, kinetically trapping the deprotected pyrazole.

Module 4: Optimization Data & Decision Logic

Solvent & Acid Selection Matrix

Use this table to select conditions based on your pyrazole's electronic nature.

Pyrazole Electronic StateReactivityRecommended ConditionRisk Factor
Electron Rich (e.g., Alkyl/Amino substituted)High (Labile)1% HCl in MeOH or pTSA (0.1 eq)Acid-catalyzed polymerization of pyrazole core.
Neutral (e.g., Phenyl substituted)Moderate4M HCl/Dioxane (Standard)Incomplete reaction at RT.
Electron Poor (e.g., Nitro/CF3 substituted)Low (Stable)6M HCl, Reflux, 12h+Decomposition of other functional groups.
Troubleshooting Logic Tree

Troubleshooting Start Problem Encountered Issue1 Stalled Reaction Start->Issue1 Issue2 Gummy Product Start->Issue2 Sol1 Add H2O or Heat (Shift Equilibrium) Issue1->Sol1 Sol3 Switch to TFA/Et3SiH (Irreversible Trap) Issue1->Sol3 If fails Sol2 Use Bisulfite Wash (Remove Aldehyde) Issue2->Sol2

Caption: Decision matrix for common deprotection failures.

References

  • Greene's Protective Groups in Organic Synthesis , 5th Ed. Wuts, P. G. M. (Wiley, 2014). The authoritative text on protection/deprotection mechanics.

  • Green protection of pyrazole... and deprotection of tetrahydropyranylpyrazoles . RSC Advances, 2015, 5, 23658-23664. Details the specific stability and thermal isomerization of N-THP pyrazoles.

  • Tetrahydropyranyl Ethers (THP) . Organic Chemistry Portal. Comprehensive database of conditions and Lewis acid alternatives.

  • Pyridinium p-toluenesulfonate (PPTS) . Organic Chemistry Portal. Mild catalyst often used for sensitive THP deprotections.[1]

Sources

Troubleshooting

Preventing isomerization during synthesis of 4-methyl-1-(oxan-2-yl)pyrazole

The following technical guide addresses the synthesis and stabilization of 4-methyl-1-(oxan-2-yl)pyrazole, specifically focusing on the nuance of "isomerization" in this context. Topic: Prevention of Isomerization & Synt...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the synthesis and stabilization of 4-methyl-1-(oxan-2-yl)pyrazole, specifically focusing on the nuance of "isomerization" in this context.

Topic: Prevention of Isomerization & Synthesis Optimization Target Molecule: 4-methyl-1-(oxan-2-yl)pyrazole (N-THP-4-methylpyrazole) Audience: Medicinal Chemists, Process Development Scientists

Core Technical Insight: The "Isomerization" Paradox

Before troubleshooting, it is critical to define what "isomerization" means for this specific molecule. Unlike its 3-methyl or 5-methyl analogs, 4-methylpyrazole possesses a unique symmetry that simplifies the regiochemical landscape.

The Symmetry Advantage

In the synthesis of N-substituted pyrazoles, the most common "isomerization" issue is Regioisomerism (N1 vs. N2 substitution) .

  • For 3-methylpyrazole: Alkylation yields a mixture of 1,3-dimethyl and 1,5-dimethyl isomers, which can interconvert thermally.

  • For 4-methylpyrazole: The molecule has a plane of symmetry passing through the C4-H and the N-H bond. Therefore, substitution at N1 or N2 yields chemically identical products .

Senior Scientist Note: If you are observing "two spots" on your TLC or LC-MS during the synthesis of 4-methyl-1-(oxan-2-yl)pyrazole, you are likely not seeing regioisomers (N1 vs N2). You are observing Anomers (Stereoisomers) or Rotamers .

The Real Challenge: Anomeric Isomerization

The attachment of the oxan-2-yl (tetrahydropyran-2-yl, THP) group introduces a chiral center at the anomeric position (C2' of the THP ring).

  • The Issue: The product exists as a racemic mixture of enantiomers (assuming achiral DHP is used). However, the C-N bond can adopt either an axial or equatorial conformation relative to the THP ring.

  • The Observation: These conformers (anomers) often separate on silica gel or show distinct NMR shifts, mimicking "impurity" or "isomerization."

Synthesis Protocol: Acid-Catalyzed N-THP Protection

This protocol is designed to favor the thermodynamic product and minimize side reactions (DHP polymerization).

Reagents:

  • Substrate: 4-Methylpyrazole (1.0 equiv)

  • Reagent: 3,4-Dihydro-2H-pyran (DHP) (1.2 - 1.5 equiv)

  • Catalyst:

    
    -Toluenesulfonic acid (pTSA) (0.01 - 0.05 equiv) or Trifluoroacetic acid (TFA)
    
  • Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Step-by-Step Methodology:

  • Preparation: Dissolve 4-methylpyrazole in anhydrous DCM (0.5 M concentration).

  • Catalyst Addition: Add pTSA (1 mol%) at 0°C. Low temperature prevents rapid polymerization of DHP.

  • Reagent Addition: Add DHP dropwise over 15 minutes.

  • Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 2-4 hours.

    • Checkpoint: Monitor by TLC. The N-H proton of the pyrazole is acidic; its disappearance indicates conversion.

  • Quenching (Critical): Add saturated aqueous NaHCO

    
     or triethylamine (TEA) to neutralize the acid before  concentration.
    
    • Why? N-THP groups are acetals. They are acid-labile. Concentrating with residual acid will cause Retro-Michael decomposition (loss of the THP group), which users often mistake for "isomerization" back to starting material.

  • Purification: Flash chromatography (Hexanes/EtOAc). Add 1% Triethylamine to the eluent to buffer the silica gel.

Visualizing the Pathway & Isomerization Logic

The following diagram illustrates the reaction pathway and explains why N1/N2 regioisomerism is degenerate (irrelevant) for this specific scaffold, while highlighting the Anomeric equilibrium.

G cluster_symmetry Why No Regioisomerism? Start 4-Methylpyrazole (Symmetric Tautomer) Intermediate Transition State (Protonation) Start->Intermediate + H+ DHP 3,4-Dihydro-2H-pyran (DHP) DHP->Intermediate Product_Eq Product (Equatorial) Thermodynamic Major Intermediate->Product_Eq N-Attack (Slow) Product_Ax Product (Axial) Kinetic Minor Intermediate->Product_Ax N-Attack (Fast) Product_Ax->Product_Eq Equilibration (Acid/Time) Explanation Positions 3 and 5 are both H. N1-THP and N2-THP are identical by rotation.

Caption: Reaction pathway showing the divergence into axial/equatorial anomers and the degeneracy of N1/N2 substitution due to C2-symmetry of 4-methylpyrazole.

Troubleshooting & FAQs

Q1: I see two distinct spots on my TLC plate. Is this the isomerization I was warned about?

A: Likely not. You are observing anomers (diastereomers if the THP is chiral, or conformational isomers).

  • Diagnosis: Run an NMR.[1] If you see two sets of signals (e.g., the methine proton of the THP ring showing up as a doublet of doublets at two slightly different shifts), these are the axial and equatorial forms.

  • Solution: These usually equilibrate or co-elute during purification. If they separate, combine the fractions. They are chemically the same compound for most pharmacological applications.

Q2: My product degrades back to the starting material upon storage.

A: This is Retro-Michael Decomposition , not isomerization.

  • Cause: Residual acid (pTSA or silica acidity) catalyzes the cleavage of the C-N bond, releasing DHP (which evaporates or polymerizes) and 4-methylpyrazole.

  • Prevention:

    • Quench the reaction with Triethylamine (TEA) before evaporation.

    • Store the compound in a basic environment (e.g., with traces of solid K

      
      CO
      
      
      
      or in a solvent with 0.1% TEA).
    • Avoid CDCl

      
       for NMR storage (it becomes acidic over time); use DMSO-d
      
      
      
      or neutralize the CDCl
      
      
      with basic alumina.
Q3: Why does the literature warn about "Thermal Isomerization" of N-THP pyrazoles?

A: The literature refers to 3-substituted pyrazoles .[2][3][4]

  • Context: For 3-methyl-1-THP-pyrazole, heating causes the THP group to migrate from N1 to N2, converting the 3-methyl isomer into the thermodynamically more stable 5-methyl isomer (or vice versa depending on sterics).

  • Relevance to You: For 4-methylpyrazole , this migration is "degenerate"—it results in the exact same molecule. You can heat your reaction without fear of generating a structural regioisomer.

Summary of Quantitative Data

ParameterRecommended RangeImpact of Deviation
Temperature 0°C

25°C
>50°C: Risk of DHP polymerization. <0°C: Slow kinetics.
Catalyst Load 1 - 5 mol% pTSAHigh: Promotes decomposition/darkening. Low: Incomplete reaction.
Reaction Time 2 - 4 HoursProlonged: Increases risk of DHP oligomerization.
pH (Workup) pH 8 - 9Acidic: Product reverts to starting material.

References

  • Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[5] (Standard protocols for THP protection and stability).

  • Mani, N. S.; Deng, X. "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles."[6] J. Org.[5][6][7] Chem.2008 , 73, 2412–2415.[6] (Context on pyrazole regioselectivity).

  • Nicoletti, M. et al. "Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles." RSC Advances2015 , 5, 23394-23398. (Key reference on thermal migration of THP groups in asymmetric pyrazoles).

  • McMartin, K. E. et al. "Pharmacokinetics of 4-methylpyrazole in humans." Toxicol. Appl. Pharmacol.1995 , 131, 145-150. (Background on the 4-methylpyrazole scaffold/Fomepizole).

Sources

Optimization

Technical Support Center: Purification of 4-Methyl-1-(oxan-2-yl)pyrazole

Topic: Purification strategies for oily 4-methyl-1-(oxan-2-yl)pyrazole [Synonym: 1-(Tetrahydro-2H-pyran-2-yl)-4-methyl-1H-pyrazole]. Support Ticket ID: PYR-THP-004 Assigned Specialist: Senior Application Scientist, Separ...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification strategies for oily 4-methyl-1-(oxan-2-yl)pyrazole [Synonym: 1-(Tetrahydro-2H-pyran-2-yl)-4-methyl-1H-pyrazole]. Support Ticket ID: PYR-THP-004 Assigned Specialist: Senior Application Scientist, Separation Sciences Division[1][2][3]

Executive Summary & Chemical Context[4][5][6][7][8][9][10][11][12]

Researchers frequently encounter difficulties handling 4-methyl-1-(oxan-2-yl)pyrazole due to its persistent oily nature and sensitivity to acidic media.[1][2][3]

The "oiling out" phenomenon is intrinsic to this molecule. The introduction of the oxan-2-yl (tetrahydropyranyl or THP) protecting group creates a chiral center at the C2 position of the oxane ring.[2][3] Consequently, the synthetic product is obtained as a racemic mixture. Racemic mixtures of flexible, ether-containing heterocycles often exhibit depressed melting points compared to their crystalline enantiopure counterparts, resulting in viscous oils at room temperature.[1][2]

Furthermore, the acetal linkage (N–C–O) connecting the pyrazole to the THP ring is acid-labile .[1][3] Standard purification on untreated silica gel (which is naturally acidic, pH ~5) often catalyzes the cleavage of the THP group, reverting the product to the starting material, 4-methylpyrazole, and lowering yields.

This guide provides chemically grounded protocols to purify this compound without degradation.

Troubleshooting Guide (Q&A)

Q1: My product degrades during column chromatography. I see a new spot on TLC that corresponds to the starting pyrazole. Why?

Diagnosis: Acid-catalyzed deprotection.[1][2][3] Mechanism: Silica gel possesses surface silanol groups (Si-OH) that act as weak Brønsted acids.[1][2][3] As the THP-protected pyrazole travels through the column, these acidic sites protonate the oxygen of the THP ring or the pyrazole nitrogen, facilitating the hydrolysis of the aminal bond. Solution: You must neutralize the stationary phase.

  • Protocol: Pre-treat the silica gel slurry with 1% Triethylamine (Et3N) in your non-polar solvent (e.g., Hexane) before packing the column.[3] Include 0.5–1% Et3N in your elution solvent system. This buffers the acidity and preserves the THP group [1]. Alternatively, use Neutral Alumina (Brockmann Grade III) instead of silica.

Q2: I cannot get the oil to solidify, even in the freezer. How can I handle it?

Diagnosis: Entropy of mixing in a racemate. Insight: As a racemate with a flexible ether ring, the lattice energy is low. Crystallization is thermodynamically unfavorable. Solution: Do not force crystallization.

  • Purification: Rely on Vacuum Distillation (Kugelrohr) or Flash Chromatography .[3]

  • Handling: If you need a solid for weighing/dosing, consider dissolving the purified oil in a precise volume of a standard solvent (e.g., DCM or Toluene) to create a stock solution of known concentration.

Q3: The NMR shows significant impurities in the aliphatic region (1.5–2.0 ppm) and around 4.0 ppm. What are these?

Diagnosis: Residual 3,4-dihydro-2H-pyran (DHP) and its polymers.[1][2][3] Cause: Synthesis of THP-pyrazoles typically requires excess DHP.[1][2][3] DHP can polymerize under acidic catalysis or remain trapped in the viscous product oil. Solution:

  • Azeotropic Removal: DHP forms azeotropes with solvents like heptane.[2] Co-evaporate with heptane on a rotavap at 50°C.

  • High Vacuum: Stir the oil under high vacuum (<0.5 mbar) at 60°C for 2 hours. DHP (bp ~86°C at atm) is volatile and will be removed, whereas the pyrazole product (bp >100°C at reduced pressure) will remain [2].[3]

Experimental Protocols

Method A: Basified Silica Gel Chromatography (Recommended)

Best for: High purity requirements (>98%) and removing polymeric side products.[1][3]

Materials:

  • Silica Gel 60 (230–400 mesh)[1][2][3]

  • Solvents: Hexane (Hex) and Ethyl Acetate (EtOAc)[1][3]

  • Modifier: Triethylamine (Et3N)[1][2][3]

Step-by-Step:

  • Slurry Preparation: Prepare a slurry of silica gel in Hexane containing 1% v/v Et3N .

  • Column Packing: Pour the slurry into the column and flush with 2 column volumes of the starting solvent (e.g., 95:5 Hex:EtOAc + 1% Et3N) to ensure the entire bed is buffered.

  • Loading: Dissolve the crude oil in a minimum amount of Hexane/EtOAc (9:1) + 1% Et3N.[3] Load carefully onto the sand bed.

  • Elution: Run a gradient from 5% to 30% EtOAc in Hexane (maintain 1% Et3N throughout).

    • Note: The product typically elutes earlier than the unprotected pyrazole due to the lipophilic THP group.

  • Concentration: Pool fractions. Evaporate solvent at <40°C. Crucial: To remove residual Et3N, co-evaporate the final oil with Pentane or DCM three times.

Method B: Kugelrohr Vacuum Distillation

Best for: Large scale (>10g) and solvent-free isolation.[1][2][3]

Step-by-Step:

  • Transfer the crude oil to a round-bottom flask compatible with your Kugelrohr apparatus.[2][3]

  • Degassing: Apply vacuum (approx. 10–20 mbar) at room temperature to remove bulk solvents.[3]

  • DHP Removal: Increase vacuum to <1 mbar and heat the oven to 60°C. Rotate for 30–60 mins. Volatile DHP will condense in the first cold trap.

  • Product Distillation: Increase oven temperature gradually. The 4-methyl-1-(oxan-2-yl)pyrazole is expected to distill between 110°C–140°C at 0.5 mbar (estimate based on similar THP-pyrazoles [2]).[1][2][3]

  • Collection: The product will condense as a clear, colorless oil.

Decision Matrix & Workflow

The following diagram outlines the logical decision process for selecting the appropriate purification method based on impurity profile and scale.

PurificationWorkflow Start Crude Reaction Mixture CheckTLC Analyze TLC (Check for DHP & Unreacted Pyrazole) Start->CheckTLC DecisionImpurity Major Impurity Type? CheckTLC->DecisionImpurity PathDHP Excess DHP / Solvent only DecisionImpurity->PathDHP Volatiles PathPolymer Polymer / Baseline junk DecisionImpurity->PathPolymer Non-volatiles Distillation High Vacuum Distillation (Kugelrohr) PathDHP->Distillation CheckStability Is Product Acid Sensitive? PathPolymer->CheckStability Final Pure Oily Product (Store at -20°C) Distillation->Final Chromatography Basified Silica Column (Hex/EtOAc + 1% Et3N) Chromatography->Final CheckStability->Chromatography Yes (Standard) NeutralAlumina Alternative: Neutral Alumina (Grade III) CheckStability->NeutralAlumina Yes (Strict) NeutralAlumina->Final

Caption: Decision tree for selecting the optimal purification route based on impurity profile and acid sensitivity.

Technical Data Summary

ParameterSpecification / RecommendationNotes
Physical State Viscous Colorless OilRacemic mixture prevents easy crystallization.[1][2][3]
TLC Rf Value ~0.4–0.6 (20% EtOAc/Hexane)Higher Rf than unprotected pyrazole.[1][3]
Stationary Phase Silica Gel + 1% Et3NCritical: Unbuffered silica causes degradation [1].
Eluent System Hexane / Ethyl AcetateGradient typically 0-30% EtOAc.[1][2][3]
Boiling Point >100°C @ 0.5 mbar (est.)[1][3]Thermally stable up to ~150°C; avoid prolonged high heat [2].
Storage -20°C, Inert AtmosphereHydrolyzes slowly in moist air/acidic vapors.[1][2][3]

References

  • LookChem. 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole - Structure and Applications. (General reference on THP-pyrazole stability and synthesis intermediates).

  • ChemicalBook. Synthesis and Purification of 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole Derivatives. (Details on distillation and column chromatography for similar boronic esters).

  • National Institutes of Health (PMC). Understanding Tetrahydropyranyl as a Protecting Group.[3] (Mechanistic insight into acid lability and stability on silica).

Sources

Troubleshooting

Technical Support Center: Stability and Handling of 4-methyl-1-(oxan-2-yl)pyrazole in Acidic Media

Welcome to the technical support center for 4-methyl-1-(oxan-2-yl)pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshootin...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-methyl-1-(oxan-2-yl)pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability and handling of this compound, particularly in acidic environments. Our goal is to equip you with the necessary knowledge to confidently and successfully utilize this versatile chemical intermediate in your experimental workflows.

Introduction: Understanding the Compound

4-methyl-1-(oxan-2-yl)pyrazole is a heterocyclic compound featuring a 4-methylpyrazole core protected at the N1 position with a tetrahydropyranyl (THP) group. The THP group serves as a common and effective protecting group for the pyrazole nitrogen, rendering it stable to a variety of reaction conditions, especially basic and nucleophilic environments.[1][2] However, the key to its utility lies in its controlled removal, which is typically achieved under acidic conditions. This guide will focus on the nuances of this deprotection step and the overall stability of the molecule in acidic media.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 4-methyl-1-(oxan-2-yl)pyrazole?

A1: 4-methyl-1-(oxan-2-yl)pyrazole is generally stable under neutral and basic conditions. The tetrahydropyranyl (THP) group is an acetal, which is resistant to bases, organometallic reagents, and hydrides.[1][2] The pyrazole ring itself is a robust aromatic heterocycle.[3] The primary instability of the molecule arises in the presence of acid, which is the intended condition for the removal of the THP protecting group.

Q2: Why is acidic media used to handle this compound?

A2: Acidic media is intentionally used to cleave the N-THP bond and deprotect the pyrazole nitrogen, yielding 4-methylpyrazole. This process is a common strategy in multi-step organic synthesis.

Q3: What is the mechanism of THP group cleavage in acidic media?

A3: The cleavage of the THP group is an acid-catalyzed hydrolysis of an acetal. The process begins with the protonation of the oxygen atom in the oxane ring. This is followed by the cleavage of the C-O bond to form a resonance-stabilized carbocation and the free pyrazole. The carbocation then reacts with a nucleophile present in the medium, typically water or an alcohol solvent, to form a hemiacetal which further converts to a more stable product.

Deprotection Mechanism of 4-methyl-1-(oxan-2-yl)pyrazole

G cluster_0 Step 1: Protonation cluster_1 Step 2: Cleavage cluster_2 Step 3: Nucleophilic Quench Start 4-methyl-1-(oxan-2-yl)pyrazole Protonated Protonated Intermediate Start->Protonated + H+ Cleavage C-N Bond Cleavage Protonated->Cleavage Products 4-methylpyrazole + Oxonium Ion Cleavage->Products Quench Oxonium Ion + H2O/ROH Products->Quench Final 5-hydroxypentanal / Alkoxy-oxane Quench->Final

Caption: Acid-catalyzed deprotection workflow.

Q4: Is the 4-methylpyrazole ring stable under all acidic conditions?

A4: While generally robust, the 4-methylpyrazole ring is not entirely inert to all acidic conditions. Pyrazoles are weakly basic and will form pyrazolium salts in the presence of strong acids.[3] This protonation can decrease the aromaticity of the ring and, in some cases, may lead to unwanted side reactions, although this is less common with milder acids typically used for THP deprotection.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the handling and deprotection of 4-methyl-1-(oxan-2-yl)pyrazole in acidic media.

Issue 1: Incomplete or Slow Deprotection

Symptoms:

  • TLC or LC-MS analysis shows a significant amount of starting material remaining after the expected reaction time.

  • The isolated yield of 4-methylpyrazole is lower than anticipated.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Insufficient Acid Catalyst The deprotection is acid-catalyzed, and an inadequate amount of acid will result in a slow or incomplete reaction.Increase the molar equivalents of the acid catalyst incrementally. Monitor the reaction progress by TLC or LC-MS.
Inappropriate Acid Strength The pKa of the acid can significantly impact the reaction rate. A very weak acid may not be sufficient to efficiently protonate the acetal.Switch to a slightly stronger acid. For example, if using acetic acid, consider trying p-toluenesulfonic acid (p-TsOH) or a Lewis acid like magnesium bromide.
Low Reaction Temperature Like most chemical reactions, the rate of deprotection is temperature-dependent.Increase the reaction temperature. Many THP deprotections proceed well at room temperature but may require gentle heating (e.g., 40-50 °C) for complete conversion.
Solvent Effects The choice of solvent can influence the solubility of the substrate and the effectiveness of the acid catalyst.Protic solvents like methanol or ethanol are often effective as they can also act as nucleophiles to trap the oxonium ion intermediate. A mixture of THF and water is also a common choice.
Issue 2: Formation of Unidentified Byproducts

Symptoms:

  • Multiple unexpected spots on TLC or peaks in LC-MS.

  • Difficulty in purifying the desired 4-methylpyrazole.

Potential Causes & Solutions:

CauseExplanationRecommended Action
Excessively Strong Acid Strong mineral acids (e.g., HCl, H2SO4) can lead to side reactions on the pyrazole ring or charring of the material. Protonation of the pyrazole ring can facilitate electrophilic attack at the C3 position.[3]Use milder acidic conditions. Acetic acid, pyridinium p-toluenesulfonate (PPTS), or catalytic amounts of a stronger acid are generally preferred over stoichiometric amounts of strong mineral acids.
Prolonged Reaction Time/High Temperature Even with milder acids, extended reaction times or excessive heat can lead to decomposition.Monitor the reaction closely and quench it as soon as the starting material is consumed. Avoid unnecessarily high temperatures.
Reaction with Solvent Byproducts The oxonium ion generated from the THP group can react with the solvent or other nucleophiles present to form byproducts. In aqueous media, this leads to 5-hydroxypentanal, which can exist in equilibrium with its cyclic hemiacetal.Ensure the use of clean, high-purity solvents. If byproducts are a persistent issue, consider alternative deprotection methods that generate different byproducts.

Troubleshooting Workflow

G cluster_Incomplete Troubleshooting: Incomplete Reaction cluster_Byproducts Troubleshooting: Byproduct Formation Start Deprotection of 4-methyl-1-(oxan-2-yl)pyrazole Check_Completion Reaction Complete? Start->Check_Completion Incomplete Incomplete Reaction Check_Completion->Incomplete No Byproducts Byproduct Formation Check_Completion->Byproducts Yes, with byproducts Success Isolate Product Check_Completion->Success Yes Increase_Acid Increase Acid Conc. Incomplete->Increase_Acid Milder_Acid Use Milder Acid Byproducts->Milder_Acid Stronger_Acid Use Stronger Acid Increase_Acid->Stronger_Acid Increase_Temp Increase Temperature Stronger_Acid->Increase_Temp Lower_Temp Lower Temperature Milder_Acid->Lower_Temp Shorter_Time Reduce Reaction Time Lower_Temp->Shorter_Time

Caption: A logical approach to troubleshooting deprotection.

Recommended Experimental Protocols

The following are starting-point protocols for the deprotection of 4-methyl-1-(oxan-2-yl)pyrazole. Optimization may be required based on the specific scale and desired purity of your product.

Protocol 1: Mild Deprotection with Acetic Acid

This method is suitable for substrates that may be sensitive to stronger acids.

  • Dissolve 4-methyl-1-(oxan-2-yl)pyrazole (1 equivalent) in a mixture of tetrahydrofuran (THF) and water (2:1 v/v).

  • Add glacial acetic acid (3 equivalents).

  • Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. If the reaction is slow, warm the mixture to 40-50 °C.

  • Upon completion, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-methylpyrazole.

  • Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Efficient Deprotection with p-Toluenesulfonic Acid (p-TsOH) in Methanol

This is a generally reliable and faster method for THP deprotection.

  • Dissolve 4-methyl-1-(oxan-2-yl)pyrazole (1 equivalent) in methanol.

  • Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 equivalents).

  • Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours. Monitor by TLC or LC-MS.

  • Once the reaction is complete, quench by adding a few drops of triethylamine or a saturated aqueous solution of sodium bicarbonate.

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in an organic solvent and wash with water to remove salts.

  • Dry the organic layer, filter, and concentrate to yield the crude product.

  • Purify as necessary.

Concluding Remarks

The stability of 4-methyl-1-(oxan-2-yl)pyrazole is fundamentally linked to the acid-labile nature of the N-THP protecting group. While the pyrazole core is generally stable, careful selection of deprotection conditions is crucial to ensure a high yield of the desired 4-methylpyrazole without the formation of unwanted byproducts. By understanding the underlying chemical principles and following the troubleshooting guidance provided, researchers can effectively utilize this compound in their synthetic endeavors. For further assistance or inquiries about specific applications, please do not hesitate to contact our technical support team.

References

  • Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014. [URL: https://www.wiley.com/en-us/Greene's+Protective+Groups+in+Organic+Synthesis%2C+5th+Edition-p-9781118057483]
  • Organic Chemistry Portal. Tetrahydropyranyl Ethers. [URL: https://www.organic-chemistry.org/protectivegroups/hydroxyl/thp-ethers.htm]
  • Total Synthesis. THP Protecting Group: THP Protection & Deprotection Mechanism. [URL: https://totalsynthesis.com/protecting-groups/thp-protecting-group-thp-protection-deprotection-mechanism/]
  • Mezei, G.; Ahmed, B. M. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Adv.2015, 5, 21635-21645. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra00181a]
  • Elnagdi, M. H.; Elmoghayar, M. R. H.; Elgemeie, G. E. H. The Chemistry of Pyrazoles. In Advances in Heterocyclic Chemistry; Katritzky, A. R., Ed.; Academic Press: 1984; Vol. 37, pp 263-347. [URL: https://www.sciencedirect.com/bookseries/advances-in-heterocyclic-chemistry]
  • Jacobsen, D.; McMartin, K. E. Methanol and ethylene glycol poisonings. Mechanism of toxicity, clinical course, diagnosis and treatment. Med Toxicol1986, 1, 309-334. [URL: https://link.springer.com/article/10.1007/BF03259922]
  • Shao, J.; Shu, K.; Liu, S.; Zhu, H.; Zhang, J.; Zhang, C.; Zeng, L.-H.; Zeng, L.; Chen, W.; An, J. A palladium-catalyzed ring-opening reaction of 2H-azirines with hydrazones provides polysubstituted pyrazoles with a wide substrate scope. Synlett2021, 32, 316-320. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1313-5290]

Sources

Reference Data & Comparative Studies

Validation

Identifying characteristic IR bands of oxan-2-yl group in pyrazoles

Publish Comparison Guide: Identifying Characteristic IR Bands of the Oxan-2-yl Group in Pyrazoles Executive Summary & Technical Context The oxan-2-yl group (commonly referred to as tetrahydropyran-2-yl or THP ) is a pivo...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Identifying Characteristic IR Bands of the Oxan-2-yl Group in Pyrazoles

Executive Summary & Technical Context

The oxan-2-yl group (commonly referred to as tetrahydropyran-2-yl or THP ) is a pivotal protecting group in pyrazole chemistry. It masks the acidic N-H proton, preventing unwanted side reactions during lithiation or coupling protocols.

For the medicinal chemist, Infrared (IR) spectroscopy offers a rapid, non-destructive method to validate the formation of N-(oxan-2-yl)pyrazoles without the solvent expense of NMR. This guide details the specific vibrational signatures that confirm the successful attachment of the oxan-2-yl moiety and distinguishes it from common alternatives like tert-butyloxycarbonyl (Boc) or Tosyl groups.

Mechanistic Basis of IR Detection

The attachment of an oxan-2-yl group to a pyrazole ring fundamentally alters the dipole moment and vibrational degrees of freedom of the molecule. Two primary changes occur:

  • Loss of Hydrogen Bonding: The removal of the N-H proton eliminates the strong, broad stretching vibration associated with hydrogen bonding in free pyrazoles.

  • Introduction of Ether Linkages: The formation of the hemiaminal bond (N–C–O) and the presence of the cyclic ether introduce strong dipole changes in the fingerprint region.

Diagnostic Pathway (Graphviz)

IR_Diagnosis Start Crude Product Spectrum CheckNH Check 3200-3400 cm⁻¹ Start->CheckNH NH_Present Broad Band Present? (N-H Stretch) CheckNH->NH_Present NH_Absent Band Absent? NH_Present->NH_Absent No Result_Fail Protection Failed (Free Pyrazole) NH_Present->Result_Fail Yes CheckCH Check 2850-2950 cm⁻¹ (Aliphatic C-H) NH_Absent->CheckCH CheckCO Check 1000-1150 cm⁻¹ (Ether C-O-C) CheckCH->CheckCO Result_Success N-THP Pyrazole Confirmed CheckCO->Result_Success

Figure 1: Logic flow for validating N-THP protection via IR spectroscopy.

Comparative Analysis: Characteristic Bands

The following table contrasts the IR profile of the target N-(oxan-2-yl)pyrazole against its precursor and alternative protecting groups.

Table 1: Diagnostic IR Bands (cm⁻¹)
Functional GroupUnprotected Pyrazole (Precursor)N-(Oxan-2-yl) Pyrazole (Target)N-Boc Pyrazole (Alternative)N-Tosyl Pyrazole (Alternative)
N-H Stretch 3100–3400 (s, br) ABSENT ABSENTABSENT
C-H Stretch (sp³) < 2900 (Weak/Absent)*2850–2950 (m) (Cyclic CH₂)2930–2980 (m) (t-Butyl)2900–2950 (w) (Methyl)
C-H Stretch (sp²) > 3000 (w)> 3000 (w)> 3000 (w)> 3000 (w)
C=O Stretch AbsentABSENT 1700–1750 (s) (Carbamate)Absent
C-O / S=O Stretch Absent1020–1150 (s) (Ether C-O-C)1100–1300 (s) (Ester C-O)1170 & 1370 (s) (Sulfonyl)
Ring Breathing ~1500–1600~1500–1600~1500–16001598 (Aromatic)

(s) = strong, (m) = medium, (w) = weak, (br) = broad *Note: Unsubstituted pyrazoles lack significant sp³ C-H bands unless alkyl substituents are present.

Key Identification Metrics:
  • The "Negative" Signal: The most reliable indicator of reaction completion is the total disappearance of the N-H band at 3200–3400 cm⁻¹.

  • The "Positive" Signal: Look for the emergence of a "cluster" of sharp bands between 2850–2950 cm⁻¹ . These correspond to the methylene (-CH₂-) groups of the oxane ring. In aromatic pyrazoles, these are distinct from the aromatic C-H stretches which appear above 3000 cm⁻¹.

  • The Fingerprint Confirmation: Strong bands in the 1020–1150 cm⁻¹ region confirm the C-O-C ether linkage. This differentiates THP from simple alkylation (which lacks the ether band).

Experimental Protocol: Synthesis & Characterization

To ensure the IR data presented above is reproducible, follow this standard "Green" protection protocol. This method minimizes background noise in IR by avoiding heavy metal catalysts.

Protocol: Acid-Catalyzed N-THP Protection

Reagents:

  • Substituted Pyrazole (1.0 equiv)

  • 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv)

  • Trifluoroacetic acid (TFA) (0.05 equiv) or p-Toluenesulfonic acid (pTSA)

  • Solvent: Dichloromethane (DCM) or Toluene (reflux)

Workflow:

  • Dissolution: Dissolve the pyrazole in dry DCM (0.5 M concentration).

  • Catalysis: Add TFA (catalytic amount).

  • Addition: Add DHP dropwise at 0°C, then warm to Room Temperature (RT).

  • Reaction: Stir for 2–4 hours. Monitor by TLC (or IR aliquot).

  • Quench: Neutralize with sat. NaHCO₃ to remove the acid catalyst (crucial, as residual acid can degrade the sensitive hemiaminal bond during workup).

  • Isolation: Extract with DCM, dry over MgSO₄, and concentrate in vacuo.

  • Purification: Flash chromatography (Hexane/EtOAc). Note: Silica gel is slightly acidic; add 1% Triethylamine to the eluent to prevent deprotection on the column.

IR Sample Preparation (Self-Validating Step)
  • Technique: ATR (Attenuated Total Reflectance) is preferred over KBr pellets for THP derivatives, as the high pressure of pellet formation can sometimes induce decomposition or ring-opening in sensitive hemiaminals.

  • Validation: Run a background scan of the clean crystal. Place the neat oil/solid. Ensure the % Transmittance of the strongest peak (C-O stretch) reaches ~20-50% for optimal resolution.

References

  • RSC Publishing. "Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles." Green Chemistry. [Link]

  • National Institutes of Health (NIH). "Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives." [Link]

  • UCLA Chemistry. "Table of Characteristic IR Absorptions." [Link]

  • MDPI. "Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity." [Link]

Comparative

A Comparative Guide to THP and SEM Protecting Groups for 4-Methylpyrazole

In the intricate world of multi-step organic synthesis, particularly in the development of pharmaceuticals and complex molecules, the judicious selection of protecting groups is paramount to success. For researchers work...

Author: BenchChem Technical Support Team. Date: February 2026

In the intricate world of multi-step organic synthesis, particularly in the development of pharmaceuticals and complex molecules, the judicious selection of protecting groups is paramount to success. For researchers working with 4-methylpyrazole, a versatile building block in medicinal chemistry, effective N-protection is a critical consideration to modulate its reactivity and enable selective functionalization. This guide provides an in-depth, objective comparison of two commonly employed protecting groups for the pyrazole nitrogen: the classic Tetrahydropyranyl (THP) group and the more contemporary 2-(Trimethylsilyl)ethoxymethyl (SEM) group.

This analysis moves beyond a simple cataloging of reagents, delving into the mechanistic rationale behind experimental choices and providing field-proven insights to guide your synthetic strategy.

The Critical Role of N-Protection for 4-Methylpyrazole

4-Methylpyrazole possesses two nitrogen atoms within its aromatic ring, one of which bears a proton and is nucleophilic. This inherent reactivity can interfere with desired chemical transformations at other positions of the molecule. N-protection temporarily masks this reactive site, allowing chemists to perform reactions such as lithiation, halogenation, or cross-coupling at the carbon atoms of the pyrazole ring with high selectivity. An ideal protecting group should be easy to introduce in high yield, stable to a range of reaction conditions, and readily removable under mild and specific conditions that do not compromise the integrity of the newly functionalized molecule.

The Tetrahydropyranyl (THP) Group: A Classic Choice

The THP group, an acetal, has long been a staple in the chemist's toolbox for the protection of alcohols and, by extension, N-H bonds in heterocycles.[1] Its formation and cleavage are typically governed by acid catalysis.

Mechanism of THP Protection and Deprotection

Protection of 4-methylpyrazole with THP involves the acid-catalyzed addition of the pyrazole N-H to 3,4-dihydro-2H-pyran (DHP).[2] The acid protonates the DHP, generating a resonance-stabilized oxocarbenium ion, which is then attacked by the nucleophilic nitrogen of 4-methylpyrazole. Subsequent deprotonation yields the N-THP protected product.

Deprotection is essentially the reverse process: an acid-catalyzed hydrolysis of the acetal.[3] The ether oxygen of the THP group is protonated, leading to the formation of a good leaving group and regeneration of the pyrazole N-H bond.

Stability Profile

The THP group is renowned for its stability under a variety of conditions, including:

  • Strongly basic conditions: It is resistant to organometallics (e.g., Grignard reagents, organolithiums), hydrides, and other strong bases.[4]

  • Nucleophilic attack: The protected nitrogen is significantly less nucleophilic.

  • Reductive and oxidative conditions: It generally remains intact during many common reduction and oxidation reactions.

The primary liability of the THP group is its sensitivity to acidic conditions .[2] This characteristic dictates the strategic planning of subsequent synthetic steps.

The 2-(Trimethylsilyl)ethoxymethyl (SEM) Group: A Versatile Alternative

The SEM group offers a more robust and versatile option for N-protection, with a broader range of deprotection strategies that can be orthogonal to other protecting groups.[5]

Mechanism of SEM Protection and Deprotection

Protection of 4-methylpyrazole with SEM is typically achieved by treating the pyrazole with 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) in the presence of a base, such as sodium hydride or an amine base like diisopropylethylamine (DIPEA), to deprotonate the pyrazole nitrogen.[5]

Deprotection of the SEM group is its standout feature, offering multiple pathways:

  • Fluoride-mediated cleavage: The silicon atom in the SEM group has a high affinity for fluoride ions (e.g., from tetrabutylammonium fluoride - TBAF).[5][6] This interaction initiates an elimination reaction that cleaves the C-O bond, releasing the deprotected pyrazole, ethylene, and formaldehyde. This method is exceptionally mild and highly selective.

  • Lewis acid-mediated cleavage: Lewis acids such as magnesium bromide (MgBr₂), tin tetrachloride (SnCl₄), or zinc bromide (ZnBr₂) can coordinate to the ether oxygen of the SEM group, facilitating its removal under non-protic conditions.[7][8]

  • Acid-mediated cleavage: While stable to mild acids, the SEM group can be removed under stronger acidic conditions, such as with trifluoroacetic acid (TFA).[5][9] However, this method is often sluggish for N-SEM protected heterocycles.[5]

Stability Profile

The SEM group exhibits a wider range of stability compared to THP:

  • Basic and nucleophilic conditions: Similar to THP, it is stable to bases and nucleophiles.

  • Mildly acidic conditions: It can withstand conditions that would readily cleave a THP group, offering greater flexibility in synthesis.[5]

  • Oxidative and reductive conditions: It is generally stable to a variety of common oxidants and reductants.

Head-to-Head Comparison: THP vs. SEM for 4-Methylpyrazole

FeatureTHP (Tetrahydropyranyl)SEM (2-(Trimethylsilyl)ethoxymethyl)
Protection Reagents 3,4-Dihydro-2H-pyran (DHP), Acid catalyst (e.g., PTSA, PPTS)SEM-Cl, Base (e.g., NaH, DIPEA)
Protection Conditions Typically acidic, can be performed solvent-free.[10]Basic conditions.
Deprotection Reagents Aqueous acid (e.g., HCl, AcOH), Lewis acids.[4]Fluoride sources (e.g., TBAF), Lewis acids (e.g., MgBr₂, SnCl₄), strong acids (e.g., TFA).[5][7]
Stability to Acids LabileStable to mild acids, cleaved by strong acids.
Stability to Bases StableStable
Orthogonality Limited due to acid lability.High, with fluoride and Lewis acid deprotection being orthogonal to many other groups.
Introduction of Chirality Yes, creates a new stereocenter, potentially leading to diastereomers.[4]No
Cost DHP is generally less expensive than SEM-Cl.SEM-Cl is more expensive.

Experimental Protocols

Disclaimer: The following protocols are generalized procedures adapted from the literature for pyrazoles and related N-heterocycles. Optimal conditions for 4-methylpyrazole may require some optimization.

THP Protection of 4-Methylpyrazole (Adapted from a green chemistry approach)[10]

Rationale: This solvent- and catalyst-free method offers a highly efficient and environmentally friendly approach to THP protection of pyrazoles.

  • To a vial, add 4-methylpyrazole (1.0 eq).

  • Add 3,4-dihydro-2H-pyran (1.1 eq).

  • Stir the neat mixture at room temperature. The reaction is often quantitative and can be monitored by TLC or GC-MS.

  • Upon completion, the product can often be used directly or purified by vacuum distillation or column chromatography if necessary.

THP Deprotection of N-(THP)-4-methylpyrazole[11]

Rationale: This standard acidic hydrolysis effectively removes the THP group.

  • Dissolve N-(THP)-4-methylpyrazole (1.0 eq) in ethanol.

  • Add a catalytic amount of hydrochloric acid (e.g., 1M HCl solution).

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and neutralize with a base (e.g., saturated NaHCO₃ solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

SEM Protection of 4-Methylpyrazole[5]

Rationale: This protocol uses a strong base to deprotonate the pyrazole, followed by reaction with SEM-Cl.

  • To a flame-dried flask under an inert atmosphere (e.g., argon), add a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF.

  • Cool the suspension to 0 °C.

  • Add a solution of 4-methylpyrazole (1.0 eq) in anhydrous DMF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add SEM-Cl (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

SEM Deprotection of N-(SEM)-4-methylpyrazole using Fluoride[5]

Rationale: This mild and highly selective method is often the preferred way to remove the SEM group.

  • Dissolve N-(SEM)-4-methylpyrazole (1.0 eq) in anhydrous THF.

  • Add tetrabutylammonium fluoride (TBAF) (1.5 eq, 1M solution in THF).

  • Stir the reaction at room temperature or with gentle heating if necessary, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualization of Workflows

THP_Protection_Workflow cluster_protection THP Protection cluster_deprotection THP Deprotection 4-Methylpyrazole 4-Methylpyrazole Mix_DHP Mix_DHP 4-Methylpyrazole->Mix_DHP N-THP-4-Methylpyrazole N-THP-4-Methylpyrazole Mix_DHP->N-THP-4-Methylpyrazole Acid Catalyst (e.g., PTSA) DHP DHP DHP->Mix_DHP N-THP-4-Methylpyrazole_dep N-THP-4-Methylpyrazole Deprotected_Product 4-Methylpyrazole N-THP-4-Methylpyrazole_dep->Deprotected_Product Aqueous Acid (e.g., HCl)

Caption: Workflow for the protection and deprotection of 4-methylpyrazole using the THP group.

SEM_Protection_Workflow cluster_protection SEM Protection cluster_deprotection SEM Deprotection 4-Methylpyrazole_sem 4-Methylpyrazole Deprotonation Deprotonation 4-Methylpyrazole_sem->Deprotonation Base Base (e.g., NaH) Base->Deprotonation SEM-Cl SEM-Cl Alkylation Alkylation SEM-Cl->Alkylation Deprotonation->Alkylation N-SEM-4-Methylpyrazole N-SEM-4-Methylpyrazole Alkylation->N-SEM-4-Methylpyrazole N-SEM-4-Methylpyrazole_dep N-SEM-4-Methylpyrazole Deprotected_Product_sem 4-Methylpyrazole N-SEM-4-Methylpyrazole_dep->Deprotected_Product_sem Fluoride (TBAF) or Lewis Acid (MgBr2)

Caption: Workflow for the protection and deprotection of 4-methylpyrazole using the SEM group.

Conclusion and Recommendations

The choice between THP and SEM as a protecting group for 4-methylpyrazole is highly dependent on the planned synthetic route.

  • Choose THP when:

    • The subsequent reaction steps are performed under basic, nucleophilic, reductive, or oxidative conditions.

    • Cost is a significant consideration.

    • A simple, acid-labile protecting group is sufficient for the synthetic strategy.

    • The potential for creating a diastereomeric mixture is not a concern or can be easily managed.

  • Choose SEM when:

    • The synthesis requires stability to a wider range of conditions, including mild acids.

    • Orthogonality is crucial, and a mild, non-acidic deprotection method is required to preserve other sensitive functional groups.

    • The introduction of an additional stereocenter must be avoided.

    • The higher cost of the reagent is justified by the increased stability and synthetic flexibility.

Ultimately, the SEM group offers superior versatility and a broader orthogonality, making it a more robust choice for complex, multi-step syntheses involving 4-methylpyrazole. However, for simpler transformations where acid lability is not a hindrance, the cost-effective and straightforward THP group remains a viable and valuable option.

References

  • Total Synthesis. THP Protecting Group: THP Protection & Deprotection Mechanism. Available at: [Link]

  • Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides and Nucleic Acids, 29(2), 132–143. Available at: [Link]

  • Bhattacharya, S., et al. (2022). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. International Journal of Research and Analytical Reviews, 9(3), 864-875.
  • Knochel, P., et al. (2021). Selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold. A new potential non-classical isostere of purines. Chemical Science, 12(35), 11776–11782. Available at: [Link]

  • Faria, J. V., et al. (2017). Recently Reported Biological Activities of Pyrazole Compounds. Bioorganic & Medicinal Chemistry, 25(21), 5891–5903.
  • Total Synthesis. SEM Protecting Group: SEM Protection & Deprotection Mechanism. Available at: [Link]

  • Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. ARKIVOC, 2020(8), 115-124. Available at: [Link]

  • Bjørnstad, F., et al. (2020). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 25(20), 4743. Available at: [Link]

  • Organic Chemistry Portal. Tetrahydropyranyl Ethers. Available at: [Link]

  • Chandra, T., Broderick, W. E., & Broderick, J. B. (2010). An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides and Nucleic Acids, 29(2), 132-143. Available at: [Link]

  • Daugulis, O., et al. (2012). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Angewandte Chemie International Edition, 51(5), 1224-1227. Available at: [Link]

  • Al-Mulla, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6529. Available at: [Link]

  • Gessner, V. H., et al. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Organic & Biomolecular Chemistry, 13(12), 3649-3657. Available at: [Link]

  • Wang, Y., et al. (2024).
  • ACS GCI Pharmaceutical Roundtable. Lewis Acids. Available at: [Link]

  • Gessner, V. H., et al. (2015). Green Protection of Pyrazole, Thermal Isomerization and Deprotection of Tetrahydropyranylpyrazoles, and High-Yield, One-Pot Synthesis of 3(5)-Alkylpyrazoles. Request PDF. Available at: [Link]

  • Sharma, A., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Chemistry - A European Journal, 23(14), 3263-3276. Available at: [Link]

  • Singh, G., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(2), 200-209.
  • Gessner, V. H., et al. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Semantic Scholar. Available at: [Link]

  • Guillaumet, G., et al. (2008). A New Methodology to Prepare 2-Halogenoimidazoles via a N-THP Protection. Letters in Organic Chemistry, 5(1), 9-11.
  • Hoffmann, H. M. R., & Vakalopoulos, A. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(7), 907-909. Available at: [Link]

  • YouTube. (2019). THP ether protecting group - example. Available at: [Link]

  • Fiveable. Fluoride-Mediated Deprotection Definition. Available at: [Link]

Sources

Validation

A Researcher's Guide to Validating Regioisomeric Purity of 4-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole

For researchers, scientists, and professionals in drug development, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides an in-depth comparison of an...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides an in-depth comparison of analytical methodologies for validating the regioisomeric purity of 4-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole, a common heterocyclic scaffold in medicinal chemistry. We will delve into the causality behind experimental choices and present self-validating protocols to ensure the highest degree of scientific integrity.

The synthesis of substituted pyrazoles often yields a mixture of regioisomers, which can possess distinct pharmacological and toxicological profiles. In the case of 4-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole, the primary regioisomeric impurity of concern is the 5-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole. Differentiating and quantifying these isomers is critical for ensuring the quality and safety of potential drug candidates.

The Challenge of Regioisomerism in Pyrazole Synthesis

The formation of regioisomers during pyrazole synthesis is a common challenge stemming from the reaction of unsymmetrical precursors.[1][2] The cyclization step can proceed in two different orientations, leading to the formation of, for instance, 4-methyl and 5-methyl substituted pyrazoles. The specific ratio of these isomers can be influenced by various factors, including the nature of the substituents, reaction conditions, and catalysts employed.[1] Therefore, robust analytical methods are indispensable for the accurate characterization and quality control of the final product.

Comparative Analysis of Analytical Methodologies

A multi-faceted approach employing chromatographic and spectroscopic techniques is the most effective strategy for the comprehensive validation of regioisomeric purity. Each method offers unique advantages in separation, identification, and quantification.

Analytical Technique Principle of Separation/Detection Strengths Limitations
High-Performance Liquid Chromatography (HPLC) Differential partitioning between a stationary and mobile phase.High resolution, excellent for quantification, and widely applicable.May require method development to achieve optimal separation.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.High sensitivity, provides structural information from fragmentation patterns.Requires the analyte to be volatile and thermally stable.
Nuclear Magnetic Resonance (NMR) Spectroscopy Differentiation of isomers based on the chemical environment of their atomic nuclei.Provides definitive structural elucidation.Lower sensitivity compared to chromatographic methods, may be less suitable for quantifying trace impurities.
High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification

Reverse-phase HPLC (RP-HPLC) is a powerful and widely used technique for separating and quantifying regioisomers of pyrazole derivatives.[3][4] The separation is based on the differential partitioning of the isomers between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The subtle differences in the polarity and steric hindrance of the methyl group in the 4- and 5-positions can be exploited to achieve baseline separation.

A well-developed HPLC method should demonstrate good linearity, precision, and accuracy, as outlined by the International Council for Harmonisation (ICH) guidelines.[4]

Gas Chromatography-Mass Spectrometry (GC-MS): A Sensitive Tool for Identification

For volatile and thermally stable compounds, GC-MS offers exceptional sensitivity and specificity. The gas chromatograph separates the isomers based on their boiling points and interactions with the stationary phase. The mass spectrometer then fragments the eluted compounds, generating a unique mass spectrum that serves as a "fingerprint" for identification. Analysis of the fragmentation patterns can provide valuable structural information to confirm the identity of each regioisomer.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy, particularly ¹H and ¹³C NMR, is an indispensable tool for the unambiguous structural assignment of regioisomers.[6][7] The chemical shifts of the protons and carbons on the pyrazole ring are highly sensitive to the position of the methyl substituent. For instance, the chemical shift of the C-H proton at the 5-position will be significantly different from that of the C-H proton at the 4-position in the respective isomers.

Furthermore, advanced NMR techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can be employed to definitively confirm the spatial proximity of different protons, providing unequivocal proof of the isomeric structure.[6][8]

Experimental Protocols

To ensure the reliability of your purity validation, here are detailed, step-by-step methodologies for the key analytical techniques.

Protocol 1: RP-HPLC Method for Regioisomer Purity Determination

This protocol outlines a general method for the separation and quantification of 4-methyl and 5-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole isomers.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures for 4-Methyl-1-(oxan-2-yl)pyrazole

Executive Summary & Chemical Profile Objective: To define the safe handling, segregation, and disposal protocols for 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole). Scope...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Objective: To define the safe handling, segregation, and disposal protocols for 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole).

Scope: This guide applies to laboratory personnel involved in the synthesis, purification, or waste management of this heterocyclic building block. It prioritizes the Precautionary Principle , treating the compound as a potential aquatic toxin and irritant based on structural analogs, ensuring compliance with RCRA (USA) and REACH (EU) standards.[1]

Technical Specifications
ParameterData
Chemical Name 4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
Common Name 4-Methyl-1-(oxan-2-yl)pyrazole
CAS Number 1174132-49-0
Molecular Formula C₉H₁₄N₂O
Molecular Weight 166.22 g/mol
Physical State Solid (typically off-white to pale yellow)
Solubility Soluble in organic solvents (DMSO, Methanol, DCM); limited water solubility.[1][2][3]
Acidity/Stability The tetrahydropyranyl (THP) group is acid-labile.[1][2] Avoid mixing with strong acids in waste streams to prevent deprotection and evolution of byproducts.

Hazard Identification & Risk Assessment

Before disposal, the waste generator must characterize the hazard. While specific toxicological data for this exact CAS is limited, its structural class (N-substituted pyrazoles) dictates the following GHS classifications for safety margins:

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

  • Skin/Eye Irritation: Category 2 (Causes skin and serious eye irritation).[1][4]

  • Environmental Hazard: Aquatic Chronic 2 (Toxic to aquatic life with long-lasting effects).[1][2]

Critical Operational Insight: Do NOT dispose of this compound down the drain. The pyrazole ring is stable and can persist in water systems, posing risks to aquatic ecosystems.

Waste Segregation & Disposal Protocol

The "Zero-Cross-Contamination" Rule

To ensure safe incineration and prevent unexpected reactions in the waste drum, adherence to strict segregation is required.[1]

  • Stream A: Solid Chemical Waste [5]

    • Contents: Pure compound, expired stocks, or heavily contaminated solids.[1]

    • Container: Wide-mouth HDPE jar or amber glass with a Teflon-lined cap.[1][2]

    • Labeling: "Hazardous Waste - Solid - Toxic, Irritant."[1][2]

  • Stream B: Non-Halogenated Organic Liquid Waste [2]

    • Contents: Mother liquors or reaction mixtures containing the compound dissolved in solvents like Acetone, Methanol, or Ethyl Acetate.

    • Requirement: Ensure the solvent stream is Non-Halogenated .[1] If dissolved in Dichloromethane (DCM), it must go into the Halogenated waste stream.[1]

    • Prohibited: Do not mix with aqueous acid waste streams (risk of THP cleavage).[1]

  • Stream C: Contaminated Debris [2]

    • Contents: Gloves, weigh boats, paper towels.[1]

    • Disposal: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness) and place in the solid hazardous waste bin.[1][2]

Visual Disposal Workflow

The following diagram illustrates the decision logic for segregating this specific compound.

DisposalWorkflow Start Waste Generated: 4-methyl-1-(oxan-2-yl)pyrazole StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath LiquidPath Liquid Solution StateCheck->LiquidPath DebrisPath Contaminated Debris (Gloves, Wipes) StateCheck->DebrisPath SolidContainer Segregate: Solid Hazardous Waste (Container Type: HDPE/Glass) SolidPath->SolidContainer SolventCheck Solvent Type? LiquidPath->SolventCheck DebrisBin Double Bag -> Solid Haz Waste Bin DebrisPath->DebrisBin Final Central Accumulation Area Method: High-Temp Incineration SolidContainer->Final NonHal Stream: Organic Non-Halogenated (e.g., Acetone, MeOH) SolventCheck->NonHal No Halogens Hal Stream: Organic Halogenated (e.g., DCM, Chloroform) SolventCheck->Hal Contains Halogens NonHal->Final Hal->Final DebrisBin->Final

Figure 1: Decision matrix for the segregation of 4-methyl-1-(oxan-2-yl)pyrazole waste streams.

Emergency Response: Spill Management

In the event of a spill, immediate containment is necessary to prevent environmental release or respiratory exposure.

Spill Cleanup Procedure
  • Evacuate & Ventilate: If the spill is >50g or outside a fume hood, evacuate the immediate area.

  • PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1] If powder is airborne, use an N95 or P100 respirator.[1]

  • Containment:

    • Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste container.[1]

    • Liquids: Surround with absorbent boom or vermiculite.[1] Do not use combustible materials (sawdust) if the solvent is flammable.[1]

  • Decontamination: Scrub the surface with a soap/water solution.[1] Collect all cleanup materials as Solid Hazardous Waste .

Spill Response Workflow

SpillResponse Alert Spill Detected Assess Assess Volume & Location Alert->Assess Minor Minor Spill (<50g) Inside Hood Assess->Minor Major Major Spill (>50g) Outside Hood Assess->Major ActionMinor 1. Don PPE (Nitrile + Goggles) 2. Absorb/Scoop 3. Decontaminate Surface Minor->ActionMinor ActionMajor 1. Evacuate Lab 2. Close Doors 3. Call EHS / HazMat Team Major->ActionMajor Disposal Dispose as Hazardous Waste (Label: Debris + Chemical) ActionMinor->Disposal ActionMajor->Disposal After EHS Clearance

Figure 2: Operational workflow for managing accidental spills.

Final Disposal Method: Incineration

The only acceptable final disposal method for 4-methyl-1-(oxan-2-yl)pyrazole is High-Temperature Incineration .[1][2]

  • Mechanism: Thermal oxidation at >1000°C destroys the pyrazole ring and the ether linkage, converting the compound into CO₂, H₂O, and NOₓ.

  • Verification: Ensure your waste contractor (e.g., Veolia, Clean Harbors) is certified for "Organic Waste Incineration."[1]

  • Documentation: Maintain a waste manifest tracking the mass (kg) disposed of to comply with local "Cradle-to-Grave" tracking regulations.

References

  • National Center for Biotechnology Information (PubChem). (2025).[1] Compound Summary for CID 56965646 (Related Pyrazole Derivatives). Retrieved February 3, 2026, from [Link][1]

Sources

Handling

Personal protective equipment for handling 4-methyl-1-(oxan-2-yl)pyrazole

This guide serves as an authoritative operational manual for the safe handling of 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole). As a research chemical often used as an...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an authoritative operational manual for the safe handling of 4-methyl-1-(oxan-2-yl)pyrazole (also known as 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole).

As a research chemical often used as an intermediate in medicinal chemistry, specific toxicological data is frequently incomplete. Therefore, this protocol applies the Precautionary Principle , deriving safety measures from the known hazards of the parent pyrazole moiety and the lability of the tetrahydropyranyl (THP) protecting group.

Hazard Identification & Risk Assessment

Before handling, you must understand why specific controls are required. This compound is a THP-protected pyrazole . Its risk profile is a hybrid of the protecting group's lipophilicity and the parent heterocycle's toxicity.

Core Hazard Profile
Hazard ClassGHS Classification (Inferred*)Mechanism of Action
Acute Toxicity H302 (Harmful if swallowed)Pyrazoles inhibit alcohol dehydrogenase and can affect the CNS.
Skin Irritation H315 (Causes skin irritation)Nitrogen heterocycles can depigment or irritate the stratum corneum.
Eye Damage H319 (Serious eye irritation)Basic nitrogen lone pairs can cause corneal opacity upon direct contact.
Reactivity Acid-Sensitive The THP group is an acetal. Contact with strong acids (HCl, TFA) releases the free pyrazole and 5-hydroxypentanal.

*Note: As a research chemical, "Caution - Substance not fully tested" applies. Classifications are derived from structural analogs like 4-methylpyrazole (Fomepizole).

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab safety rules. The lipophilic nature of the THP group facilitates skin absorption, making glove selection critical.

A. Hand Protection (Glove Selection)

Recommendation: High-Grade Nitrile (Minimum 0.11 mm / 5 mil)

  • Why: Nitrile offers excellent resistance to the aliphatic ether moiety of the THP group. Latex is not recommended due to poor resistance to organic intermediates and potential protein allergenicity.

  • Double Gloving Protocol: Required when handling >100 mg or when the compound is dissolved in penetrating solvents (DCM, Chloroform).

    • Inner Layer: Low-modulus nitrile (white/blue).

    • Outer Layer: High-grip nitrile (purple/black) to visualize tears immediately.

B. Respiratory Protection
  • Primary Control: All handling of solid powder or open liquids must occur inside a certified chemical fume hood with a face velocity of 80–100 fpm.

  • Secondary Control (Outside Hood): If weighing on an open bench (strongly discouraged) or cleaning spills, use a Half-face respirator with P100/OV (Organic Vapor) cartridges .

C. Eye & Body Protection
  • Eyes: Chemical splash goggles (ANSI Z87.1) are superior to safety glasses because pyrazole derivatives can be severe eye irritants.

  • Body: Lab coat (100% cotton or Nomex). Avoid synthetic blends that melt if a fire occurs (pyrazole precursors can be flammable).

Operational Workflow: Handling & Synthesis

Step 1: Weighing & Transfer

The THP group can make the compound "sticky" or low-melting.

  • Static Control: Use an ionizing bar or anti-static gun if the solid is fluffy.

  • Containment: Weigh inside the fume hood. If the balance is external, tare the vial, add solid in the hood, cap tightly, and then weigh.

  • Tools: Use disposable polypropylene spatulas. Avoid metal if using strong acids in the next step to prevent leaching.

Step 2: Reaction Setup (Deprotection Context)

If you are removing the THP group (e.g., using HCl/MeOH or TFA), be aware of the off-gassing risk .

  • Reaction: Hydrolysis releases the free pyrazole and an open-chain aldehyde equivalent.

  • Precaution: Ensure the vessel is vented to a bubbler or scrubber if heating. Do not seal acid-catalyzed deprotection reactions in closed pressure vials unless rated for the generated pressure.

Step 3: Decontamination
  • Wipe all surfaces with a 10% detergent solution followed by water.

  • Do not use bleach (sodium hypochlorite) initially, as it can react with nitrogen heterocycles to form chloramines (toxic gases).

Visualization: Decision & Response Workflows

A. PPE Decision Matrix

This logic gate ensures you select the right protection based on the state of the matter.

PPE_Decision_Tree cluster_legend Legend Start Start: Handling 4-methyl-1-(oxan-2-yl)pyrazole State What is the physical state? Start->State Solid Solid / Powder State->Solid Liquid Liquid / Solution State->Liquid Quantity Quantity > 100mg? Solid->Quantity Solvent Solvent Type? Liquid->Solvent BasicPPE Standard PPE: Safety Glasses, Lab Coat, Single Nitrile Gloves Quantity->BasicPPE No EnhancedPPE Enhanced PPE: Goggles, Double Nitrile, Fume Hood Mandatory Quantity->EnhancedPPE Yes Penetrating Penetrating (DCM, THF)? Solvent->Penetrating Penetrating->BasicPPE No (e.g., Water/EtOH) Penetrating->EnhancedPPE Yes L1 Decision Point L2 Action Required

Figure 1: PPE Selection Logic based on physical state and solvent carrier risks.

B. Spill Response Protocol

Immediate actions to take in the event of accidental release.

Spill_Response Spill Spill Detected Assess Assess Volume & Location Spill->Assess Minor Minor (<5mL/5g) Inside Hood Assess->Minor Major Major (>5mL/5g) Or Outside Hood Assess->Major Absorb Absorb with Vermiculite or Chem-Pad Minor->Absorb Evacuate Evacuate Area Alert Safety Officer Major->Evacuate Clean Clean with Soap/Water (No Bleach) Absorb->Clean Dispose Dispose as Hazardous Waste Evacuate->Dispose Hazmat Team Clean->Dispose

Figure 2: Step-by-step spill response workflow prioritizing containment and personnel safety.

Disposal & Waste Management

Proper disposal is legally required and environmentally critical. Pyrazoles are nitrogen-containing heterocycles and must not enter the water supply.

Waste StreamCriteriaDisposal Method
Solid Waste Contaminated gloves, paper towels, weighing boats.Double-bag in clear polyethylene bags. Label as "Solid Debris contaminated with Organic Heterocycle."
Liquid Waste (Halogenated) If dissolved in DCM, Chloroform.Segregate into Halogenated Organic Waste carboy.
Liquid Waste (Non-Halo) If dissolved in Acetone, Methanol, Ethyl Acetate.Segregate into Non-Halogenated Organic Waste carboy.
Aqueous Waste Water from cleaning/extraction.Do not pour down sink. Adjust pH to 7-9 and dispose of as "Aqueous Waste with Organic Contaminants."

Incineration Requirement: Ensure your waste contractor utilizes high-temperature incineration to fully degrade the pyrazole ring structure.

References

  • Royal Society of Chemistry. (2015). Green protection of pyrazole and deprotection of tetrahydropyranylpyrazoles. RSC Advances. Retrieved from [Link]

  • National Institutes of Health (NIH). (2017). Understanding Tetrahydropyranyl as a Protecting Group. PubMed Central. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

© Copyright 2026 BenchChem. All Rights Reserved.